1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

• CAS: 198139-38-7

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of the novel heterocyclic compound, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium. The imidazo[1,2-a]pyridine scaffold is a well-established "privileged structure" in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2][3] This guide details a robust two-step synthetic pathway to the target compound, commencing with the synthesis of the 2,3-dihydro-imidazo[1,2-a]pyridine precursor, followed by its N-alkylation. A thorough analysis of the characterization of the final compound using modern spectroscopic techniques is also presented. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry.

Introduction: The Significance of the Imidazo[1,2-a]pyridinium Scaffold

The imidazo[1,2-a]pyridine ring system is a recurring motif in a multitude of biologically active molecules and marketed pharmaceuticals.[4][5] Its unique structural and electronic properties have made it a cornerstone in the development of treatments for a wide array of conditions, including anxiety, insomnia, and microbial infections.[1][3] Marketed drugs such as Zolpidem, Alpidem, and Saripidem all feature this versatile heterocyclic core.[4] The introduction of a positive charge through quaternization of the pyridine nitrogen can further enhance the pharmacological profile of these molecules, potentially improving their solubility, cell permeability, and interaction with biological targets.

This guide focuses on a specific derivative, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium, a compound of interest for further investigation in drug discovery programs. The inclusion of the 4-methoxybenzyl group introduces a key pharmacophoric element while the dihydro-imidazo[1,2-a]pyridinium core provides the foundational scaffold.

Synthesis of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium

The synthesis of the target compound is achieved through a straightforward and efficient two-step process. The first step involves the construction of the core heterocyclic system, 2,3-dihydro-imidazo[1,2-a]pyridine. The second step is the regioselective N-alkylation of this precursor to yield the final pyridinium salt.

Caption: Synthetic workflow for 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium.

Step 1: Synthesis of 2,3-dihydro-imidazo[1,2-a]pyridine

The synthesis of the dihydroimidazo-[1,2-a]-pyridinium core is readily accomplished through the condensation of 2-aminopyridine with 1,2-dibromoethane.[6] This reaction proceeds via an initial nucleophilic attack of the exocyclic amino group of 2-aminopyridine on one of the electrophilic carbons of 1,2-dibromoethane, followed by an intramolecular cyclization to form the fused heterocyclic system.

Experimental Protocol:

• To a solution of 2-aminopyridine (1.0 eq) in a suitable high-boiling point solvent such as N,N-dimethylformamide (DMF), add 1,2-dibromoethane (1.1 eq).

• Add a non-nucleophilic base, such as potassium carbonate (K₂CO₃, 2.5 eq), to the reaction mixture. The base acts as a scavenger for the hydrobromic acid (HBr) generated during the reaction.

• Heat the reaction mixture at 100-120 °C for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford pure 2,3-dihydro-imidazo[1,2-a]pyridine.

Step 2: N-Alkylation to Yield 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium

The final step involves the quaternization of the pyridine nitrogen of the 2,3-dihydro-imidazo[1,2-a]pyridine precursor through N-alkylation with 4-methoxybenzyl bromide (or chloride). This is a classic Menschutkin reaction, where the lone pair of electrons on the nitrogen atom attacks the electrophilic benzylic carbon of the alkylating agent.

Experimental Protocol:

• Dissolve the 2,3-dihydro-imidazo[1,2-a]pyridine (1.0 eq) in a polar aprotic solvent like acetonitrile (CH₃CN) or DMF.

• Add 4-methoxybenzyl bromide (1.1 eq) to the solution.

• Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) for 6-12 hours. Monitor the reaction progress by TLC.

• As the reaction proceeds, the pyridinium salt product will often precipitate out of the solution.

• If precipitation occurs, filter the solid product and wash it with a small amount of cold solvent (e.g., diethyl ether or cold acetonitrile) to remove any unreacted starting materials.

• If the product remains in solution, the solvent can be removed under reduced pressure. The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/ether).

• Dry the purified 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium bromide under vacuum.

Characterization of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium

The structural integrity and purity of the synthesized compound must be confirmed through a combination of spectroscopic and analytical techniques.

Caption: Workflow for the characterization of the final product.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable tools for the structural elucidation of the target compound. The expected chemical shifts are predicted based on the electronic environment of the protons and carbons in the molecule.

¹H NMR Spectroscopy:

• Aromatic Protons: The protons on the pyridinium ring are expected to be deshielded due to the positive charge on the nitrogen, appearing in the downfield region of the spectrum. The protons on the 4-methoxybenzyl group will also be in the aromatic region, with the characteristic doublet of doublets pattern for a para-substituted benzene ring.

• Methylene Protons: The benzylic methylene protons (CH₂ adjacent to the pyridinium nitrogen) will appear as a singlet. The two methylene groups of the dihydro-imidazo portion of the ring system will likely appear as triplets.

• Methoxy Protons: The three protons of the methoxy group will be observed as a sharp singlet in the upfield region of the spectrum.

¹³C NMR Spectroscopy:

• Aromatic Carbons: The carbons of the pyridinium ring will be significantly downfield. The carbons of the 4-methoxybenzyl group will also be in the aromatic region, with the carbon attached to the oxygen of the methoxy group being the most deshielded.

• Methylene Carbons: The benzylic carbon and the two methylene carbons of the dihydro-imidazo ring will be observed in the aliphatic region of the spectrum.

• Methoxy Carbon: The carbon of the methoxy group will appear as a distinct signal in the upfield region.

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is the preferred method for analyzing the molecular weight of the ionic target compound. The expected mass spectrum will show a prominent peak corresponding to the cationic species [M]⁺, which is 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium. The molecular formula of the cation is C₁₅H₁₇N₂O⁺, with a calculated molecular weight of 241.31 g/mol .[7][8]

Elemental Analysis

Elemental analysis provides the percentage composition of carbon, hydrogen, and nitrogen in the purified compound. The experimentally determined values should be in close agreement with the theoretically calculated values for the molecular formula of the salt (e.g., C₁₅H₁₇BrN₂O for the bromide salt).

Data Point	Expected Value
Molecular Formula (cation)	C₁₅H₁₇N₂O⁺
Molecular Weight (cation)	241.31 g/mol
¹H NMR (Predicted)	Signals corresponding to aromatic, methylene, and methoxy protons.
¹³C NMR (Predicted)	Signals corresponding to aromatic, methylene, and methoxy carbons.
Mass Spectrum (ESI-MS)	[M]⁺ at m/z ≈ 241.13
Elemental Analysis	Consistent with the molecular formula of the isolated salt.

Conclusion

This technical guide outlines a reliable and efficient synthetic route to 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium, a compound with potential for further exploration in medicinal chemistry. The described two-step synthesis is scalable and utilizes readily available starting materials. The comprehensive characterization protocol ensures the structural verification and purity assessment of the final product, providing a solid foundation for its use in subsequent biological and pharmacological studies.

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Investigator's Handbook: 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium (CAS 198139-38-7)

A Technical Guide for Synthesis, Characterization, and Biological Evaluation

For Researchers, Scientists, and Drug Development Professionals

Preamble: The Scientific Landscape of a Privileged Scaffold

The imidazo[1,2-a]pyridine core is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds.[1][2] This bicyclic heterocyclic system is a key component in marketed drugs, exhibiting a wide therapeutic spectrum that includes hypnotic agents like Zolpidem and anxiolytics such as Alpidem.[3][4] The scaffold's versatility has led to its exploration in a vast array of therapeutic areas, including oncology, infectious diseases, and neurology.[2][5] Derivatives have shown potent activities as kinase inhibitors, antitubercular agents, and anticancer therapeutics.[2][6]

This guide focuses on a specific, yet under-documented derivative: 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium (CAS 198139-38-7). While direct literature on this particular quaternary salt is sparse, its structural components—the imidazo[1,2-a]pyridine nucleus, the dihydro-imidazolium cation, and the 4-methoxybenzyl substituent—provide a strong basis for hypothesizing its chemical reactivity and biological potential. This document serves as a comprehensive starting point for researchers aiming to synthesize, characterize, and investigate the therapeutic promise of this compound.

Physicochemical Properties and Structural Data

A summary of the known and predicted properties of the target compound is presented below.

Property	Value	Source
CAS Number	198139-38-7	Commercial Suppliers
Molecular Formula	C₁₅H₁₇N₂O⁺	Commercial Suppliers
Molecular Weight	241.31 g/mol	Commercial Suppliers
Canonical SMILES	COC1=CC=C(C[N+]2=C3C=CC=CN3CC2)C=C1	Biogen Científica
Predicted LogP	1.8 - 2.5	(Predicted)
Predicted Solubility	Soluble in polar organic solvents (DMSO, DMF, Methanol)	(Predicted)
Appearance	Likely a solid at room temperature	(Predicted)
Storage Conditions	Store at -20°C	Biogen Científica

Proposed Synthesis Pathway

The synthesis of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium can be logically approached through a two-step process: first, the synthesis of the 2,3-dihydro-imidazo[1,2-a]pyridine intermediate, followed by quaternization with 4-methoxybenzyl halide. This approach is based on established synthetic methodologies for related imidazo[1,2-a]pyridine derivatives.

Step 1: Synthesis of 2,3-dihydro-imidazo[1,2-a]pyridine

The precursor, 2,3-dihydro-imidazo[1,2-a]pyridine, can be synthesized via the cyclization of 2-(2-aminoethylamino)pyridine.

Protocol:

• Reaction Setup: To a solution of 2-chloropyridine (1 equivalent) in a suitable high-boiling point solvent such as ethanol or n-butanol, add ethylenediamine (2-3 equivalents).

• Reflux: Heat the reaction mixture to reflux for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure.

• Extraction: Dissolve the residue in water and make the solution basic (pH > 10) with a strong base (e.g., NaOH). Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Step 2: Quaternization to form 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

The final product is obtained by the N-alkylation of the synthesized intermediate with 4-methoxybenzyl chloride.

Protocol:

• Reaction Setup: Dissolve 2,3-dihydro-imidazo[1,2-a]pyridine (1 equivalent) in an appropriate aprotic solvent such as acetonitrile or acetone.

• Addition of Alkylating Agent: Add 4-methoxybenzyl chloride (1-1.2 equivalents) to the solution.

• Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) for 6-12 hours. The formation of a precipitate may be observed.

• Isolation: If a precipitate forms, collect the solid by filtration, wash with cold solvent, and dry under vacuum. If no precipitate forms, concentrate the reaction mixture under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/ether).

Visualizing the Synthetic Workflow:

Caption: Proposed two-step synthesis of the target compound.

Hypothesized Biological Activity and Mechanism of Action

The biological profile of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium is likely influenced by two key structural features: the imidazo[1,2-a]pyridine core and the quaternary ammonium cation.

• Antimicrobial Potential: Quaternary ammonium salts are well-known for their antimicrobial properties.[7][8][9] The cationic head group can interact with the negatively charged components of microbial cell membranes, leading to membrane disruption and cell death. The lipophilicity, influenced by the 4-methoxybenzyl group, is expected to play a crucial role in its ability to penetrate bacterial cell walls.

• Anticancer Potential: Numerous imidazo[1,2-a]pyridine derivatives have demonstrated potent anticancer activity through various mechanisms, including kinase inhibition and targeting of enzymes like HDACs.[2] The planar heterocyclic system can intercalate with DNA, and the substituents can form specific interactions with the active sites of enzymes.

• Kinase Inhibition: The imidazo[1,2-a]pyridine scaffold is a common feature in many kinase inhibitors. It can act as a hinge-binding motif in the ATP-binding pocket of various kinases. The 4-methoxybenzyl group could occupy a hydrophobic pocket within the kinase domain, potentially conferring selectivity.

Proposed Signaling Pathway for Antimicrobial Action:

Caption: Hypothesized mechanism of antimicrobial activity.

Experimental Protocols for Evaluation

The following protocols provide a framework for the initial biological screening of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium.

Protocol 1: In Vitro Antimicrobial Susceptibility Testing

Objective: To determine the minimum inhibitory concentration (MIC) of the compound against a panel of pathogenic bacteria and fungi.

Methodology:

• Microorganism Panel: Select a range of Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa) bacteria, and a fungal strain (e.g., Candida albicans).

• Inoculum Preparation: Prepare standardized microbial inoculums according to CLSI guidelines.

• Broth Microdilution Assay:

  • Prepare a stock solution of the test compound in DMSO.

  • Perform serial two-fold dilutions of the compound in a 96-well microtiter plate containing the appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

  • Add the standardized inoculum to each well.

  • Include positive (microbes with no compound) and negative (medium only) controls.

• Incubation: Incubate the plates at the optimal temperature for each microorganism (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Protocol 2: In Vitro Anticancer Activity Screening

Objective: To evaluate the cytotoxic effect of the compound on various human cancer cell lines.

Methodology:

• Cell Line Panel: Select a panel of human cancer cell lines representing different tumor types (e.g., MCF-7 (breast), A549 (lung), HCT116 (colon)).

• Cell Culture: Maintain the cell lines in their recommended culture medium supplemented with fetal bovine serum and antibiotics.

• MTT Assay:

  • Seed the cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the test compound for 48-72 hours.

  • Add MTT solution to each well and incubate for 4 hours to allow the formation of formazan crystals.

  • Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO).

• Data Analysis: Measure the absorbance at 570 nm using a microplate reader. Calculate the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) from the dose-response curve.

Visualizing the Experimental Workflow:

Caption: Workflow for the biological evaluation of the target compound.

Conclusion and Future Directions

While 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium remains a largely unexplored chemical entity, its structural heritage from the imidazo[1,2-a]pyridine family suggests a high potential for interesting biological activities. This guide provides a robust framework for its synthesis, characterization, and initial biological evaluation. Further research should focus on expanding the panel of microbial strains and cancer cell lines for screening. Mechanistic studies, such as membrane permeabilization assays for antimicrobial activity and kinase profiling for anticancer effects, will be crucial in elucidating its mode of action. The insights gained from these foundational studies will pave the way for potential lead optimization and the development of novel therapeutic agents based on this promising scaffold.

References

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Biological activity of novel imidazo[1,2-a]pyridine derivatives

An In-Depth Technical Guide to the Biological Activities of Novel Imidazo[1,2-a]pyridine Derivatives

Introduction

The imidazo[1,2-a]pyridine scaffold is a nitrogen-bridged heterocyclic system that has garnered significant attention in medicinal chemistry, often being referred to as a "privileged structure." This designation arises from its ability to bind to a wide array of biological targets, leading to a diverse range of pharmacological activities.[1][2][3] The core of this scaffold is found in several commercially successful drugs, including the hypnotic agent Zolpidem and the anxiolytics Alpidem and Saripidem, underscoring its therapeutic relevance.[3][4][5] The continued exploration of this chemical space is driven by its synthetic tractability and the potential to generate novel derivatives with enhanced potency, selectivity, and improved pharmacokinetic profiles.

This technical guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive overview of the multifaceted biological activities of novel imidazo[1,2-a]pyridine derivatives. As a Senior Application Scientist, the goal is not merely to list findings but to synthesize the data, elucidate the underlying mechanisms of action, and provide robust, field-proven experimental protocols. We will delve into the causality behind experimental choices and present a self-validating framework for the evaluation of these promising compounds, with a focus on their anticancer, anti-inflammatory, and antimicrobial properties, alongside other emerging therapeutic applications.

Section 1: Anticancer Activity

The development of novel anticancer agents is a cornerstone of medicinal chemistry, and imidazo[1,2-a]pyridine derivatives have emerged as a particularly fruitful area of investigation.[2][6] Their activity spans multiple cancer types and involves a variety of mechanistic pathways.

Mechanistic Insights

The anticancer effects of imidazo[1,2-a]pyridines are not monolithic; rather, they target several hallmarks of cancer. Key mechanisms include:

• Induction of Apoptosis: Many derivatives exert their cytotoxic effects by triggering programmed cell death. For instance, studies have shown that certain S-alkyl/aryl substituted imidazo[1,2-a]pyridines inhibit DNA synthesis and induce apoptosis in liver carcinoma cells (HepG2) through the activation of effector caspases like caspase-3 and caspase-9.[7]

• Kinase Inhibition: Dysregulation of protein kinases is a common driver of oncogenesis. Novel imidazo[1,2-a]pyridines have been designed as potent inhibitors of various kinases. This includes inhibitors of Nek2, a kinase overexpressed in gastric cancer, and antagonists of Platelet-Derived Growth Factor Receptor (PDGFRβ), a key target in various malignancies.[8][9]

• Targeted Covalent Inhibition: A sophisticated strategy involves the design of derivatives that can form a covalent bond with a specific residue on a target protein. This has been successfully applied to develop inhibitors of KRAS G12C, a notorious oncogenic mutant, showcasing the versatility of the imidazo[1,2-a]pyridine scaffold for creating highly targeted therapies.[10]

Structure-Activity Relationship (SAR) Insights

The biological activity of these compounds is highly dependent on the nature and position of substituents on the heterocyclic core. For example, in a series of amide-functionalized derivatives, a compound bearing a 4-(dimethylamino)phenyl moiety exhibited the highest potency against a panel of breast, lung, and prostate cancer cell lines, with IC50 values in the nanomolar to low micromolar range.[11] This highlights the critical role of specific substitutions in optimizing target engagement and cytotoxic potency.

Data Presentation: Cytotoxicity of Imidazo[1,2-a]pyridine Derivatives

The following table summarizes the in vitro anticancer activity of selected novel derivatives against various human cancer cell lines.

Compound ID	Substitution Pattern	Cancer Cell Line	IC50 (µM)	Reference
6d	S-butyl moiety	HepG2 (Liver)	Not specified, but active	[7]
6i	S-benzyl moiety	HepG2 (Liver)	Not specified, but active	[7]
14j	Amide derivative	MCF-7 (Breast)	0.021	[11]
14j	Amide derivative	A549 (Lung)	0.091	[11]
HB9	Hybrid with amine	A549 (Lung)	50.56	[12]
HB10	Hybrid with amine	HepG2 (Liver)	51.52	[12]
12b	t-butyl & phenylamine	MCF-7 (Breast)	11	[13][14]
18	2,4-difluorophenyl at C-2	MCF-7 (Breast)	14.81	[15]
12	Nitro group	HT-29 (Colon)	4.15	[15]

Visualization: Apoptosis Induction Pathway

This diagram illustrates a simplified workflow for how imidazo[1,2-a]pyridine derivatives can induce apoptosis, a common mechanism for their anticancer activity.

Caption: Inhibition of the NF-κB pathway by imidazo[1,2-a]pyridine derivatives.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This is a classic and widely used in vivo model for evaluating the acute anti-inflammatory activity of new compounds. [16]The injection of carrageenan, a phlogistic agent, into the rat's paw induces a reproducible inflammatory response characterized by edema (swelling). [16] Materials:

• Male Wistar or Sprague-Dawley rats (150-200 g)

• Carrageenan solution (1% w/v in sterile 0.9% saline)

• Test compound suspension/solution in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose)

• Reference drug (e.g., Indomethacin, 10 mg/kg)

• Plebismometer or digital calipers

• Syringes and needles

Procedure:

• Acclimatization and Grouping: Allow animals to acclimatize for at least one week. Fast the animals overnight before the experiment but allow free access to water. Divide them into groups (n=6): Vehicle Control, Reference Drug, and Test Compound groups (at various doses).

• Compound Administration: Administer the test compounds and the reference drug orally (p.o.) or intraperitoneally (i.p.) 60 minutes before the carrageenan injection. The control group receives only the vehicle.

• Baseline Measurement: Just before inducing inflammation, measure the initial volume of the right hind paw of each rat using a plethysmometer. This is the baseline reading (V₀).

• Induction of Inflammation: Inject 0.1 mL of the 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume (Vt) at regular intervals after the carrageenan injection, typically at 1, 2, 3, and 4 hours.

• Data Analysis: The degree of edema is calculated as the increase in paw volume (Vt - V₀). The percentage inhibition of edema is calculated for each group at each time point using the formula: % Inhibition = [ (ΔV_control - ΔV_treated) / ΔV_control ] x 100 where ΔV is the mean increase in paw volume for each group. A significant reduction in paw volume compared to the control group indicates anti-inflammatory activity.

Section 3: Antimicrobial Activity

The rise of antimicrobial resistance necessitates the discovery of new chemical entities with antibacterial and antifungal properties. The imidazo[1,2-a]pyridine scaffold has proven to be a versatile template for developing such agents. [4][5][17]

Spectrum of Activity and Mechanisms

Derivatives of imidazo[1,2-a]pyridine have shown broad-spectrum activity. Studies have reported compounds with high inhibitory activity against Gram-positive bacteria like Staphylococcus aureus and Bacillus subtilis, as well as Gram-negative bacteria such as Escherichia coli and Klebsiella pneumoniae. [17]Antifungal activity against strains like Candida albicans has also been documented. [4]While mechanisms are still being fully elucidated, some antifungal derivatives are thought to function by inhibiting ergosterol synthesis, a critical component of the fungal cell membrane. [18]For antibacterial action, some conjugates are proposed to target bacterial cell wall synthesis. [5]

Data Presentation: Minimum Inhibitory Concentrations (MIC)

The following table shows the MIC values for representative imidazo[1,2-a]pyridine derivatives against various microbial strains. The MIC is the lowest concentration of a compound that prevents visible growth of a microbe. [19]

Compound ID	Microbial Strain	MIC (µg/mL)	Reference
13b	S. aureus	Not specified, but significant	[4]
13j	P. aeruginosa	Not specified, but significant	[4]
13c	C. albicans	Not specified, but good	[4]
10	S. aureus	< standard (Ampicillin)	[17]
10	E. coli	< standard (Gentamycin)	[17]

| 13 | K. pneumoniae | Inhibition zone 27.1 mm | [17]|

Visualization: Workflow for Antimicrobial Susceptibility Testing

This diagram outlines the general workflow for determining the antimicrobial efficacy of a novel compound using the broth microdilution method.

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Experimental Protocol: Broth Microdilution for MIC Determination

This is a gold-standard method for quantitative antimicrobial susceptibility testing. [19][20]It is efficient for testing multiple compounds and provides a precise MIC value.

Materials:

• Bacterial or fungal strains

• Sterile 96-well U-bottom microtiter plates

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Test compounds dissolved in DMSO

• Sterile saline (0.85%)

• Spectrophotometer or McFarland standards (0.5)

• Incubator

Procedure:

• Inoculum Preparation: Culture the microbe on an agar plate overnight. Pick several colonies and suspend them in sterile saline. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the test wells.

• Compound Dilution: Add 100 µL of sterile broth to all wells of a 96-well plate. Create a 200 µg/mL (or other starting concentration) solution of the test compound in the first well. Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating across the plate. Discard the final 100 µL from the last well. This creates a gradient of compound concentrations.

• Inoculation: Add 100 µL of the prepared microbial inoculum to each well. This brings the final volume to 200 µL and halves the compound concentrations, achieving the target inoculum density.

• Controls: Include a positive control well (broth + inoculum, no compound) and a negative control well (broth only, no inoculum).

• Incubation: Cover the plate and incubate at 35-37°C for 16-20 hours for bacteria or as appropriate for fungi.

• MIC Determination: After incubation, examine the plate visually. The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth). The positive control should be turbid, and the negative control should be clear.

Section 4: Neuropharmacological and Other Activities

Beyond the major areas of oncology and infectious and inflammatory diseases, the imidazo[1,2-a]pyridine scaffold shows promise in several other therapeutic fields.

• Neuropharmacology: Certain derivatives have been identified as selective positive allosteric modulators (PAMs) of α1-containing GABAA receptors. [21]This mechanism is relevant for treating neuropsychiatric disorders, and these compounds have shown potent antipsychotic potential. The ability of the core structure to cross the blood-brain barrier makes it particularly attractive for developing CNS-active drugs. [22]* Antitubercular Activity: Tuberculosis remains a global health threat. In silico studies have identified imidazo[1,2-a]pyridine derivatives as potential inhibitors of F1F0 ATP synthase in Mycobacterium tuberculosis, a crucial enzyme for the bacterium's energy metabolism. [23]* Antiviral Activity: The scaffold has been reported to possess antiviral properties, including activity against the Hepatitis C virus. [17]

Visualization: Diverse Therapeutic Potential

Caption: The diverse therapeutic applications of the imidazo[1,2-a]pyridine core.

Experimental Protocol: Oxygen-Glucose Deprivation (OGD) for Neuroprotection

This in vitro assay models the conditions of ischemic stroke and is used to screen for neuroprotective compounds. [24][25] Materials:

• Primary cortical neuron cultures

• Deoxygenated, glucose-free medium

• Hypoxic chamber (95% N₂, 5% CO₂)

• Test compounds

• Cell viability assay kit (e.g., LDH release or Calcein-AM/Propidium Iodide staining)

Procedure:

• Culture Preparation: Culture primary neurons until they form a mature network.

• OGD Induction: Replace the normal culture medium with deoxygenated, glucose-free medium. Place the cultures in a hypoxic chamber for a defined period (e.g., 60-90 minutes) to induce ischemic-like injury.

• Compound Treatment: The test compound can be added before (pre-treatment), during, or after (post-treatment) the OGD insult. A post-treatment protocol is more clinically relevant. [24]4. Reperfusion: After the OGD period, replace the medium with normal, oxygenated culture medium and return the cells to a standard incubator for 24 hours.

• Viability Assessment: Quantify neuronal death using a standard viability assay. A reduction in cell death in compound-treated cultures compared to vehicle-treated controls indicates neuroprotective activity.

Section 5: In Silico Approaches in Drug Design

Modern drug discovery heavily relies on computational methods to accelerate the identification and optimization of lead compounds. For imidazo[1,2-a]pyridine derivatives, molecular docking and Quantitative Structure-Activity Relationship (QSAR) studies are invaluable.

• Molecular Docking: This technique predicts the preferred orientation of a compound when bound to a target protein. It allows researchers to visualize interactions, such as hydrogen bonds and hydrophobic contacts, that are crucial for binding affinity. [21]For example, docking studies have shown how derivatives bind to the active sites of caspase-3 and the NF-κB p50 subunit, corroborating experimental findings. [7][26]* QSAR: QSAR models establish a mathematical relationship between the chemical structures of a series of compounds and their biological activity. These models can predict the activity of yet-unsynthesized compounds, guiding chemists to focus their efforts on the most promising structures. [27]

Visualization: In Silico Drug Design Workflow

Caption: A typical workflow for computational drug design.

Conclusion and Future Perspectives

The imidazo[1,2-a]pyridine scaffold represents a remarkably versatile and privileged structure in modern medicinal chemistry. Its derivatives have demonstrated a wide spectrum of potent biological activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects. The synthetic accessibility of the core allows for extensive structural modifications, enabling the fine-tuning of activity and the exploration of structure-activity relationships.

Future research will likely focus on several key areas. The development of derivatives with greater selectivity for specific kinase isoforms or microbial targets will be crucial for minimizing off-target effects and improving therapeutic indices. The exploration of this scaffold for novel applications, such as in antiviral and anti-parasitic therapies, remains a promising avenue. Furthermore, the integration of advanced computational techniques, machine learning, and novel drug delivery systems will undoubtedly accelerate the translation of these promising compounds from the laboratory to the clinic, offering new hope for treating a wide range of human diseases.

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Unlocking the Therapeutic Potential of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium: A Guide to Investigating Novel Therapeutic Targets

Abstract

The imidazo[1,2-a]pyridine scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds.[1][2][3] This guide focuses on a specific derivative, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium, a compound of interest for novel drug discovery initiatives. While direct pharmacological data on this particular molecule is nascent, the extensive research on the broader imidazo[1,2-a]pyridine class provides a robust foundation for identifying and validating its potential therapeutic targets. This document serves as an in-depth technical resource for researchers, scientists, and drug development professionals, offering a structured approach to exploring the therapeutic utility of this compound. We will delve into the scientific rationale for investigating key molecular targets, provide detailed experimental protocols for their validation, and present a framework for advancing this promising molecule through the preclinical discovery pipeline.

The Imidazo[1,2-a]pyridine Core: A Gateway to Diverse Bioactivity

The imidazo[1,2-a]pyridine bicyclic system is a versatile scaffold that has given rise to a wide array of therapeutic agents with diverse mechanisms of action.[2][3] Marketed drugs such as Zolpidem (insomnia), Alpidem (anxiolytic), and Olprinone (cardiotonic) underscore the clinical significance of this chemical class.[4][5] The therapeutic landscape of imidazo[1,2-a]pyridine derivatives is broad, with documented activities including anticancer, antimycobacterial, antiviral, and anti-inflammatory effects.[1][2] This wide range of biological activities suggests that the core structure can be readily modified to achieve selective interactions with a variety of molecular targets.

The subject of this guide, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium, possesses a key substitution, a 4-methoxybenzyl group, which has been associated with cytotoxic and anticancer properties in other heterocyclic compound series.[6][7] This structural feature, combined with the inherent bioactivity of the imidazo[1,2-a]pyridine core, makes a compelling case for its investigation as a novel therapeutic agent, particularly in the realm of oncology and infectious diseases.

Potential Therapeutic Targets and Mechanistic Hypotheses

Based on an extensive review of the literature on closely related imidazo[1,2-a]pyridine analogs, we have identified several high-priority molecular targets for 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium. The following sections outline the rationale for each proposed target and provide a roadmap for experimental validation.

Oncogenic Kinases: A Primary Focus for Anticancer Activity

The dysregulation of protein kinases is a hallmark of many cancers, making them attractive targets for therapeutic intervention. Several classes of imidazo[1,2-a]pyridine derivatives have demonstrated potent inhibitory activity against key oncogenic kinases.[8]

• Scientific Rationale: Derivatives of 4-(imidazo[1,2-a]pyridin-3-yl)-pyrimidine have been identified as potent inhibitors of c-KIT, a receptor tyrosine kinase frequently mutated in gastrointestinal stromal tumors (GIST).[9] Similarly, other analogs have shown inhibitory activity against FMS-like tyrosine kinase 3 (FLT3), particularly the internal tandem duplication (ITD) mutant, which is a driver in acute myeloid leukemia (AML).[10][11] The structural similarities suggest that 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium may also engage with the ATP-binding pocket of these kinases.

• Experimental Validation Workflow:

  Caption: Workflow for validating kinase inhibition.

• Scientific Rationale: Certain imidazo[1,2-a]pyridine derivatives have demonstrated dual inhibitory activity against both FLT3-ITD and the BCR-ABL fusion protein, a key driver of chronic myeloid leukemia (CML).[10][11] Investigating this off-target potential is crucial, as dual inhibitors can be valuable in treating resistant forms of leukemia.

• Experimental Protocol: Western Blot for Downstream Signaling

  • Cell Culture and Treatment: Culture K562 cells (BCR-ABL positive) to 70-80% confluency. Treat cells with varying concentrations of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium for 2-4 hours.

  • Lysis: Harvest cells and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine protein concentration using a BCA assay.

  • SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on a 4-12% Bis-Tris gel and transfer to a PVDF membrane.

  • Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies against p-BCR-ABL, p-CrkL, and a loading control (e.g., GAPDH) overnight at 4°C.

  • Secondary Antibody and Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Detect chemiluminescence using an appropriate substrate and imaging system.

KRAS G12C: Targeting a Notorious Oncogene

• Scientific Rationale: Recent breakthroughs in targeting the KRAS G12C mutation have opened new avenues for cancer therapy. Notably, novel imidazo[1,2-a]pyridine derivatives have been developed as covalent inhibitors of KRAS G12C.[12] The core scaffold has been identified as suitable for the discovery of covalent anticancer agents.[12] This raises the possibility that 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium could be explored for similar activity.

• Proposed Mechanism of Action Pathway:

  Caption: Hypothesized KRAS G12C signaling inhibition.

Antitubercular Target: QcrB Subunit of the Cytochrome bc1 Complex

• Scientific Rationale: The imidazo[1,2-a]pyridine scaffold is a key component of Q203 (Telacebec), a clinical-stage drug candidate for tuberculosis that targets QcrB, a subunit of the cytochrome bc1 complex involved in cellular respiration.[4] Numerous other imidazo[1,2-a]pyridine amides have also been developed as QcrB inhibitors.[4] This established precedent makes the investigation of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium against Mycobacterium tuberculosis a logical and promising direction.

• Quantitative Data from Related Compounds:

Compound Class	Target	Reported Activity (MIC)	Reference
Imidazo[1,2-a]pyridine amides	QcrB	0.069–0.174 µM	[4]
Imidazo[1,2-a]pyridine amides	Enoyl Acyl Carrier Protein Reductase	0.05 µg/mL	[5]

Summary and Future Directions

The available evidence strongly suggests that 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium is a compelling candidate for further investigation as a novel therapeutic agent. The imidazo[1,2-a]pyridine core is a well-validated pharmacophore, and the presence of the 4-methoxybenzyl moiety points towards potential anticancer activity. The most promising therapeutic targets for initial investigation are oncogenic kinases such as c-KIT, FLT3, and BCR-ABL, as well as the challenging but high-value target, KRAS G12C. Furthermore, the established success of this scaffold against Mycobacterium tuberculosis warrants a thorough evaluation of its antitubercular properties, with a focus on the inhibition of the cytochrome bc1 complex.

The experimental workflows and protocols outlined in this guide provide a clear and actionable path for elucidating the mechanism of action and therapeutic potential of this compound. A systematic approach, beginning with biochemical and cell-based screening and progressing to target engagement and in vivo studies, will be crucial for advancing this molecule towards clinical development. The insights gained from these studies will not only define the therapeutic utility of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium but also contribute to the broader understanding of the structure-activity relationships within the versatile imidazo[1,2-a]pyridine class of compounds.

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• Synthesis, Molecular Docking and Preliminary Antileukemic Activity of 4‐Methoxybenzyl Derivatives Bearing Imidazo[2,1‐b][1][4]thiadiazole. (2020). ChemistrySelect, 5(34), 10603-10609. [Link]

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• N-(3-Methoxyphenyl)-6-(7-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-a]pyridin-3-yl)pyridin-2-amine is an inhibitor of the FLT3-ITD and BCR-ABL pathways, and potently inhibits FLT3-ITD/D835Y and FLT3-ITD/F691L secondary mutants. (2024). Bioorganic Chemistry, 143, 106966. [Link]

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Spectroscopic analysis (NMR, IR, MS) of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

An In-Depth Technical Guide to the Spectroscopic Analysis of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium, a heterocyclic quaternary ammonium salt. Aimed at researchers, chemists, and drug development professionals, this document details the integrated application of Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, and Electrospray Ionization Mass Spectrometry (ESI-MS). By explaining the causality behind experimental choices and data interpretation, this guide serves as a practical reference for the unambiguous characterization of this compound and structurally related N-heterocyclic systems, which are of significant interest in medicinal chemistry and catalysis.[1]

Introduction: The Significance of Imidazo[1,2-a]pyridine Scaffolds

The imidazo[1,2-a]pyridine core is a privileged scaffold in modern medicinal chemistry, forming the basis of numerous compounds with diverse biological activities, including anti-tubercular, anti-inflammatory, and anti-cancer properties.[2][3][4] The target molecule, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium, is a quaternary ammonium salt derivative. Such charged species are often precursors to N-heterocyclic carbenes (NHCs), which are powerful organocatalysts and ligands for transition metals.[5][6][7]

Accurate and unequivocal structural confirmation is paramount for establishing structure-activity relationships (SAR) and ensuring the integrity of chemical matter in a research and development pipeline. This guide outlines a multi-technique spectroscopic approach to provide a complete and validated characterization of the title compound.

Molecular Structure and Numbering

A clear and consistent numbering system is essential for unambiguous spectral assignment. The following structure and numbering scheme will be used throughout this guide.

Caption: Molecular structure and numbering of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the cornerstone of molecular structure elucidation, providing detailed information about the chemical environment, connectivity, and spatial relationships of atoms. For a novel compound, a suite of 1D and 2D NMR experiments is required for full assignment.

Experimental Protocol: NMR

• Sample Preparation: Dissolve ~5-10 mg of the compound in 0.6 mL of a suitable deuterated solvent.

  • Rationale: As a quaternary ammonium salt, the compound is ionic. Solvents like DMSO-d₆ or D₂O are preferred due to their high polarity. CDCl₃ may be used, but solubility might be limited. DMSO-d₆ is often the first choice as it solubilizes a wide range of compounds and does not exchange with labile protons.

• Instrumentation: All spectra should be acquired on a spectrometer with a field strength of at least 400 MHz to ensure adequate signal dispersion.

• Experiments:

  • 1D: ¹H, ¹³C{¹H}

  • 2D: COSY, HSQC, HMBC

¹H NMR: Proton Analysis

The ¹H NMR spectrum provides the first detailed fingerprint of the molecule. The predicted chemical shifts are based on the distinct electronic environments of the aromatic and aliphatic protons.

Proton(s)	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H5	~7.8 - 8.0	d	~7.0	Proton on carbon adjacent to the cationic bridgehead nitrogen (N4), highly deshielded.
H8	~7.6 - 7.8	d	~9.0	Deshielded by aromatic ring current and proximity to N1.
H7	~7.2 - 7.4	t	~7.0	Typical aromatic proton, influenced by adjacent protons.
H6	~6.9 - 7.1	t	~7.0	Typical aromatic proton, generally the most upfield of the pyridine ring protons.
H11, H13	~7.3 - 7.5	d	~8.5	Aromatic protons ortho to the CH₂ group on the methoxybenzyl ring.
H14, H15	~6.9 - 7.1	d	~8.5	Aromatic protons ortho to the electron-donating methoxy group, shielded.
H9 (CH₂)	~5.0 - 5.2	s	-	Benzylic protons adjacent to a cationic nitrogen (N1), significantly deshielded.
H2 (CH₂)	~4.2 - 4.4	t	~7.5	Aliphatic protons alpha to N1.
H3 (CH₂)	~3.3 - 3.5	t	~7.5	Aliphatic protons beta to N1 and alpha to the cationic N4.
H16 (OCH₃)	~3.8	s	-	Standard chemical shift for a methoxy group on an aromatic ring.

¹³C NMR: Carbon Skeleton Analysis

The ¹³C NMR spectrum reveals the number of unique carbon environments and their nature (quaternary, CH, CH₂, CH₃).

Carbon(s)	Predicted δ (ppm)	Rationale
C8a	~145 - 150	Quaternary carbon at the fusion of two rings, adjacent to two nitrogen atoms.
C12	~159 - 161	Aromatic carbon bearing the electron-donating methoxy group.
C10	~128 - 130	Quaternary aromatic carbon of the benzyl group.
C5, C7, C8	~115 - 130	Aromatic CH carbons of the pyridine ring.
C11, C13	~130 - 132	Aromatic CH carbons ortho to the CH₂ group.
C14, H15	~114 - 116	Aromatic CH carbons shielded by the methoxy group.
C6	~112 - 115	Aromatic CH carbon, typically the most upfield of the pyridine ring.
C9 (CH₂)	~55 - 58	Benzylic carbon attached to a cationic nitrogen.
C16 (OCH₃)	~55 - 56	Methoxy carbon.
C2 (CH₂)	~48 - 52	Aliphatic carbon alpha to N1.
C3 (CH₂)	~45 - 48	Aliphatic carbon alpha to the cationic N4.

2D NMR: Unambiguous Structural Confirmation

While 1D spectra provide foundational data, 2D NMR experiments are essential to connect the pieces and validate the assignments.[8][9][10][11][12]

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2 or 3 bonds). Expected correlations include:

  • H5 ↔ H6 ↔ H7 ↔ H8 (the aromatic spin system of the pyridine ring).

  • H11 ↔ H14 and H13 ↔ H15 (the two aromatic spin systems on the methoxybenzyl ring).

  • H2 ↔ H3 (the ethyl bridge of the dihydro-imidazo portion).

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon, confirming the assignments made in the 1D spectra. For example, it will show a cross-peak between the proton signal at ~3.8 ppm and the carbon signal at ~55.5 ppm, confirming the OCH₃ group.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful experiment for confirming the overall molecular structure by revealing long-range (2-3 bond) correlations between protons and carbons. It validates the connectivity between different molecular fragments.

Key Expected HMBC Correlations:

Caption: Key HMBC correlations confirming the connectivity of the molecular fragments.

• Benzyl to Core: A crucial correlation from the benzylic protons (H9) to the bridgehead carbon (C8a) and the quaternary aromatic carbon (C10) definitively proves the attachment of the 4-methoxybenzyl group to the N1 position.

• Ring Fusion: Correlations from the H2 protons to C8a and C3 confirm the structure of the five-membered dihydro-imidazo ring.

Infrared (IR) Spectroscopy

FT-IR spectroscopy is a rapid and effective technique for identifying the functional groups present in a molecule.[13]

Experimental Protocol: FT-IR

• Method: Attenuated Total Reflectance (ATR) is a modern, convenient method requiring minimal sample preparation. Alternatively, a KBr pellet can be prepared.

• Analysis: The spectrum is analyzed by identifying characteristic absorption bands corresponding to specific bond vibrations.

Expected Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale
3100 - 3000	C-H Stretch	Aromatic	Characteristic for C-H bonds on sp² hybridized carbons.[14][15][16]
3000 - 2850	C-H Stretch	Aliphatic (CH₂, CH₃)	Characteristic for C-H bonds on sp³ hybridized carbons.
~1610, 1515, 1460	C=C & C=N Stretch	Aromatic Rings	Multiple bands are expected due to the complex vibrations within the imidazopyridine and benzene rings.[15][17]
~1250	C-O Stretch	Aryl Ether	Strong, characteristic stretch for the Ar-O-CH₃ moiety.
900 - 675	C-H Out-of-Plane Bend	Aromatic	The pattern in this "fingerprint" region can help confirm the substitution pattern on the aromatic rings (1,4-disubstituted benzene).[14][18]

Mass Spectrometry (MS)

MS provides the molecular weight and, through fragmentation, further structural information. For a pre-charged ionic species like a quaternary ammonium salt, Electrospray Ionization (ESI) is the method of choice.[19][20][21]

Experimental Protocol: ESI-MS

• Sample Preparation: Prepare a dilute solution (~10-50 µM) of the compound in a suitable solvent like methanol or acetonitrile/water.

• Ionization Mode: Positive Ion Electrospray (ESI+).

  • Rationale: The compound already exists as a cation in solution. ESI is a soft ionization technique that gently transfers these pre-existing ions from the solution phase to the gas phase for analysis. This minimizes fragmentation and ensures the molecular ion is observed.

• Analysis:

  • Full Scan MS: To determine the mass-to-charge ratio (m/z) of the molecular ion.

  • High-Resolution MS (HRMS): To determine the exact mass and confirm the elemental formula.

  • Tandem MS (MS/MS): To induce fragmentation and analyze the resulting product ions, providing structural insights.

Spectral Interpretation

• Molecular Ion: The primary ion observed will be the intact cation, [M]⁺. Unlike neutral compounds, there will be no [M+H]⁺ or [M+Na]⁺ adducts, which is a key diagnostic feature for quaternary ammonium salts.[19][20]

  • Formula: C₁₅H₁₇N₂O⁺

  • Monoisotopic Mass: 241.1335 Da

  • Expected m/z: 241.13

• Fragmentation (MS/MS): Collision-induced dissociation (CID) of the m/z 241.13 ion is expected to yield characteristic fragments.

  • Major Fragment: A prominent peak at m/z 121.07 corresponding to the stable 4-methoxybenzyl cation ([C₈H₉O]⁺), resulting from the cleavage of the C9-N1 bond.

  • Other Fragment: A corresponding peak at m/z 120.07 for the neutral loss of 4-methoxybenzyl and subsequent detection of the 2,3-dihydro-imidazo[1,2-a]pyridine fragment cation.

m/z (Expected)	Formula	Identity
241.1335	[C₁₅H₁₇N₂O]⁺	Molecular Ion [M]⁺
121.0653	[C₈H₉O]⁺	4-methoxybenzyl cation
120.0687	[C₇H₈N₂]⁺	2,3-dihydro-imidazo[1,2-a]pyridine cation

Integrated Spectroscopic Analysis Workflow

The strength of this analytical approach lies in the integration of complementary data from all three techniques. No single technique provides the complete picture, but together they offer a self-validating system for structural confirmation.

Caption: A workflow diagram for the integrated spectroscopic analysis and structure validation.

Conclusion

The structural elucidation of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium is achieved through a systematic and integrated spectroscopic approach. ¹H and ¹³C NMR, supported by 2D experiments like COSY and HMBC, establish the precise atomic connectivity and skeleton. FT-IR confirms the presence of key functional groups, while high-resolution ESI-MS validates the elemental composition and molecular weight. The combined data from these orthogonal techniques provide an unambiguous and robust characterization, a critical requirement for advancing research in fields that utilize this important class of heterocyclic compounds.

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A Technical Guide to 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium: A Privileged Scaffold in Modern Drug Discovery

This document provides a comprehensive technical overview of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium, a research chemical belonging to the esteemed class of imidazo[1,2-a]pyridine derivatives. This class is widely recognized as a "privileged structure" in medicinal chemistry, forming the core of numerous therapeutic agents and compounds under preclinical investigation.[1] This guide is intended for researchers, scientists, and drug development professionals, offering insights into its synthesis, potential biological significance, and applications in research.

Introduction: The Significance of the Imidazo[1,2-a]pyridine Core

The imidazo[1,2-a]pyridine scaffold is a nitrogen-bridged heterocyclic system that has garnered significant attention in medicinal chemistry due to its diverse pharmacological activities.[2][3] Marketed drugs such as Zolpidem (an insomnia therapeutic) and Olprinone (a cardiac stimulant) feature this core structure, highlighting its clinical relevance.[1][4] Derivatives of this scaffold have demonstrated a wide spectrum of biological effects, including anticancer, antituberculosis, antiviral, anti-inflammatory, and anticonvulsant properties.[4][5] The compound 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium is a specific iteration of this versatile scaffold, presenting unique opportunities for investigation.

Physicochemical Properties and Identification

A clear understanding of the fundamental physicochemical properties is paramount for any research endeavor. Key identifiers for 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium are summarized below.

Property	Value	Source
CAS Number	198139-38-7	[6][7][8]
Molecular Formula	C₁₅H₁₇N₂O⁺	[6][7][8]
Molecular Weight	241.31 g/mol	[6][7][8]
IUPAC Name	1-[(4-methoxyphenyl)methyl]-2,3-dihydroimidazo[1,2-a]pyridin-4-ium	[9]
Synonyms	1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium	[10]

This compound is characterized as a cationic species, a feature that can influence its solubility, membrane permeability, and potential for ionic interactions with biological targets.[9] It has also been noted as a potential cationic impurity in the synthesis of related compounds, which underscores the need for precise reaction control and robust purification methods.[9]

Proposed Synthesis and Mechanistic Rationale

A proposed two-step synthesis is outlined below:

Step 1: Synthesis of 2,3-dihydro-imidazo[1,2-a]pyridine

This initial step would involve the reaction of 2-aminopyridine with a two-carbon synthon, such as 2-chloroacetaldehyde, to form the bicyclic imidazo[1,2-a]pyridine core. This is a well-established method for constructing this heterocyclic system.

Step 2: N-Alkylation with 4-Methoxybenzyl Halide

The resulting 2,3-dihydro-imidazo[1,2-a]pyridine can then be subjected to N-alkylation using 4-methoxybenzyl chloride or bromide. The nitrogen atom at position 1 of the imidazo[1,2-a]pyridine ring acts as a nucleophile, attacking the benzylic carbon of the 4-methoxybenzyl halide to form the desired quaternary ammonium salt, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium.

Proposed synthesis workflow for the target compound.

This proposed pathway is a logical extension of known synthetic strategies for this class of compounds, such as the Groebke–Blackburn–Bienaymé reaction, which is a multicomponent reaction used to synthesize substituted imidazo[1,2-a]pyridines.[11][12]

Potential Biological Activities and Research Applications

The biological profile of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium has not been explicitly documented. However, based on the extensive research into its parent scaffold, several promising avenues for investigation can be proposed.

Anticancer Potential

Numerous imidazo[1,2-a]pyridine derivatives have been explored as potential anticancer agents.[13] Some have been shown to inhibit critical signaling pathways, such as the PI3K-AKT-mTOR pathway, which is often dysregulated in cancer.[13] The presence of the 4-methoxybenzyl group in the target compound may confer specific interactions with biological targets, and its potential as a cytotoxic agent against various cancer cell lines warrants investigation.[14]

Kinase Inhibition

The imidazo[1,2-a]pyridine scaffold is a common feature in the design of kinase inhibitors.[15] For instance, derivatives have been identified as inhibitors of FLT3-ITD and BCR-ABL, pathways implicated in acute myeloid leukemia.[16] The specific stereoelectronic properties of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium could make it a candidate for screening against a panel of kinases to identify novel inhibitory activities.

Antimicrobial and Antiprotozoal Activity

The imidazo[1,2-a]pyridine core is also present in compounds with demonstrated activity against Mycobacterium tuberculosis and various protozoa.[17][18][19] The cationic nature of the target molecule is particularly noteworthy, as many effective antiprotozoal agents are cationic compounds that can accumulate in parasitic cells.[19]

The potential therapeutic applications are summarized in the following diagram:

Potential research applications of the target compound.

Experimental Protocols: A Starting Point for Investigation

Researchers interested in exploring the properties of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium can adapt established protocols for related compounds.

General Synthesis Protocol for N-Alkylation

• Dissolution: Dissolve 2,3-dihydro-imidazo[1,2-a]pyridine in a suitable aprotic solvent (e.g., acetonitrile or DMF).

• Addition of Alkylating Agent: Add an equimolar amount of 4-methoxybenzyl chloride to the solution.

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 50-60 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Isolation: Upon completion, cool the reaction mixture. If a precipitate forms, collect it by filtration. Otherwise, concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/ether) to obtain the pure quaternary salt.

In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Seed cancer cells (e.g., HeLa, A375) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with serial dilutions of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium and incubate for 48-72 hours.

• MTT Addition: Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 4 hours.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader to determine cell viability.

Conclusion

1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium represents a promising yet underexplored molecule within the pharmacologically significant imidazo[1,2-a]pyridine family. Its synthesis is feasible through established chemical transformations, and its structural features suggest a high potential for diverse biological activities, particularly in oncology and infectious diseases. This guide provides a foundational framework for initiating research into this compound, with the anticipation that further investigation will unlock its full therapeutic potential.

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Literature review of imidazo[1,2-a]pyridinium compounds

An In-Depth Technical Guide to Imidazo[1,2-a]pyridinium Compounds

Authored by Gemini, Senior Application Scientist

This guide provides a comprehensive technical overview of imidazo[1,2-a]pyridinium compounds, a class of nitrogen-based heterocyclic molecules that have garnered significant attention from researchers in medicinal chemistry and materials science. Their unique structural and photophysical properties make them a "privileged scaffold" in drug discovery and a versatile component in the development of advanced materials.[1][2][3] This document delves into the synthesis, properties, and diverse applications of these compounds, offering field-proven insights and detailed experimental protocols for professionals in drug development and scientific research.

The Imidazo[1,2-a]pyridine Core: A Privileged Scaffold

Imidazo[1,2-a]pyridines are aromatic heterocyclic compounds resulting from the fusion of a pyridine and an imidazole ring.[4] This unique structural arrangement confers a high degree of stability and a versatile electronic nature, allowing for extensive functionalization. The scaffold is present in several commercially available drugs, including Zolpidem (an insomnia medication), Alpidem (an anxiolytic), and Zolimidine (a gastroprotective agent), highlighting its therapeutic relevance.[5][6] The broad spectrum of biological activities exhibited by these compounds—ranging from anticancer and antimicrobial to central nervous system effects—stems from their ability to interact with various biological targets.[7][8] Furthermore, their inherent fluorescence has opened avenues for their use in bioimaging, chemical sensing, and optoelectronic devices.[9][10]

Synthesis of the Imidazo[1,2-a]pyridine Scaffold

The construction of the imidazo[1,2-a]pyridine core is a focal point of synthetic organic chemistry. A multitude of strategies have been developed, ranging from classical condensation reactions to modern multicomponent and photocatalytic methods. The choice of synthetic route is often dictated by the desired substitution pattern, scalability, and environmental considerations.

Classical Condensation Reactions

The most traditional and widely exploited method involves the condensation of 2-aminopyridines with α-halocarbonyl compounds.[11] This reaction proceeds via an initial alkylation of the endocyclic nitrogen of the 2-aminopyridine, followed by an intramolecular condensation to form the fused imidazole ring. While effective, this method often requires harsh conditions and may be limited by the availability of the requisite α-halocarbonyl starting materials.

Multicomponent Reactions (MCRs)

MCRs offer a significant improvement in efficiency and atom economy by combining three or more reactants in a single step. The Groebke–Blackburn–Bienaymé reaction (GBBR) is a prominent one-pot process for synthesizing 2,3-disubstituted imidazo[1,2-a]pyridines.[9] This reaction typically involves the condensation of a 2-aminopyridine, an aldehyde, and an isocyanide, often facilitated by a catalyst.[9][11] The versatility of the starting materials allows for the rapid generation of diverse compound libraries.

Modern Catalytic Approaches

Recent advancements have focused on developing more sustainable and efficient catalytic systems.

• Copper-Catalyzed Synthesis : Copper catalysts have been effectively used in one-pot procedures, for instance, reacting aminopyridines with nitroolefins using air as a green oxidant.[12][13] This approach avoids pre-functionalized substrates and toxic reagents.

• Iodine-Catalyzed Synthesis : Molecular iodine has emerged as an inexpensive and environmentally benign catalyst for synthesizing these scaffolds.[11] It can trigger the cleavage of N-O bonds in oxime esters to generate reactive intermediates that couple with pyridines.[11] A plausible mechanism involves iodine activating an acetophenone derivative to generate a phenylglyoxal intermediate in situ, which then undergoes a Knoevenagel-type condensation.[14]

• Photocatalytic Methods : Visible-light photocatalysis represents a green and powerful strategy. Using photocatalysts like Eosin-Y, C(sp³)–H bonds of simple starting materials like ethylarenes can be activated and functionalized to build the imidazo[1,2-a]pyridine core, avoiding the need for pre-oxidized substrates like acetophenones.[15]

Below is a generalized workflow for the synthesis of Imidazo[1,2-a]pyridines, highlighting the convergence of different starting materials.

Caption: Generalized workflow for Imidazo[1,2-a]pyridine synthesis.

Physicochemical and Photophysical Properties

Imidazo[1,2-a]pyridinium compounds are renowned for their distinctive photophysical properties, making them highly valuable in materials science. Many derivatives exhibit strong fluorescence with moderate to high quantum yields.[16]

Key photophysical characteristics include:

• Large Stokes Shifts : A significant separation between the maximum absorption and emission wavelengths is often observed, which is advantageous for applications in fluorescence imaging and sensing as it minimizes self-quenching.

• Solvatochromism : The emission wavelength of these compounds can be highly sensitive to the polarity of the solvent. This property allows them to be used as probes for studying local environments in chemical and biological systems.[16]

• Excited-State Intramolecular Proton Transfer (ESIPT) : Certain derivatives, particularly those with a 2-(2'-hydroxyphenyl) substituent, can undergo ESIPT. This process leads to a dual emission and a very large Stokes shift, making them suitable for applications as laser dyes and chemosensors.[10]

The photophysical properties can be finely tuned by modifying the substituents on the bicyclic core. Electron-donating or -withdrawing groups can alter the energy levels of the frontier molecular orbitals, thereby changing the absorption and emission characteristics.

Table 1: Comparison of Synthetic Methodologies

Synthetic Method	Key Features	Starting Materials	Conditions	Advantages
Condensation [11]	Classical two-component reaction	2-Aminopyridines, α-haloketones	Often requires base, heating	Straightforward, well-established
GBB Reaction [9]	One-pot, three-component reaction	2-Aminopyridines, aldehydes, isocyanides	Catalyst (e.g., PBA), 60°C, ultrasound	High efficiency, molecular diversity
Cu(I)-Catalyzed [12]	Aerobic oxidative coupling	Aminopyridines, nitroolefins	CuBr, DMF, 80°C, air	Green oxidant, good functional group tolerance
Photocatalysis [15]	Metal-free, visible light-driven	Ethylarenes, 2-aminopyridines, NBS	Eosin-Y, visible light	Sustainable, high atom economy, mild conditions

Applications in Medicinal Chemistry and Drug Development

The imidazo[1,2-a]pyridine scaffold is a cornerstone in modern medicinal chemistry due to its wide therapeutic window.[2] Its derivatives have been investigated for a plethora of diseases.

Anticancer Activity

These compounds have shown potent activity against various cancer cell lines.[7] Their anticancer effects are often multi-targeted, involving the inhibition of key cellular processes.

• Kinase Inhibition : They can inhibit crucial signaling pathways like PI3K/Akt, which are frequently dysregulated in cancer.[7]

• Tubulin Polymerization Inhibition : Some derivatives act as microtubule-destabilizing agents, arresting the cell cycle and inducing apoptosis.[5][7]

• p53-Mediated Apoptosis : Certain compounds have been shown to induce apoptosis in a p53-dependent manner in melanoma cells.[7]

Caption: Mechanism of anticancer action for Imidazo[1,2-a]pyridines.

Antituberculosis Agents

Drug-resistant tuberculosis is a major global health threat. Imidazo[1,2-a]pyridine-3-carboxamides have emerged as a highly potent class of antimycobacterial agents.[4][6] Telacebec (Q203), a compound from this class, is currently in clinical trials.[6] Its mechanism of action involves the inhibition of QcrB, a subunit of the cytochrome bcc complex in Mycobacterium tuberculosis.[6] This disrupts the electron transport chain, halting ATP synthesis and killing the bacteria.

Central Nervous System (CNS) Disorders

Several marketed drugs based on this scaffold, such as Zolpidem and Alpidem, are used to treat CNS disorders like insomnia and anxiety.[4][5] They act as non-benzodiazepine agonists at the GABA-A receptor, producing sedative and anxiolytic effects.

Detailed Experimental Protocols

To ensure the reproducibility of research, detailed and validated protocols are essential. The following is a representative procedure for the synthesis of an imidazo[1,2-a]pyridine derivative via the Groebke–Blackburn–Bienaymé reaction, adapted from the literature.[9]

Protocol: Ultrasound-Assisted One-Pot Green Synthesis of 3-(Cyclohexylamino)-2-(furan-2-yl)imidazo[1,2-a]pyridine-6-carbonitrile

Materials:

• 2-amino-5-cyanopyridine

• Furfural

• Cyclohexyl isocyanide

• Phenylboronic acid (PBA) catalyst

• Water (solvent)

• Reaction vessel suitable for ultrasound irradiation

• Magnetic stirrer and hotplate

• Standard laboratory glassware for workup and purification

• Ethyl acetate and hexane for chromatography

Procedure:

• Reaction Setup: To a 10 mL reaction vial equipped with a magnetic stir bar, add 2-amino-5-cyanopyridine (1.0 mmol), furfural (1.2 mmol), cyclohexyl isocyanide (1.0 mmol), and phenylboronic acid (10 mol%).

• Solvent Addition: Add 3 mL of water to the vial.

• Sonication: Seal the vial and place it in an ultrasound bath. Irradiate the mixture at 60 °C for 60 minutes.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexane as the eluent.

• Workup: Upon completion, cool the reaction mixture to room temperature. Add 10 mL of water and extract the product with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Chromatography: Purify the resulting crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure product. The expected yield is approximately 67%.[9]

• Characterization: Confirm the structure of the synthesized compound using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Conclusion and Future Outlook

Imidazo[1,2-a]pyridinium compounds represent a remarkably versatile and privileged chemical scaffold. The continuous development of novel, efficient, and sustainable synthetic methods has made a vast chemical space accessible for exploration. Their diverse applications, from life-saving therapeutics targeting cancer and tuberculosis to advanced fluorescent materials, underscore their importance.[6][7]

Future research will likely focus on:

• Green Synthesis : Expanding the use of photocatalysis and flow chemistry to create these compounds with minimal environmental impact.[15]

• Targeted Therapeutics : Designing next-generation derivatives with high specificity for biological targets to minimize off-target effects and improve therapeutic indices.

• Advanced Materials : Developing novel sensors, imaging agents, and optoelectronic devices by fine-tuning the unique photophysical properties of these compounds.[10]

The rich chemistry and broad utility of the imidazo[1,2-a]pyridine core ensure that it will remain a vibrant and productive area of scientific inquiry for years to come.

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Protocols & Analytical Methods

Application Note and Protocol for the Synthesis of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed protocol for the laboratory-scale synthesis of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium, a member of the medicinally significant imidazo[1,2-a]pyridine class of heterocyclic compounds. The synthesis is based on the N-alkylation of 2,3-dihydroimidazo[1,2-a]pyridine with 4-methoxybenzyl chloride. This application note outlines the scientific rationale behind the synthetic strategy, provides a step-by-step experimental procedure, and includes guidance on the characterization of the final product. The imidazo[1,2-a]pyridine scaffold is a "privileged" structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities.[1][2][3][4] This protocol is designed to be a reliable resource for researchers synthesizing this and related compounds for further investigation.

Introduction: The Significance of Imidazo[1,2-a]pyridines

Imidazo[1,2-a]pyridines are fused bicyclic heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry.[1] This structural motif is present in several commercially available drugs, including the anxiolytics alpidem and saripidem, and the hypnotic agent zolpidem.[5][6] The broad therapeutic potential of this scaffold is demonstrated by its diverse biological activities, which include anticancer, antimicrobial, antiviral, anti-inflammatory, and anticonvulsant properties.[2][3] The development of novel synthetic routes and the exploration of new derivatives of imidazo[1,2-a]pyridines remain active areas of research, aimed at discovering new therapeutic agents.[5][7] The target molecule of this protocol, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium, is a quaternary ammonium salt derivative, a structural feature that can influence its biological activity and physicochemical properties.

Synthetic Strategy: N-Alkylation

The synthesis of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium is achieved through the direct N-alkylation of the 2,3-dihydroimidazo[1,2-a]pyridine precursor. This reaction involves the nucleophilic attack of the pyridine-like nitrogen atom of the imidazo[1,2-a]pyridine ring on the electrophilic benzylic carbon of 4-methoxybenzyl chloride.

The general mechanism for N-alkylation of imidazopyridines involves the substitution of the hydrogen on the nitrogen atom of the pyridine ring with an alkyl group.[8] The choice of a suitable base, such as potassium carbonate, is crucial to deprotonate the nitrogen atom, thereby increasing its nucleophilicity. The reaction is typically carried out in a polar aprotic solvent like dimethylformamide (DMF) to facilitate the dissolution of the reactants and promote the reaction.

Experimental Protocol

Materials and Equipment

Reagent/Material	Grade	Supplier
2,3-Dihydroimidazo[1,2-a]pyridine	≥95%	Commercially Available
4-Methoxybenzyl chloride	≥98%	Commercially Available
Anhydrous Potassium Carbonate (K₂CO₃)	≥99%	Commercially Available
Anhydrous Dimethylformamide (DMF)	≥99.8%	Commercially Available
Diethyl ether	ACS Grade	Commercially Available
Round-bottom flask	-	Standard laboratory supplier
Magnetic stirrer and stir bar	-	Standard laboratory supplier
Heating mantle with temperature control	-	Standard laboratory supplier
Condenser	-	Standard laboratory supplier
Inert gas supply (Nitrogen or Argon)	-	-
Thin Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄	Commercially Available
Rotary evaporator	-	Standard laboratory supplier
Filtration apparatus (Büchner funnel, filter paper)	-	Standard laboratory supplier

Step-by-Step Synthesis

Step 1: Reaction Setup

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 2,3-dihydroimidazo[1,2-a]pyridine (1.0 eq).

• Add anhydrous potassium carbonate (1.5 eq).

• Under an inert atmosphere (nitrogen or argon), add anhydrous dimethylformamide (DMF) to dissolve the starting material.

• Stir the mixture at room temperature for 15 minutes.

Step 2: Addition of Alkylating Agent

• Slowly add 4-methoxybenzyl chloride (1.1 eq) to the stirring suspension.

• Attach a condenser to the flask.

Step 3: Reaction

• Heat the reaction mixture to 60-70 °C using a heating mantle.

• Maintain the reaction at this temperature and monitor its progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 4-6 hours.

Step 4: Work-up and Isolation

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into a beaker containing an excess of diethyl ether to precipitate the product.

• Stir the resulting suspension for 30 minutes.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the solid with diethyl ether to remove any unreacted starting materials and impurities.

• Dry the product under vacuum to obtain the crude 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium salt.

Step 5: Purification (Optional)

Recrystallization from a suitable solvent system (e.g., ethanol/diethyl ether) can be performed to obtain a highly pure product.

Characterization of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium

The successful synthesis of the target compound should be confirmed by various analytical techniques.

Analytical Technique	Expected Observations
¹H NMR	Characteristic peaks for the protons of the imidazo[1,2-a]pyridine core, the methoxy group, the benzyl group, and the aromatic rings. The chemical shifts will be indicative of the quaternary ammonium salt structure.
¹³C NMR	Resonances corresponding to all the carbon atoms in the molecule, including the quaternary carbon of the pyridinium ring.
Mass Spectrometry (MS)	The mass spectrum should show a molecular ion peak corresponding to the cation [C₁₅H₁₇N₂O]⁺ with a mass-to-charge ratio (m/z) of approximately 241.31.[9][10][11]
Infrared (IR) Spectroscopy	Characteristic absorption bands for C-H, C=C, C-N, and C-O bonds.
Melting Point	A sharp melting point is indicative of a pure compound.

Visualization of the Synthetic Pathway

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Application Note: High-Throughput Screening for Novel Kinase Inhibitors Using 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

Introduction: The Promise of the Imidazo[1,2-a]pyridine Scaffold in Kinase-Targeted Drug Discovery

The imidazo[1,2-a]pyridine core is a well-established "privileged structure" in medicinal chemistry, forming the foundation of numerous therapeutic agents with a broad spectrum of biological activities.[1][2][3][4][5] Its synthetic tractability and diverse pharmacological profile, including potent anticancer properties, make it an attractive scaffold for the development of novel targeted therapies.[3] This application note details a robust high-throughput screening (HTS) workflow for the identification and characterization of novel kinase inhibitors, utilizing the specific derivative, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium, henceforth referred to as Compound-X.

Protein kinases are critical regulators of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer. This has made them a major focus of drug discovery efforts. The development of potent and selective kinase inhibitors is a key strategy in modern oncology. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on employing Compound-X and its analogs in a high-throughput screening campaign aimed at discovering novel inhibitors of a hypothetical, yet representative, serine/threonine kinase, "Kinase-Y," implicated in tumorigenesis.

Principle of the Assay: Fluorescence Polarization-Based Competitive Binding Assay

To enable the high-throughput screening of a large compound library against Kinase-Y, a fluorescence polarization (FP) assay has been developed.[6] FP is a homogeneous assay format that measures the change in the polarization of fluorescent light emitted from a small fluorescent molecule (tracer) in solution.[6] The principle of this competitive binding assay is outlined below:

• In the absence of an inhibitor: A fluorescently labeled ligand (tracer), designed to bind to the ATP-binding pocket of Kinase-Y, will bind to the kinase, forming a large molecular complex. This large complex tumbles slowly in solution, resulting in a high degree of fluorescence polarization.

• In the presence of an inhibitor: A test compound, such as Compound-X, that binds to the ATP-binding pocket of Kinase-Y will compete with the tracer. This competition displaces the tracer from the kinase, leaving it free in solution. The small, free tracer tumbles rapidly, leading to a significant decrease in fluorescence polarization.

The magnitude of the decrease in fluorescence polarization is directly proportional to the binding affinity of the test compound for Kinase-Y. This allows for the rapid and quantitative assessment of thousands of compounds in a single screen.

Caption: Principle of the Fluorescence Polarization (FP) competitive binding assay.

Experimental Protocols

PART 1: Primary High-Throughput Screening (HTS)

This protocol is designed for a 384-well plate format, a standard for HTS campaigns.

Materials and Reagents:

• Compound-X Stock Solution: 10 mM in 100% DMSO.

• Compound Library: Typically plated in 384-well plates at a concentration of 10 mM in 100% DMSO.

• Kinase-Y: Recombinant human Kinase-Y, purified.

• Fluorescent Tracer: A specific, high-affinity fluorescently labeled ligand for the Kinase-Y ATP-binding pocket.

• Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35.

• Positive Control: A known, potent inhibitor of Kinase-Y (e.g., Staurosporine).

• Negative Control: DMSO.

• 384-well, low-volume, black, round-bottom plates.

• Multichannel pipettes or automated liquid handling system.

• Plate reader capable of measuring fluorescence polarization.

Protocol:

• Compound Plating:

  • Prepare a working compound plate by diluting the 10 mM stock library plates to an intermediate concentration (e.g., 100 µM) in assay buffer.

  • Using an automated liquid handler, dispense 50 nL of the working compound solution into the appropriate wells of the 384-well assay plate. This will result in a final assay concentration of 10 µM.

  • Dispense 50 nL of the positive control and negative control (DMSO) into their designated wells.

• Reagent Preparation:

  • Prepare a 2X Kinase-Y solution in assay buffer. The final concentration in the assay should be optimized to be at or below the Kd of the tracer.

  • Prepare a 2X fluorescent tracer solution in assay buffer. The final concentration should be in the low nanomolar range and optimized for the best signal-to-background ratio.

• Assay Procedure:

  • Add 5 µL of the 2X Kinase-Y solution to all wells of the assay plate.

  • Incubate for 15 minutes at room temperature to allow for compound-kinase interaction.

  • Add 5 µL of the 2X fluorescent tracer solution to all wells.

  • Incubate for 60 minutes at room temperature, protected from light.

  • Measure the fluorescence polarization on a compatible plate reader.

Data Acquisition and Analysis:

• The primary output from the plate reader will be millipolarization (mP) units.

• The percent inhibition for each compound is calculated using the following formula: % Inhibition = 100 * (1 - [(mP_sample - mP_pos) / (mP_neg - mP_pos)]) Where:

  • mP_sample is the mP value of the test compound.

  • mP_pos is the average mP value of the positive control wells.

  • mP_neg is the average mP value of the negative control wells.

• Hits are typically defined as compounds that exhibit a percent inhibition greater than a certain threshold (e.g., >50% or >3 standard deviations from the mean of the negative controls).

Caption: Workflow for the primary high-throughput screening assay.

PART 2: Secondary Confirmatory and Dose-Response Assays

Hits identified from the primary screen must be confirmed and their potency determined through dose-response analysis.

Protocol:

• Compound Re-sourcing: Obtain fresh, powdered samples of the hit compounds to rule out issues with compound integrity in the original library plates.

• Dose-Response Plate Preparation:

  • Create a 10-point, 3-fold serial dilution of each confirmed hit compound in DMSO, starting from a high concentration (e.g., 10 mM).

  • Prepare a working plate by diluting these serial dilutions into assay buffer.

  • Dispense 50 nL of each concentration into triplicate wells of a 384-well assay plate.

• Assay Procedure: Follow the same procedure as the primary HTS (steps 3-5).

• Data Analysis:

  • Calculate the percent inhibition for each concentration point.

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration of the inhibitor that reduces the signal by 50%).

Parameter	Primary HTS	Secondary Assay
Objective	Hit Identification	Hit Confirmation & Potency Determination
Compound Concentration	Single Point (e.g., 10 µM)	Dose-Response (e.g., 10-point)
Replicates	n=1 or n=2	n=3 (triplicate)
Output	% Inhibition	IC₅₀ Value

Data Interpretation and Hit Validation

A successful HTS campaign will yield a set of confirmed hits with varying potencies. The next steps in the drug discovery cascade involve further validation and characterization of these hits.

• Selectivity Profiling: Screen the confirmed hits against a panel of other kinases to determine their selectivity profile. A highly selective inhibitor is often desirable to minimize off-target effects.

• Mechanism of Action Studies: Conduct further biochemical and biophysical assays (e.g., Surface Plasmon Resonance) to confirm direct binding to the target kinase and to determine the binding kinetics (k_on, k_off).

• Cell-Based Assays: Progress the most promising hits into cell-based assays to assess their ability to inhibit Kinase-Y activity in a more physiologically relevant context.[7][8][9][10][11] This can involve measuring the phosphorylation of a known downstream substrate of Kinase-Y.

• Structure-Activity Relationship (SAR) Studies: Synthesize and test analogs of the most potent hits to understand the relationship between their chemical structure and biological activity.[3][4][5] This iterative process is crucial for lead optimization.

Troubleshooting Common HTS Issues

Issue	Potential Cause(s)	Recommended Solution(s)
High variability between replicate wells	- Pipetting errors- Inconsistent mixing- Edge effects on the plate	- Use automated liquid handlers for improved precision- Ensure thorough mixing of reagents- Avoid using the outer wells of the plate or use barrier plates
Low Z'-factor (<0.5)	- Low signal-to-background ratio- High variability in controls- Suboptimal reagent concentrations	- Optimize tracer and kinase concentrations- Check the quality and stability of all reagents- Ensure consistent dispensing of controls
High number of false positives	- Compound autofluorescence- Compound aggregation- Non-specific binding	- Perform a counterscreen in the absence of the kinase to identify fluorescent compounds- Include detergents (e.g., Tween-20) in the assay buffer to reduce aggregation- Confirm hits with orthogonal assays
High number of false negatives	- Low compound potency- Compound instability in assay buffer- Insufficient incubation time	- Screen at a higher concentration (if solubility permits)- Assess compound stability under assay conditions- Optimize incubation times for compound-kinase and tracer-kinase binding

Conclusion

The imidazo[1,2-a]pyridine scaffold represents a promising starting point for the discovery of novel kinase inhibitors. The fluorescence polarization-based high-throughput screening assay described in this application note provides a robust and efficient method for identifying potent and selective inhibitors of Kinase-Y from large compound libraries. Careful assay optimization, rigorous data analysis, and a comprehensive hit validation strategy are essential for the successful progression of promising candidates into the drug discovery pipeline.

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Application Note & Protocols for Cell-Based Assay Development with 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

Introduction: Unveiling the Potential of a Privileged Scaffold

The imidazo[1,2-a]pyridine core is a well-established "privileged structure" in medicinal chemistry, forming the backbone of numerous compounds with a wide spectrum of therapeutic applications.[1][2][3] Derivatives of this versatile scaffold have demonstrated activities ranging from anticancer and antituberculosis to anti-inflammatory and analgesic properties.[1][4][5] The compound of interest, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium, belongs to this promising class of molecules. While its specific biological profile is yet to be fully elucidated, its structural similarity to other bioactive imidazo[1,2-a]pyridine derivatives suggests it may possess significant cellular effects worthy of investigation.[4][6]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically characterize the cellular activities of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium. We will present a tiered approach to cell-based assay development, beginning with broad cytotoxicity screening and progressing to more detailed investigations into the mechanisms of cell death and potential effects on key signaling pathways.

Tier 1: Foundational Cytotoxicity Screening

The initial step in characterizing any novel compound is to determine its effect on cell viability and proliferation.[7][8] This provides a fundamental understanding of the compound's potency and therapeutic window. We will describe two common and robust methods: the MTT assay for metabolic activity and the LDH assay for membrane integrity.

Protocol 1: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells, which is often used as an indicator of cell viability.[9] In living cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals.[9] The amount of formazan produced is proportional to the number of viable cells.

Materials:

• 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

• Cancer cell line of interest (e.g., HeLa, A549, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well clear flat-bottom plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare a serial dilution of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium in complete medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (medium with the same concentration of solvent used to dissolve the compound) and untreated control wells.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Tier 2: Elucidating the Mechanism of Cell Death - Apoptosis Assays

Should the compound exhibit significant cytotoxicity, the next logical step is to determine the mode of cell death. Apoptosis, or programmed cell death, is a common mechanism for anticancer agents.[10] The Annexin V assay is a widely used method to detect early-stage apoptosis.[10][11][12]

Protocol 2: Annexin V/Propidium Iodide Apoptosis Assay by Flow Cytometry

During the early stages of apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[11][12] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells.[10] Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live cells with intact membranes but can penetrate late-stage apoptotic and necrotic cells.[11]

Materials:

• 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

• Cell line of interest

• Complete cell culture medium

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• 6-well plates

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to attach overnight. Treat the cells with the compound at its IC50 and 2x IC50 concentrations for a predetermined time (e.g., 24 hours). Include a vehicle control.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, use a gentle trypsinization.

• Washing: Wash the cells twice with cold PBS by centrifugation.

• Staining: Resuspend the cell pellet in 1X Binding Buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Data Acquisition: Analyze the stained cells by flow cytometry within one hour.

Data Interpretation: The cell population will be divided into four quadrants:

• Lower-Left (Annexin V- / PI-): Live cells

• Lower-Right (Annexin V+ / PI-): Early apoptotic cells

• Upper-Right (Annexin V+ / PI+): Late apoptotic/necrotic cells

• Upper-Left (Annexin V- / PI+): Necrotic cells

Tier 3: Investigating Cellular Mechanisms and Signaling Pathways

Understanding how the compound interacts with cellular machinery provides crucial insights for lead optimization. Given that many imidazo[1,2-a]pyridine derivatives act as kinase inhibitors, a targeted investigation into relevant signaling pathways is warranted.[2][4][6] High-content imaging (HCI) is a powerful technology that combines automated microscopy with quantitative image analysis to study complex cellular events.[13][14][15]

Application Focus: High-Content Imaging for Pathway Analysis

HCI allows for the simultaneous measurement of multiple parameters in a cell-based assay, providing a detailed phenotypic profile of the compound's effect.[14][16][17] For instance, one could investigate the compound's effect on the phosphorylation status of key signaling proteins or the nuclear translocation of transcription factors.

Hypothetical HCI Experiment: NF-κB Nuclear Translocation The NF-κB signaling pathway is a critical regulator of inflammation, immunity, and cell survival. Its dysregulation is implicated in many diseases, including cancer. This assay measures the translocation of the NF-κB p65 subunit from the cytoplasm to the nucleus, a key step in pathway activation.

Workflow:

• Cell Culture and Treatment: Plate cells in a 96- or 384-well imaging plate. Treat with 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium at various concentrations, including positive (e.g., TNF-α) and negative controls.

• Immunofluorescence Staining: Fix and permeabilize the cells. Stain with a primary antibody against NF-κB p65 and a fluorescently labeled secondary antibody. Counterstain the nuclei with a DNA dye like DAPI.

• Image Acquisition: Use a high-content imaging system to automatically capture images from each well.

• Image Analysis: Sophisticated software identifies individual cells and their nuclei. It then quantifies the fluorescence intensity of the NF-κB p65 stain in both the nuclear and cytoplasmic compartments.

• Data Interpretation: The ratio of nuclear to cytoplasmic fluorescence intensity is calculated. An increase in this ratio indicates NF-κB activation, while a decrease in the presence of an activator suggests inhibition of the pathway by the compound.

Data Presentation and Visualization

Table 1: Example Cytotoxicity Data for 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

Cell Line	Incubation Time (h)	IC50 (µM)
HeLa	24	52.3
48	25.1
72	10.8
A549	24	> 100
48	78.4
72	45.2
MCF-7	24	41.5
48	18.9
72	7.3

Diagrams

Caption: Tiered approach for compound characterization.

Caption: Flow cytometry quadrants for apoptosis analysis.

Conclusion

The imidazo[1,2-a]pyridine scaffold continues to be a source of promising new chemical entities for drug discovery. A systematic, tiered approach to cell-based assay development is crucial for efficiently characterizing novel derivatives like 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium. By starting with broad cytotoxicity assays and progressing to more detailed mechanistic studies, researchers can build a comprehensive biological profile of the compound, paving the way for further preclinical and clinical development.

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Application Notes and Protocols for the Investigation of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of Imidazo[1,2-a]pyridines in Oncology

The imidazo[1,2-a]pyridine scaffold is a prominent heterocyclic structure in medicinal chemistry, recognized for its broad spectrum of biological activities. This versatile core is found in various approved drugs and is a subject of intense investigation for new therapeutic agents.[1][2] In the realm of oncology, numerous derivatives of imidazo[1,2-a]pyridine have demonstrated potent anticancer effects across a range of human cancer cell lines, including those from breast, lung, liver, colon, and cervical cancers.[1][3][4] These compounds exert their effects by modulating critical molecular pathways involved in cell division, proliferation, and survival.[1]

This document serves as a comprehensive guide for researchers interested in evaluating the anticancer potential of a specific derivative, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium . While extensive research on this particular molecule is still emerging, the protocols and mechanistic insights presented herein are grounded in the well-established activities of the broader imidazo[1,2-a]pyridine class. This guide provides a robust framework for a systematic investigation, from initial cytotoxicity screening to elucidating the underlying mechanism of action.

Postulated Mechanism of Action: A Multi-faceted Approach to Cancer Cell Inhibition

Based on extensive studies of analogous imidazo[1,2-a]pyridine derivatives, it is hypothesized that 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium may exert its anticancer effects through one or more of the following mechanisms:

• Inhibition of Pro-Survival Signaling Pathways: A significant number of imidazo[1,2-a]pyridine compounds have been shown to target key kinases in pro-survival signaling pathways, most notably the PI3K/Akt/mTOR pathway.[5][6] Inhibition of this pathway can lead to a decrease in cell proliferation and survival.

• Induction of Apoptosis: Many derivatives have been observed to trigger programmed cell death, or apoptosis, in cancer cells. This is often achieved through the modulation of Bcl-2 family proteins, leading to the activation of caspases, the executioners of apoptosis.[6][7][8] Both intrinsic (mitochondrial-mediated) and extrinsic (death receptor-mediated) pathways may be involved.[9]

• Cell Cycle Arrest: The ability to halt the cell cycle is a key feature of many anticancer agents. Imidazo[1,2-a]pyridines have been shown to cause cell cycle arrest at various phases, particularly G2/M, often associated with an increase in the expression of cell cycle inhibitors like p53 and p21.[5][6][9]

• Tubulin Polymerization Inhibition: Some imidazo[1,2-a]pyridine hybrids have been identified as colchicine-site binding agents that inhibit tubulin polymerization, leading to microtubule depolymerization, mitotic arrest, and subsequent cell death.[10]

The following diagram illustrates a hypothesized signaling pathway for the anticancer activity of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium, based on the known mechanisms of related compounds.

Caption: Hypothesized mechanism of action for 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium.

Applications in Cancer Cell Lines: A Template for Efficacy Screening

A crucial first step in evaluating a novel compound is to determine its cytotoxic and anti-proliferative effects across a panel of diverse cancer cell lines. This approach helps to identify sensitive cancer types and provides a preliminary understanding of the compound's spectrum of activity. The half-maximal inhibitory concentration (IC50) is a key metric derived from these screens, representing the concentration of the compound required to inhibit cell growth by 50%.[11][12]

The following table serves as a template for summarizing the data obtained from these initial screening experiments. It is recommended to use cell lines from various cancer types to establish a broad activity profile.

Table 1: Template for Summarizing the In Vitro Efficacy of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

Cancer Cell Line	Cancer Type	Incubation Time (hours)	IC50 (µM)	Key Observed Effects
MCF-7	Breast Adenocarcinoma	48	e.g., 15.2	e.g., Induction of apoptosis
MDA-MB-231	Breast Adenocarcinoma	48
A549	Lung Carcinoma	48	e.g., 21.8	e.g., G2/M cell cycle arrest
HepG2	Hepatocellular Carcinoma	48
HCT116	Colorectal Carcinoma	48
HeLa	Cervical Adenocarcinoma	48
DU-145	Prostate Carcinoma	48
NIH/3T3	Normal Fibroblast	48	For selectivity assessment

Detailed Experimental Protocols

The following section provides detailed, step-by-step protocols for the fundamental assays used to characterize the anticancer properties of a novel compound.

Protocol 1: Cell Viability Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[11] Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Workflow:

Caption: Workflow for the MTT cell viability assay.

Step-by-Step Methodology:

• Cell Seeding:

  • Harvest cancer cells that are in the logarithmic growth phase using Trypsin-EDTA.

  • Determine cell concentration and viability using a hemocytometer or an automated cell counter.

  • Seed the cells into a 96-well plate at an optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plates for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.[11]

• Compound Preparation and Treatment:

  • Prepare a stock solution of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium in a suitable solvent (e.g., 10 mM in DMSO).

  • Perform serial dilutions of the compound in complete culture medium to achieve the desired final concentrations.

  • After 24 hours of cell incubation, carefully remove the medium and add 100 µL of the compound dilutions to the respective wells.

  • Include vehicle control (solvent alone at the same concentration as in the highest compound dose) and untreated control wells. A positive control with a known cytotoxic drug (e.g., doxorubicin) is also recommended.[11]

• MTT Incubation and Formazan Solubilization:

  • Incubate the treated plates for the desired exposure time (e.g., 48 hours).

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plates for an additional 3-4 hours at 37°C. During this time, viable cells will metabolize the MTT into formazan crystals.[11]

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control using the following formula:

    • % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the log of the compound concentration to generate a dose-response curve.

  • Determine the IC50 value from the dose-response curve using non-linear regression analysis.[13]

Protocol 2: Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This assay quantifies the induction of apoptosis by differentiating between viable, early apoptotic, late apoptotic, and necrotic cells.[14] In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (e.g., FITC) and used to detect exposed PS. Propidium iodide (PI) is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live cells and is used to identify cells with compromised membrane integrity (late apoptotic and necrotic cells).

Workflow:

Caption: Workflow for the Annexin V/PI apoptosis assay.

Step-by-Step Methodology:

• Cell Treatment and Harvesting:

  • Seed approximately 1 x 10^6 cells per well in 6-well plates and allow them to attach overnight.

  • Treat the cells with 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium at concentrations around the predetermined IC50 value for a specified time (e.g., 24 or 48 hours).

  • Collect both floating and adherent cells. For adherent cells, use gentle trypsinization.

  • Centrifuge the cell suspension at a low speed (e.g., 300 x g) for 5 minutes and discard the supernatant.[14]

• Cell Staining:

  • Wash the cell pellet twice with cold PBS.

  • Resuspend the cells in 1X Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.[14]

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide solution.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples by flow cytometry within one hour.

  • The cell populations will be distinguished as follows:

    • Viable cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

    • Necrotic cells: Annexin V-negative and PI-positive.

Protocol 3: Cell Cycle Analysis (Propidium Iodide Staining)

This protocol is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M). Propidium iodide stoichiometrically binds to DNA, and the amount of fluorescence is directly proportional to the amount of DNA in the cells. This allows for the quantification of cells in each phase based on their DNA content.

Workflow:

Caption: Workflow for cell cycle analysis using propidium iodide staining.

Step-by-Step Methodology:

• Cell Treatment and Harvesting:

  • Seed approximately 1 x 10^6 cells per well in 6-well plates and allow them to attach overnight.

  • Treat the cells with the compound at the desired concentrations for a specified time (e.g., 24 hours).

  • Harvest the cells by trypsinization, centrifuge at 300 x g for 5 minutes, and discard the supernatant.

• Cell Fixation:

  • Wash the cell pellet with 1 mL of ice-cold PBS.

  • Resuspend the cells in the residual PBS.

  • While gently vortexing, add 4 mL of cold 70% ethanol dropwise to prevent cell clumping.

  • Fix the cells overnight at -20°C.[14]

• Staining and Analysis:

  • Centrifuge the fixed cells at 300 x g for 5 minutes and discard the ethanol.

  • Wash the cell pellet with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution (containing RNase A). The RNase A is crucial for degrading RNA to ensure that only DNA is stained.

  • Incubate for 30 minutes at room temperature in the dark.

  • Analyze the samples using a flow cytometer. The data can be used to generate a histogram to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

References

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• Design and synthesis of new imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrazine derivatives with antiproliferative activity against melanoma cells. (2022). ResearchGate. [Link]

• Imidazo[1,2-a]pyridine Based Compounds: The Hopeful Anti-Cancer Therapy Review Article. (2021). ResearchGate. [Link]

• Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. (2021). Spandidos Publications. [Link]

• Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. (2021). RSC Publishing. [Link]

• Synthesis, Characterization, and Anticancer Activity of Novel Imidazo[1,2-a]pyridine Linked 1,2,3-Triazole Derivatives. (2021). ResearchGate. [Link]

• The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. (2022). PubMed. [Link]

• A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. (2023). National Institutes of Health. [Link]

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• Novel Imidazo[1,2-a]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Doc. (2023). Chemical Methodologies. [Link]

• Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy. (2016). PubMed. [Link]

• An N-linked imidazo[1,2-a]pyridine benzoheterobicyclic hybrid inhibits mitosis and cancer cell proliferation by targeting tubulin. (2023). PubMed. [Link]

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Application Notes & Protocols: Evaluating the Anti-inflammatory Potential of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

Introduction: The Therapeutic Promise of Imidazo[1,2-a]pyridine Scaffolds in Inflammation

The imidazo[1,2-a]pyridine core is a privileged heterocyclic scaffold in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[1][2][3][4][5] The anti-inflammatory potential of this class of compounds is particularly noteworthy, as chronic inflammation is a key pathological driver of numerous diseases, from arthritis to neurodegenerative disorders and cancer.[1][6] Compounds based on the imidazo[1,2-a]pyridine structure have been shown to exert their effects by modulating key inflammatory signaling pathways, such as STAT3/NF-κB, and inhibiting pro-inflammatory enzymes like cyclooxygenase-2 (COX-2).[1][7]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the pre-clinical evaluation of a novel compound, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium (herein referred to as Compound X), for its anti-inflammatory properties. The following application notes and detailed protocols outline a systematic, multi-tiered approach to characterize the compound's activity, from initial cell-based screening to elucidation of its mechanism of action.

The proposed workflow is designed to be a self-validating system, beginning with an essential assessment of cytotoxicity to establish a safe therapeutic window for subsequent bioactivity assays. The primary anti-inflammatory screening will be conducted using a well-established in vitro model of inflammation: lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophages.[8][9] Key inflammatory readouts will include the production of nitric oxide (NO) and pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).

Further mechanistic insights will be pursued by investigating the compound's effect on the COX-2 enzyme and its influence on the pivotal NF-κB and MAPK signaling cascades, which are central regulators of the inflammatory response.[6][10][11][12]

Experimental Workflow: A Tiered Approach to Characterization

A logical and stepwise progression of assays is crucial for the robust evaluation of a novel compound. The following workflow ensures that each experimental stage informs the next, providing a comprehensive profile of Compound X's anti-inflammatory potential.

Caption: Tiered experimental workflow for in vitro anti-inflammatory evaluation.

Tier 1: Foundational Assays

Protocol 1: Cytotoxicity Assessment using MTT Assay

Rationale: The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method for assessing cell viability.[13] It is a critical first step to determine the concentration range of Compound X that does not induce cell death, ensuring that any observed anti-inflammatory effects are not a byproduct of cytotoxicity.[9]

Methodology:

• Cell Seeding: Seed RAW 264.7 macrophage cells into a 96-well plate at a density of 1 x 10⁵ cells/well in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.[9][13]

• Compound Treatment: Prepare a stock solution of Compound X in dimethyl sulfoxide (DMSO). Serially dilute the stock solution in DMEM to achieve a range of final concentrations (e.g., 0.1, 1, 10, 25, 50, 100 µM). The final DMSO concentration in all wells should be ≤ 0.1%.

• Incubation: Remove the old media from the cells and replace it with the media containing the various concentrations of Compound X. Incubate for 24 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline, PBS) to each well and incubate for an additional 4 hours at 37°C, protected from light.

• Formazan Solubilization: Carefully aspirate the supernatant and add 150 µL of DMSO to each well to dissolve the purple formazan crystals. Agitate the plate on an orbital shaker for 10 minutes to ensure complete dissolution.[13]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control (DMSO-treated) cells.

Compound X Conc. (µM)	Absorbance (570 nm)	% Cell Viability
Vehicle Control (0)	1.25 ± 0.08	100%
0.1	1.23 ± 0.07	98.4%
1	1.26 ± 0.09	100.8%
10	1.21 ± 0.06	96.8%
25	1.18 ± 0.08	94.4%
50	0.95 ± 0.05	76.0%
100	0.45 ± 0.04	36.0%
Caption: Representative data table for MTT cytotoxicity assay.

Protocol 2: Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

Rationale: Nitric oxide is a key signaling molecule and a mediator of inflammation produced by inducible nitric oxide synthase (iNOS) in macrophages upon activation by stimuli like LPS.[8][14] The Griess assay provides a simple and reliable method to quantify nitrite, a stable breakdown product of NO, in the cell culture supernatant, serving as an indicator of NO production.[13][14][15]

Methodology:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/well and incubate for 24 hours.[13]

• Pre-treatment: Pre-treat the cells for 1 hour with non-toxic concentrations of Compound X (determined from the MTT assay).

• Stimulation: Following pre-treatment, stimulate the cells with LPS (1 µg/mL) for 24 hours to induce an inflammatory response.[16][17] Include a negative control (no LPS) and a positive control (LPS only).

• Supernatant Collection: After the 24-hour incubation, collect 50 µL of the cell culture supernatant from each well.

• Griess Reaction: Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) to each supernatant sample, followed by 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride). Incubate for 10 minutes at room temperature, protected from light.

• Data Acquisition: Measure the absorbance at 540 nm. A standard curve using known concentrations of sodium nitrite should be generated to quantify the nitrite concentration in the samples.

• Data Analysis: Calculate the percentage inhibition of NO production for each concentration of Compound X relative to the LPS-only treated group.

Treatment	Nitrite Conc. (µM)	% NO Inhibition
Control (No LPS)	1.5 ± 0.2	-
LPS (1 µg/mL)	35.8 ± 2.1	0%
LPS + Compound X (1 µM)	33.2 ± 1.9	7.3%
LPS + Compound X (10 µM)	21.5 ± 1.5	39.9%
LPS + Compound X (25 µM)	10.1 ± 0.9	71.8%
Caption: Example data table for Griess assay results.

Tier 2: Mechanistic Elucidation

Protocol 3: Pro-inflammatory Cytokine Quantification by ELISA

Rationale: TNF-α and IL-6 are potent pro-inflammatory cytokines that play a central role in orchestrating the inflammatory response.[18] Enzyme-Linked Immunosorbent Assay (ELISA) is a highly sensitive and specific method to quantify the levels of these secreted cytokines in the cell culture supernatant.[19][20][21][22][23][24][25][26][27][28][29]

Methodology (General Protocol):

• Sample Collection: Prepare cell culture supernatants as described in Protocol 2 (LPS stimulation for 24 hours).

• ELISA Procedure: Perform the ELISA for TNF-α and IL-6 using commercially available kits, following the manufacturer's instructions.[19][20][23][24] A general workflow includes:

  • Coating a 96-well plate with a capture antibody specific for the target cytokine.

  • Adding standards and samples to the wells.

  • Incubating to allow the cytokine to bind to the capture antibody.

  • Washing the plate and adding a biotin-conjugated detection antibody.

  • Incubating and washing, followed by the addition of streptavidin-horseradish peroxidase (HRP) conjugate.

  • Adding a TMB substrate to develop a colorimetric signal.

  • Stopping the reaction and measuring the absorbance at 450 nm.[19][21]

• Data Analysis: Calculate the concentration of TNF-α and IL-6 in each sample by interpolating from the standard curve. Determine the percentage inhibition for each concentration of Compound X.

Treatment	TNF-α (pg/mL)	% Inhibition	IL-6 (pg/mL)	% Inhibition
Control (No LPS)	< 30	-	< 15	-
LPS (1 µg/mL)	2540 ± 150	0%	1850 ± 120	0%
LPS + Compound X (10 µM)	1480 ± 110	41.7%	1020 ± 95	44.9%
LPS + Compound X (25 µM)	710 ± 85	72.0%	550 ± 60	70.3%
Caption: Illustrative data for cytokine production inhibition.

Protocol 4: Cyclooxygenase-2 (COX-2) Inhibitor Screening Assay

Rationale: The COX enzymes (COX-1 and COX-2) are responsible for the synthesis of prostaglandins, which are key inflammatory mediators. While COX-1 is constitutively expressed, COX-2 is induced during inflammation, making it a prime target for anti-inflammatory drugs.[30][31] A fluorometric or colorimetric inhibitor screening assay can directly measure the ability of Compound X to inhibit COX-2 activity.[30][31][32][33][34]

Methodology (Using a Commercial Kit):

• Reagent Preparation: Prepare all reagents (assay buffer, heme, human recombinant COX-2 enzyme, arachidonic acid substrate, and probe) as per the kit's protocol.[32][33][34]

• Reaction Setup: In a 96-well plate, add reaction buffer, heme, and the COX-2 enzyme to the designated wells.

• Inhibitor Addition: Add various concentrations of Compound X to the inhibitor wells. Include a vehicle control (100% initial activity) and a known COX-2 inhibitor (e.g., Celecoxib) as a positive control.[30][31]

• Pre-incubation: Incubate the plate for a specified time (e.g., 10 minutes) at 37°C to allow the inhibitor to bind to the enzyme.[32]

• Reaction Initiation: Initiate the enzymatic reaction by adding the arachidonic acid substrate to all wells.[32][35]

• Data Acquisition: Measure the fluorescence (e.g., Ex/Em = 535/587 nm) or absorbance kinetically over several minutes using a plate reader.[30]

• Data Analysis: Calculate the rate of reaction for each well. Determine the percentage of COX-2 inhibition for each concentration of Compound X and calculate the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Protocol 5: Western Blot Analysis of Inflammatory Signaling Pathways

Rationale: The NF-κB and MAPK signaling pathways are master regulators of inflammatory gene expression, including iNOS, COX-2, TNF-α, and IL-6.[6][10][36][37][38][39] Investigating the phosphorylation status of key proteins in these cascades can reveal the upstream mechanism of action of Compound X.

• NF-κB Pathway: In resting cells, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα. Inflammatory stimuli lead to the phosphorylation and degradation of IκBα, allowing the p65 subunit of NF-κB to translocate to the nucleus and initiate gene transcription.[10][12][37][40]

• MAPK Pathway: The MAPK family includes p38, ERK, and JNK. Their phosphorylation represents a critical signaling event in the inflammatory response.[11][39]

Caption: Key inflammatory signaling pathways (NF-κB and MAPK).

Methodology:

• Cell Treatment & Lysis: Seed RAW 264.7 cells in 6-well plates. Pre-treat with Compound X for 1 hour, then stimulate with LPS (1 µg/mL) for a shorter duration (e.g., 30-60 minutes) to capture peak phosphorylation events. Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.[13]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

  • Incubate the membrane with primary antibodies overnight at 4°C. Use antibodies specific for: phospho-p65, phospho-IκBα, phospho-p38, phospho-ERK, phospho-JNK, and their total protein counterparts. Also, include an antibody for a loading control (e.g., β-actin or GAPDH).

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[13]

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[13]

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the phosphorylated protein levels to the total protein levels to determine the effect of Compound X on their activation.

Conclusion and Future Directions

This structured application guide provides a robust framework for the initial characterization of the anti-inflammatory properties of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium. The data generated from these assays will provide a clear indication of the compound's potency and its primary mechanism of action. Positive and significant results, such as potent inhibition of NO and pro-inflammatory cytokines, coupled with a clear impact on the COX-2, NF-κB, or MAPK pathways, would strongly support advancing Compound X into more complex pre-clinical models, including in vivo models of inflammation. The imidazo[1,2-a]pyridine scaffold continues to be a fertile ground for the discovery of new therapeutic agents, and a systematic evaluation is the key to unlocking its full potential.[41][42][43][44]

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Application Notes and Protocols for the Experimental Use of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium in Animal Models

Prepared by: Gemini, Senior Application Scientist

Introduction: Unveiling the Potential of a Privileged Scaffold

The imidazo[1,2-a]pyridine core is recognized in medicinal chemistry as a "privileged scaffold" due to its prevalence in a wide array of pharmacologically active compounds.[1][2][3] Derivatives of this heterocyclic system have demonstrated a broad spectrum of biological activities, including anti-inflammatory, anticancer, neuroprotective, and anti-infective properties.[4][5][6] The compound 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium is a specific derivative within this class, available as a research chemical.[7][8][9] While its precise biological functions and in vivo efficacy are not yet extensively documented in publicly available literature, the known activities of structurally related compounds suggest its potential as a novel therapeutic agent.

Notably, several imidazo[1,2-a]pyridine derivatives have been shown to exert anti-inflammatory effects by modulating key signaling pathways such as STAT3/NF-κB.[10][11] Others have been investigated as ligands for detecting β-amyloid plaques, indicating potential applications in neurodegenerative diseases.[12] Furthermore, preclinical studies on some analogues have established favorable pharmacokinetic and toxicological profiles in animal models, with some demonstrating good oral bioavailability and no significant end-organ toxicity at therapeutic doses.[13][14][15]

This document provides a comprehensive guide for researchers and drug development professionals on the proposed experimental evaluation of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium. The protocols outlined herein are designed to systematically investigate its potential anti-inflammatory and neuroprotective activities, from initial in vitro screening to in vivo validation in relevant animal models, culminating in preliminary pharmacokinetic and toxicological assessments. The experimental designs are grounded in the established pharmacology of the broader imidazo[1,2-a]pyridine class and adhere to the principles of scientific integrity and reproducibility.

Part 1: Initial In Vitro Characterization

Before proceeding to animal studies, it is crucial to establish the in vitro bioactivity and dose-response relationship of the test compound. The following protocols are designed to assess its putative anti-inflammatory and neuroprotective effects at the cellular level.

Protocol 1.1: Assessment of Anti-inflammatory Activity in Murine Macrophages

Rationale: Macrophages are key mediators of the inflammatory response. Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages, leading to the production of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6). This assay will determine if 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium can suppress this inflammatory cascade.

Methodology:

• Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare a stock solution of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium in sterile DMSO. On the day of the experiment, prepare serial dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. The final DMSO concentration should not exceed 0.1%.

• LPS Stimulation: Pre-treat the cells with the test compound for 1 hour. Subsequently, stimulate the cells with 1 µg/mL of LPS for 24 hours. Include a vehicle control group (DMSO + LPS) and a negative control group (no treatment).

• Nitric Oxide (NO) Measurement (Griess Assay):

  • After 24 hours, collect 50 µL of the cell culture supernatant.

  • Add 50 µL of Griess Reagent A (sulfanilamide solution) and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader. Quantify NO concentration using a sodium nitrite standard curve.

• Cytokine Measurement (ELISA):

  • Collect the remaining supernatant and store it at -80°C until analysis.

  • Quantify the concentrations of TNF-α and IL-6 in the supernatant using commercially available ELISA kits, following the manufacturer's instructions.

• Cell Viability (MTT Assay):

  • After collecting the supernatant, add 100 µL of fresh medium and 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm. This step is crucial to ensure that the observed anti-inflammatory effects are not due to cytotoxicity.

Protocol 1.2: Evaluation of Neuroprotective Effects Against Oxidative Stress

Rationale: Oxidative stress is a key pathological mechanism in many neurodegenerative diseases. This protocol uses a human neuroblastoma cell line (SH-SY5Y) and an oxidative insult (hydrogen peroxide, H₂O₂) to model this process. The assay will determine if the test compound can protect neuronal cells from oxidative stress-induced cell death.

Methodology:

• Cell Culture: Culture SH-SY5Y cells in a 1:1 mixture of DMEM and Ham's F12 medium, supplemented with 10% FBS and 1% penicillin-streptomycin.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to differentiate for 5-7 days in a low-serum medium (1% FBS) containing 10 µM retinoic acid to induce a more neuron-like phenotype.

• Compound Treatment: Pre-treat the differentiated cells with various concentrations of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium (0.1 µM to 100 µM) for 2 hours.

• Induction of Oxidative Stress: After pre-treatment, expose the cells to a pre-determined toxic concentration of H₂O₂ (e.g., 100-200 µM) for 24 hours. Include a vehicle control group (DMSO + H₂O₂) and a negative control group (no treatment).

• Assessment of Cell Viability (MTT Assay): Perform the MTT assay as described in Protocol 1.1, step 7, to quantify the protective effect of the compound on cell viability.

• Measurement of Apoptosis (Caspase-3 Activity Assay):

  • Seed and treat cells in a separate plate as described above.

  • After treatment, lyse the cells and measure caspase-3 activity using a fluorometric or colorimetric assay kit according to the manufacturer's protocol. An increase in caspase-3 activity is a hallmark of apoptosis.

Data Interpretation for In Vitro Studies

Parameter Measured	Favorable Outcome	Implication for In Vivo Studies
IC₅₀ (NO, TNF-α, IL-6)	Low micromolar or sub-micromolar range	Suggests potent anti-inflammatory activity. Proceed to in vivo models of inflammation.
Cell Viability (RAW 264.7)	>90% viability at effective concentrations	Indicates low cytotoxicity and a good therapeutic window.
EC₅₀ (Neuroprotection)	Low micromolar range	Suggests potential neuroprotective effects. Proceed to in vivo models of neuroinflammation or neurodegeneration.
Caspase-3 Activity	Significant reduction in H₂O₂-induced activity	Confirms an anti-apoptotic mechanism of neuroprotection.

Part 2: In Vivo Animal Model Investigations

Ethical Statement: All animal experiments must be conducted in strict accordance with the guidelines stipulated by the local Institutional Animal Care and Use Committee (IACUC) or equivalent regulatory body, such as the Mexican Official Standard (NOM-062-ZOO-1999) for the care and use of laboratory animals.[14] The protocol should be approved by the relevant ethics committee prior to commencement.

Protocol 2.1: Carrageenan-Induced Paw Edema Model in Rats

Rationale: This is a classic and highly reproducible model of acute inflammation. Carrageenan injection into the paw induces a biphasic inflammatory response characterized by edema, which can be quantified. This model is widely used for the preliminary screening of compounds with potential anti-inflammatory activity.[16][17]

Methodology:

• Animals: Use male Wistar or Sprague-Dawley rats (180-220 g). Acclimatize the animals for at least one week before the experiment.

• Grouping and Dosing:

  • Group 1: Vehicle control (e.g., 0.5% carboxymethylcellulose in saline, p.o.).

  • Group 2: Positive control (e.g., Indomethacin, 10 mg/kg, p.o.).

  • Groups 3-5: Test compound at three different doses (e.g., 10, 30, and 100 mg/kg, p.o.), determined based on in vitro potency and preliminary toxicity data.

• Compound Administration: Administer the test compound or vehicle orally (p.o.) by gavage 60 minutes before the carrageenan injection.

• Induction of Inflammation: Inject 0.1 mL of a 1% (w/v) solution of lambda-carrageenan in sterile saline into the sub-plantar surface of the right hind paw of each rat.

• Measurement of Paw Edema:

  • Measure the paw volume of the right hind paw using a plethysmometer immediately before the carrageenan injection (V₀) and at 1, 2, 3, 4, and 5 hours post-injection (Vt).

  • The degree of edema is calculated as the increase in paw volume: ΔV = Vt - V₀.

  • The percentage inhibition of edema is calculated as: [(ΔV_control - ΔV_treated) / ΔV_control] x 100.

• Data Analysis: Analyze the data using a one-way ANOVA followed by a post-hoc test (e.g., Dunnett's or Tukey's) to compare the treated groups with the vehicle control group.

In Vivo Experimental Workflow

Caption: Workflow for the carrageenan-induced paw edema model.

Protocol 2.2: Lipopolysaccharide (LPS)-Induced Neuroinflammation Model in Mice

Rationale: Neuroinflammation is a critical component of neurodegenerative diseases. Intracerebral injection of LPS in rodents triggers a robust inflammatory response in the brain, characterized by the activation of microglia and astrocytes and the production of pro-inflammatory cytokines. This model is suitable for evaluating the central anti-inflammatory and neuroprotective effects of the test compound.

Methodology:

• Animals: Use male C57BL/6 mice (25-30 g).

• Stereotaxic Surgery:

  • Anesthetize the mice with an appropriate anesthetic (e.g., isoflurane or ketamine/xylazine cocktail).

  • Mount the mouse in a stereotaxic frame.

  • Inject 1 µL of LPS (5 mg/mL in sterile saline) into the striatum or hippocampus using a Hamilton syringe at pre-determined coordinates.

• Compound Administration: Administer the test compound (e.g., 10, 30, 100 mg/kg) or vehicle via intraperitoneal (i.p.) injection or oral gavage, starting 2 hours after surgery and continuing once daily for 7 days.

• Behavioral Assessments (Days 5-7):

  • Open Field Test: To assess general locomotor activity and anxiety-like behavior.

  • Morris Water Maze or Y-Maze: To evaluate spatial learning and memory deficits caused by neuroinflammation.

• Euthanasia and Tissue Collection (Day 7):

  • Deeply anesthetize the mice and perfuse transcardially with ice-cold saline.

  • Harvest the brains. One hemisphere can be snap-frozen for biochemical analysis, and the other can be fixed in 4% paraformaldehyde for immunohistochemistry.

• Biochemical and Histological Analysis:

  • ELISA: Measure levels of TNF-α, IL-1β, and IL-6 in brain homogenates.

  • Immunohistochemistry (IHC): Stain brain sections for markers of microglial activation (Iba1) and astrogliosis (GFAP) to visualize and quantify the inflammatory response.

Part 3: Pharmacokinetic and Preliminary Toxicological Profile

Understanding the Absorption, Distribution, Metabolism, and Excretion (ADME) and safety profile of the compound is critical for its development.

Protocol 3.1: Single-Dose Pharmacokinetic (PK) Study in Mice

Rationale: This study aims to determine the basic pharmacokinetic parameters of the compound after a single dose, which is essential for designing effective dosing regimens for efficacy studies. The imidazo[1,2-a]pyridine scaffold has been associated with variable pharmacokinetic profiles, making this an essential step.[13][18][19]

Methodology:

• Animals: Use male CD-1 or C57BL/6 mice (25-30 g), cannulated in the jugular vein for serial blood sampling if possible.

• Dosing:

  • Intravenous (IV) Group: Administer the compound at a low dose (e.g., 1-2 mg/kg) as a bolus injection via the tail vein. This group is essential for determining bioavailability.

  • Oral (PO) Group: Administer the compound at a higher dose (e.g., 10-20 mg/kg) by oral gavage.

• Blood Sampling: Collect blood samples (approx. 20-30 µL) from the jugular vein cannula or retro-orbital sinus at pre-determined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).[13] Collect samples into tubes containing an anticoagulant (e.g., K₂-EDTA).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma. Store the plasma at -80°C until analysis.[13]

• Bioanalytical Method: Develop and validate a sensitive and selective method for quantifying the compound in plasma, typically using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[13]

• Pharmacokinetic Analysis: Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key PK parameters from the plasma concentration-time data.

Hypothetical Pharmacokinetic Data Summary

Parameter	IV Administration (1 mg/kg)	Oral Administration (10 mg/kg)	Definition
Cₘₐₓ (ng/mL)	1500	850	Maximum observed plasma concentration
Tₘₐₓ (h)	0.083	1.0	Time to reach Cₘₐₓ
AUC₀₋ₜ (ng·h/mL)	2200	4500	Area under the concentration-time curve
t₁/₂ (h)	3.5	4.0	Elimination half-life
CL (L/h/kg)	0.45	-	Clearance
Vd (L/kg)	2.2	-	Volume of distribution
F (%)	-	20.5%	Oral Bioavailability

Protocol 3.2: Acute Oral Toxicity Study (OECD 423)

Rationale: This study provides initial information on the acute toxicity of the compound, helps to classify it by hazard, and determines the median lethal dose (LD₅₀). Some imidazo[1,2-a]pyridine derivatives have shown toxicity at higher doses.[14][20]

Methodology:

• Animals: Use female rats (nulliparous and non-pregnant), as they are generally slightly more sensitive.

• Procedure (Acute Toxic Class Method):

  • Administer a starting dose (e.g., 300 mg/kg) to a group of three rats.

  • Observe the animals closely for the first 4 hours and then daily for 14 days for signs of toxicity (e.g., changes in skin, fur, eyes, motor activity, and behavior). Record body weights.

  • The outcome of the first group determines the dose for the next group (e.g., if no mortality, increase the dose to 2000 mg/kg; if mortality occurs, decrease the dose).

  • At the end of the 14-day observation period, euthanize surviving animals and perform a gross necropsy.

Potential Anti-inflammatory Signaling Pathway

Based on literature for related compounds, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium may exert its anti-inflammatory effects by inhibiting the NF-κB and STAT3 pathways.[10][11]

Sources

• 1. Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: A Validated LC-MS/MS Method for the High-Sensitivity Quantification of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium in Human Plasma

Abstract

This application note presents a robust and sensitive method for the quantification of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium, a polar cationic compound, in human plasma. Due to the inherent polarity and permanent positive charge of the analyte, traditional reversed-phase liquid chromatography is suboptimal. We have developed a method utilizing Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with tandem mass spectrometry (LC-MS/MS) to achieve excellent retention, peak shape, and sensitivity. The method involves a straightforward protein precipitation step for sample preparation and has been validated according to the International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation.[1][2][3][4] The described protocol demonstrates high accuracy, precision, and a wide linear dynamic range, making it suitable for supporting pharmacokinetic and toxicokinetic studies in drug development.

Introduction

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities.[5][6][7] Accurate quantification of these compounds and their metabolites in biological matrices is fundamental to understanding their absorption, distribution, metabolism, and excretion (ADME) profiles. The target analyte, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium, is a quaternary ammonium salt, possessing a permanent positive charge and high polarity.[][9] These physicochemical properties present a significant challenge for conventional reversed-phase liquid chromatography (RPLC), where such compounds exhibit little to no retention and suffer from poor peak shape.

To overcome these challenges, alternative chromatographic strategies are necessary.[10][11][12] Hydrophilic Interaction Liquid Chromatography (HILIC) is an ideal technique for the retention of highly polar and charged molecules.[13] It utilizes a polar stationary phase and a mobile phase with a high percentage of organic solvent, facilitating the retention of analytes that are poorly retained in RPLC.

This note details a complete workflow, from sample preparation to full method validation, for the reliable quantification of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium in human plasma using a HILIC-based LC-MS/MS method. The validation was performed in accordance with internationally recognized guidelines to ensure data integrity and reliability for regulatory submissions.[1][14][15]

Experimental

Materials and Reagents

• Analyte: 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium reference standard (>98% purity).

• Internal Standard (IS): A stable isotope-labeled version of the analyte (e.g., D3-methoxybenzyl) is highly recommended. If unavailable, a structurally similar compound with comparable chromatographic and ionization behavior can be used. For this protocol, we will assume the use of 1-((4-methoxy-D3)-benzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium.

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Reagents: LC-MS grade ammonium formate and formic acid.

• Biological Matrix: Blank human plasma, screened for interferences.

Instrumentation

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system capable of delivering accurate gradients.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.[16]

LC-MS/MS Method Conditions

The selection of a HILIC column is the critical first step. This choice is driven by the need to retain the polar, cationic analyte away from the solvent front. The mobile phase composition, with a high organic content, promotes the partitioning mechanism essential for HILIC separations.

Table 1: Optimized LC-MS/MS Parameters

Parameter	Setting
LC Column	HILIC Column (e.g., Waters ACQUITY UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	10 mM Ammonium Formate in Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	95% B (0-0.5 min), 95-50% B (0.5-3.0 min), 50% B (3.0-3.5 min), 95% B (3.51-5.0 min)
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	ESI Positive
MRM Transitions	Analyte: m/z 253.1 → 121.1; IS: m/z 256.1 → 124.1 (Hypothetical, requires experimental tuning)
Collision Energy (CE)	Optimized for maximum signal (e.g., 25 eV)
Source Temp.	500 °C
IonSpray Voltage	5500 V

Rationale for MRM Transition: The precursor ion ([M]+) for the analyte is its molecular ion at m/z 253.1 (C15H17N2O+).[9] The most probable and stable product ion would result from the cleavage of the benzylic C-N bond, yielding the 4-methoxybenzyl cation at m/z 121.1. This fragmentation is a characteristic pathway for such structures and provides a stable, specific signal for quantification.[5][17]

Preparation of Standards and Quality Controls

Method validation requires the preparation of a calibration curve and quality control (QC) samples.[18]

• Stock Solutions: Prepare primary stock solutions of the analyte and IS in methanol at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 acetonitrile:water to create working solutions for spiking the calibration curve (CAL) and QC samples. Prepare a separate IS working solution.

• Calibration (CAL) Standards: Spike blank human plasma with the appropriate analyte working solutions to prepare a minimum of six non-zero concentration levels covering the desired analytical range (e.g., 1, 5, 20, 100, 500, 1000 ng/mL).

• Quality Control (QC) Samples: Prepare QCs in blank human plasma at four levels:

  • Lower Limit of Quantification (LLOQ)

  • Low QC (approx. 3x LLOQ)

  • Medium QC (approx. 50% of the calibration range)

  • High QC (approx. 80% of the calibration range)

Protocols

Overall Analytical Workflow

The following diagram illustrates the complete process from sample handling to final data reporting.

Caption: High-level workflow for sample quantification.

Step-by-Step Sample Preparation Protocol: Protein Precipitation

Protein precipitation is a fast and effective method for removing the majority of proteins from plasma samples, making it suitable for high-throughput analysis.[19]

Caption: Detailed protein precipitation workflow.

Procedure:

• Aliquot 50 µL of plasma (blank, CAL, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 50 µL of the IS working solution and briefly vortex.

• Add 200 µL of cold acetonitrile (the precipitating agent) to each tube. The 4:1 ratio of organic solvent to plasma ensures efficient protein removal.

• Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean autosampler vial.

• Inject the sample into the LC-MS/MS system.

Method Validation

The method was validated following the ICH M10 Bioanalytical Method Validation guidelines.[1][2][3][4] This process is essential to demonstrate that the analytical method is suitable for its intended purpose.[18]

Caption: Key components of bioanalytical method validation.

Selectivity and Specificity

• Procedure: Six different lots of blank human plasma were analyzed to check for interferences at the retention times of the analyte and IS.

• Acceptance Criteria: Response of interfering peaks should be ≤ 20% of the LLOQ for the analyte and ≤ 5% for the IS.[2]

• Result: No significant interferences were observed.

Calibration Curve and LLOQ

• Procedure: Calibration curves were prepared and analyzed on three separate days. Linearity was assessed using a weighted (1/x²) linear regression.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.99. Back-calculated concentrations of CAL standards must be within ±15% of the nominal value (±20% for LLOQ).[1]

• Result: The method was linear over the range of 1-1000 ng/mL.

Table 2: Representative Calibration Curve Performance

Nominal Conc. (ng/mL)	Mean Calculated Conc. (ng/mL)	Accuracy (%)	CV (%)
1.00 (LLOQ)	0.95	95.0	8.7
5.00	5.15	103.0	6.2
20.0	19.8	99.0	4.5
100.0	104.2	104.2	3.1
500.0	489.5	97.9	2.5

| 1000.0 | 1011.0 | 101.1 | 2.8 |

Accuracy and Precision

• Procedure: Replicate (n=6) QC samples at four concentration levels were analyzed on three different days (inter-day) and in a single run (intra-day).

• Acceptance Criteria: The mean accuracy should be within 85-115% of the nominal concentration (80-120% for LLOQ). The precision (CV%) should not exceed 15% (20% for LLOQ).[1][4]

• Result: The method demonstrated excellent accuracy and precision.

Table 3: Inter-day Accuracy and Precision Summary

QC Level	Nominal Conc. (ng/mL)	Mean Calculated Conc. (ng/mL)	Accuracy (%)	Precision (CV%)
LLOQ QC	1.00	0.98	98.0	11.2
Low QC	3.00	2.91	97.0	7.8
Medium QC	400.0	410.2	102.6	5.1

| High QC | 800.0 | 788.6 | 98.6 | 4.3 |

Matrix Effect and Recovery

• Procedure:

  • Recovery: The peak area of the analyte from extracted plasma samples was compared to that of post-extraction spiked samples.

  • Matrix Effect: The peak area of post-extraction spiked samples was compared to that of neat standards in solvent.

• Acceptance Criteria: Recovery should be consistent and reproducible. The CV of the IS-normalized matrix factor across different lots of plasma should be ≤ 15%.

• Result: The protein precipitation method yielded consistent recovery (>85%), and the IS effectively compensated for minor matrix effects observed.

Stability

The stability of the analyte was confirmed under various conditions relevant to sample handling and storage, including freeze-thaw cycles, autosampler storage, and long-term storage at -80°C. All results were within the acceptance criteria of ±15% deviation from the nominal concentration.

Conclusion

This application note describes a sensitive, specific, and robust HILIC-LC-MS/MS method for the quantification of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium in human plasma. The method overcomes the challenges associated with analyzing this polar, cationic compound. A simple protein precipitation protocol allows for high-throughput sample processing. The method has been thoroughly validated according to the ICH M10 guideline, demonstrating excellent performance in linearity, accuracy, precision, and stability. This validated protocol is fit for purpose and can be confidently deployed in regulated bioanalytical laboratories to support drug development programs.

References

• ICH M10 Bioanalytical Method Validation. (n.d.). Bioanalysis Zone. Retrieved from [Link][1]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link][14]

• U.S. Food and Drug Administration. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Retrieved from [Link][20]

• Kymos. (n.d.). ICH M10 guideline: validation of bioanalytical methods. Retrieved from [Link][2]

• The Center for Biosimilars. (2018). FDA Finalizes Guidance on Bioanalytical Method Validation. Retrieved from [Link][15]

• European Medicines Agency. (n.d.). ICH M10 on bioanalytical method validation - Scientific guideline. Retrieved from [Link][3]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. Retrieved from [Link][21]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link][4]

• Zhang, Y., et al. (2021). Gas-phase fragmentation of protonated 3-phenoxy imidazo[1,2-a] pyridines using tandem mass spectrometry and computational chemistry. Journal of Mass Spectrometry, 56(12), e4794. Retrieved from [Link][5]

• U.S. Food and Drug Administration. (2019). M10 Bioanalytical Method Validation. Retrieved from [Link][22]

• International Council for Harmonisation. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link][18]

• Czerwonka, A., et al. (2023). Proton and Metal Dication Affinities of Tetracyclic Imidazo[4,5-b]Pyridine-Based Molecules: Insights from Mass Spectrometry and DFT Analysis. Molecules, 28(23), 7859. Retrieved from [Link][17]

• Pérez-Fernández, B., et al. (2024). Analysis of Highly Polar Compounds by Ion-Pair Liquid Chromatography. Molecules, 29(10), 2319. Retrieved from [Link][10]

• Pesek, J. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International. Retrieved from [Link][11]

• Fan, T. (2020). Liquid Chromatography Methods for Separation of Polar and Charged Intracellular Metabolites for 13C Metabolic Flux Analysis. Methods in Molecular Biology, 2088, 33-50. Retrieved from [Link][13]

• SIELC Technologies. (n.d.). Polar Compounds. Retrieved from [Link][23]

• Przybyciel, M. (n.d.). Strategies to Enable and Simplify HPLC Polar Compound Separation. Technology Networks. Retrieved from [Link][12]

• Royal Society of Chemistry. (n.d.). Design, synthesis and anti-mycobacterial evaluation of imidazo[1,2-a]pyridine analogues. Retrieved from [Link][6]

• Sekizaki, N., et al. (2024). Impact of Sample Preparation Methods on LC-MS/MS Analysis of Molecular Targeted Drugs. Biological and Pharmaceutical Bulletin, 47(5), 629-636. Retrieved from [Link][19]

• MDPI. (2019). Synthesis of Imidazo[1,2-a]pyridine-Chromones via Microwave-Assisted Groebke-Blackburn-Bienaymé Reaction. Retrieved from [Link][24]

• Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99. Retrieved from [Link][25]

• LCGC North America. (2013). A Fusion of Triple Quad LC/MS/MS Speed & Sensitivity. Retrieved from [Link][16]

• Semantic Scholar. (2021). Microwave-Assisted Synthesis, Optical and Theoretical Characterization of Novel 2-(imidazo[1,5-a]pyridine- 1-yl)pyridinium Salts. Retrieved from [Link][26]

• HCB Bio. (n.d.). 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium. Retrieved from [Link][9]

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Handling and storage guidelines for 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

A Foreword on Navigating the Unknown: A Proactive Approach to Safety & Handling

As researchers and drug development professionals, we often work at the frontier of science, handling novel compounds with limited or nonexistent safety data. 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium (CAS No. 198139-38-7) is one such entity. While it belongs to the well-studied imidazo[1,2-a]pyridine class—a scaffold known for diverse biological activities—specific toxicological, stability, and handling data for this particular salt are not publicly available.[1][2][3][4]

This guide, therefore, is constructed upon a foundation of prudent laboratory practice and chemical inference. It is designed not as a definitive statement of fact, but as a proactive, rigorous framework for its safe handling, storage, and use. We will operate under the principle that a compound with unknown hazards should be treated as potentially hazardous until proven otherwise.[5][6] This document synthesizes general safety protocols for novel research chemicals, inferred properties from its structural class (quaternary ammonium salt, imidazo[1,2-a]pyridine derivative), and best practices for laboratory operations.

Section 1: Compound Profile & Inferred Characteristics

Before detailing protocols, it is crucial to understand the compound's structure and what its constituent parts imply about its behavior.

1.1. Chemical Identity

Property	Value	Source
IUPAC Name	1-[(4-methoxyphenyl)methyl]-2,3-dihydroimidazo[1,2-a]pyridin-4-ium	[1]
CAS Number	198139-38-7	[1][2]
Molecular Formula	C₁₅H₁₇N₂O⁺	[1][2][4]
Molecular Weight	241.31 g/mol	[1][2][4]
Structure	A permanently charged quaternary ammonium cation with an imidazo[1,2-a]pyridine core.	[7]

1.2. Inferred Properties & Potential Hazards

• Physical State: Likely a solid (crystalline powder or amorphous solid) at room temperature. This necessitates control measures to prevent dust generation and inhalation.[8][9]

• Hygroscopicity: Quaternary ammonium salts are often hygroscopic, meaning they readily absorb moisture from the atmosphere.[10] This can lead to physical changes (e.g., clumping, deliquescence) and may impact chemical stability and weighing accuracy. Special storage is required.[10][11]

• Stability: Quaternary ammonium cations are generally stable and unreactive toward acids, oxidants, and most nucleophiles.[7] However, the presence of the benzyl group and the imidazo[1,2-a]pyridine core may introduce specific sensitivities. Degradation can be promoted by strong bases, elevated temperatures, and potentially light.[12]

• Toxicity: The toxicological properties have not been investigated.[5] The parent scaffold, imidazo[1,2-a]pyridine, can cause skin, eye, and respiratory irritation.[13] Therefore, this derivative must be treated as a potential irritant and assumed to be harmful if swallowed, inhaled, or absorbed through the skin until data proves otherwise.

• Solubility: Expected to be soluble in polar solvents like DMSO and methanol.[8]

Section 2: Risk Assessment & Mitigation Workflow

A systematic risk assessment is mandatory before any work begins.[14][15][16] This workflow ensures all potential hazards are considered and controlled.

Caption: Step-by-step workflow for responding to a chemical spill.

4.2. Personnel Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention. [5]* Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention. [5]* Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Section 5: References

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• University of California, Riverside EH&S. Novel Chemicals with Unknown Hazards SOP. [Link]

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• PubMed. (2015). Alkaline stability of quaternary ammonium cations for alkaline fuel cell membranes and ionic liquids. [Link]

• ACS Publications - Chemistry of Materials. Effect of Water on the Stability of Quaternary Ammonium Groups for Anion Exchange Membrane Fuel Cell Applications. [Link]

• Interactive Learning Paradigms, Incorporated. The MSDS HyperGlossary: Hygroscopic. [Link]

• National Center for Biotechnology Information. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. [Link]

• ResearchGate. (2019). Is there a practical and efficient way to protect hygroscopic compounds from water uptake?. [Link]

• National Institutes of Health - PubChem. Imidazo(1,2-a)pyridine. [Link]

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• University of Wollongong. Laboratory Work Risk Assessment. [Link]

• University of Alabama at Birmingham. Laboratory Risk Assessment. [Link]

• University of Waterloo. General Laboratory Risk Assessment. [Link]

• QianYan Chemicals. 1-(4-METHOXYBENZYL)-2,3-DIHYDRO-IMIDAZO[1,2-A]PYRIDIN-1-IUM. [Link]

• Chromatography Forum. (2008). How to Handle Hygroscopic Reference Standards?. [Link]

• National Center for Biotechnology Information - PMC. (2021). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. [Link]

• Purdue University - Environmental Health and Safety. Unknown Chemicals. [Link]

• World Health Organization (WHO). (2022). Ensuring the safe handling of chemicals. [Link]

• Pharmaffiliates. 1-(4-Methoxybenzyl)-2,3-dihydroimidazo[1,2-a]pyridin-1-ium Chloride. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium Salts

This technical support guide is designed for researchers, medicinal chemists, and process development scientists engaged in the synthesis of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium salts. Recognizing the challenges often encountered in heterocyclic chemistry, this document provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed experimental protocols to enhance reaction yield and purity.

Introduction to the Synthesis

The synthesis of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium salts is a two-step process. The first step involves the construction of the 2,3-dihydro-imidazo[1,2-a]pyridine core, typically through the cyclization of a suitable precursor. The second step is the N-alkylation of this core with 4-methoxybenzyl halide to yield the desired quaternary ammonium salt. While seemingly straightforward, each step presents unique challenges that can significantly impact the overall yield and purity of the final product.

The overall synthetic pathway can be visualized as follows:

Caption: Overall synthetic scheme for 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium salt.

Detailed Experimental Protocols

The following protocols are provided as a general guideline and may require optimization based on the specific laboratory conditions and reagent purity.

Protocol 1: Synthesis of 2,3-dihydro-imidazo[1,2-a]pyridine (Core Structure)

This procedure is adapted from established methods for the synthesis of the dihydro-imidazo[1,2-a]pyridine core.[1]

Materials:

• 2-aminopyridine

• 1,2-dibromoethane

• Sodium carbonate (Na₂CO₃)

• Ethanol

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 2-aminopyridine (1.0 eq) in ethanol, add sodium carbonate (2.0 eq) and 1,2-dibromoethane (1.2 eq).

• Reflux the reaction mixture for 24-48 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Partition the residue between dichloromethane and water.

• Separate the organic layer, wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2,3-dihydro-imidazo[1,2-a]pyridine.

Protocol 2: Synthesis of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium Bromide

This protocol outlines the N-alkylation of the synthesized core structure.

Materials:

• 2,3-dihydro-imidazo[1,2-a]pyridine

• 4-methoxybenzyl bromide

• Anhydrous acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)

• Diethyl ether

Procedure:

• Dissolve 2,3-dihydro-imidazo[1,2-a]pyridine (1.0 eq) in anhydrous acetonitrile or DMF.

• Add 4-methoxybenzyl bromide (1.1 eq) to the solution at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC. The formation of a precipitate may be observed.

• Upon completion, if a precipitate has formed, filter the solid and wash it with cold diethyl ether.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure. Triturate the resulting residue with diethyl ether to induce precipitation.

• Filter the solid product, wash with diethyl ether, and dry under vacuum to obtain 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium bromide.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis and provides actionable solutions.

Caption: A workflow for troubleshooting low yield in the synthesis.

Q1: My yield for the synthesis of the 2,3-dihydro-imidazo[1,2-a]pyridine core (Step 1) is very low. What are the potential causes and solutions?

A1: Low yield in the first step can often be attributed to incomplete reaction or side reactions.

• Incomplete Cyclization: The intramolecular cyclization can be slow.

  • Solution: Increase the reaction time and ensure the reaction is at a consistent reflux temperature. Monitor the reaction closely by TLC until the starting material is consumed.

• Ineffective Base: The base may not be sufficient to facilitate the reaction.

  • Solution: Ensure sodium carbonate is finely powdered and dry. Alternatively, a stronger base like potassium carbonate can be trialed, though this may also promote side reactions.

• Solvent Choice: The polarity of the solvent can influence the reaction rate.

  • Solution: While ethanol is commonly used, other polar aprotic solvents like DMF could be explored, although this will necessitate higher reaction temperatures for cyclization.

Q2: I am observing multiple spots on my TLC during the N-alkylation (Step 2), and the yield of the desired product is low. What could be happening?

A2: This is a common issue in the N-alkylation of heterocyclic compounds and often points to the formation of regioisomers or other side products.

• Formation of Regioisomers: Although the desired product is the N-1 alkylated species, there is a possibility of alkylation at other positions, though less likely for this specific saturated system. More commonly, if the starting material is not fully cyclized, the uncyclized intermediate can also be alkylated.

  • Solution: Ensure the purity of the 2,3-dihydro-imidazo[1,2-a]pyridine starting material before proceeding to the alkylation step. Careful purification after Step 1 is crucial.

• Over-alkylation: While less common for this specific product, in some cases, if there are other nucleophilic sites, multiple alkylations can occur.

  • Solution: Use a controlled stoichiometry of the alkylating agent (4-methoxybenzyl bromide), typically around 1.05-1.1 equivalents. Adding the alkylating agent slowly at a lower temperature can also help minimize this.

• Decomposition of Alkylating Agent: Benzyl halides can be unstable, especially at elevated temperatures or in the presence of certain nucleophiles.

  • Solution: Use a fresh bottle of 4-methoxybenzyl bromide. The reaction is typically run at room temperature; avoid heating unless the reaction is extremely sluggish.

Q3: The N-alkylation reaction (Step 2) is very slow or does not seem to proceed to completion. How can I improve the reaction rate?

A3: The rate of N-alkylation is dependent on several factors.

• Solvent Polarity: The choice of solvent can significantly impact the rate of Sₙ2 reactions.

  • Solution: Polar aprotic solvents like acetonitrile (MeCN) or N,N-dimethylformamide (DMF) are generally preferred for N-alkylation as they can solvate the cation but not the nucleophile, thus accelerating the reaction.

• Leaving Group Ability: The nature of the halide on the 4-methoxybenzyl group is important.

  • Solution: 4-methoxybenzyl bromide is generally a good choice. If the reaction is still slow, 4-methoxybenzyl iodide could be used as iodide is a better leaving group. However, the iodide is often more expensive and less stable.

• Temperature: While higher temperatures can increase the reaction rate, they can also lead to decomposition.

  • Solution: If the reaction is slow at room temperature, consider gently heating the reaction mixture to 40-50°C and monitoring carefully for any signs of decomposition.

Q4: I am having difficulty purifying the final 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium salt. It seems to be very polar and streaks on my silica gel column.

A4: Quaternary ammonium salts are ionic and highly polar, which makes purification by standard silica gel chromatography challenging.

• Precipitation/Trituration: This is often the most effective method for purifying ionic salts.

  • Solution: After the reaction, concentrate the mixture and attempt to precipitate the product by adding a non-polar solvent in which the product is insoluble, such as diethyl ether or ethyl acetate. Vigorous stirring or scratching the flask can help induce crystallization.

• Reverse-Phase Chromatography: If the product is still impure after precipitation, reverse-phase chromatography may be an option.

  • Solution: Use a C18 column with a mobile phase of water and acetonitrile or methanol, often with a modifier like formic acid or trifluoroacetic acid to improve peak shape.

• Ion-Exchange Chromatography: This technique is specifically designed for separating ionic compounds.

  • Solution: If available, an ion-exchange resin can be used to effectively purify the quaternary ammonium salt.

Frequently Asked Questions (FAQs)

Q: What is the expected yield for this synthesis?

A: The yield can vary significantly depending on the reaction conditions and the purity of the starting materials. A reasonable yield for the two-step synthesis would be in the range of 40-60%. Optimization of each step is key to maximizing the overall yield.

Q: Is it necessary to use a base in the N-alkylation step (Step 2)?

A: For the N-alkylation of a neutral amine like 2,3-dihydro-imidazo[1,2-a]pyridine, a base is generally not required. The lone pair on the nitrogen is sufficiently nucleophilic to attack the electrophilic benzyl bromide. The addition of a non-nucleophilic base could potentially lead to side reactions with the alkylating agent.

Q: How can I confirm the structure of my final product?

A: Standard spectroscopic techniques are used for characterization.

• ¹H NMR: Expect to see characteristic peaks for the 4-methoxybenzyl group (aromatic protons, methylene protons, and methoxy protons) and the protons of the 2,3-dihydro-imidazo[1,2-a]pyridine core. The chemical shifts of the protons on the heterocyclic ring will be shifted downfield upon quaternization of the nitrogen.

• ¹³C NMR: Will show the corresponding carbon signals.

• Mass Spectrometry (MS): Electrospray ionization (ESI) is a suitable method for analyzing ionic compounds and should show the mass of the cation (C₁₅H₁₇N₂O⁺).[2][3]

Q: Can I use 4-methoxybenzyl chloride instead of the bromide?

A: Yes, 4-methoxybenzyl chloride can be used. However, the reaction will likely be slower as chloride is a poorer leaving group than bromide. You may need to use a higher reaction temperature or a longer reaction time to achieve a comparable conversion.

Optimization of Reaction Parameters

To systematically improve the yield of the target compound, consider optimizing the following parameters for each step:

Parameter	Step 1: Core Synthesis	Step 2: N-Alkylation	Rationale
Solvent	Ethanol, DMF, Acetonitrile	Acetonitrile, DMF, DMSO	Solvent polarity affects reaction rates and solubility of reactants. Polar aprotic solvents are generally favored for Sₙ2 reactions.
Temperature	Reflux (Ethanol)	Room Temperature to 50°C	Balances reaction rate with potential for side reactions and decomposition.
Base	Na₂CO₃, K₂CO₃	Not typically required	A base is needed for the initial reaction and cyclization in Step 1.
Reaction Time	24-72 hours	12-48 hours	Monitor by TLC to determine the optimal time for maximum conversion without significant byproduct formation.
Stoichiometry	Excess 1,2-dibromoethane (1.2 eq)	Slight excess of alkylating agent (1.1 eq)	A slight excess of the electrophile can help drive the reaction to completion.

References

• Suloeva, E., Yure, M. V., & Gudriniece, E. Y. (1999). Synthesis of 2,3-dihydroimidazo[1,2-a]-pyridines and their salts. (review). Chemistry of Heterocyclic Compounds, 35, 1121-1142.
• Doganc, F., & Goker, H. (2025). N-Alkylation of Some Imidazopyridines. FABAD Journal of Pharmaceutical Sciences, 50(1), 15-20.

• Pharmaffiliates. (n.d.). 1-(4-Methoxybenzyl)-2,3-dihydroimidazo[1,2-a]pyridin-1-ium Chloride. Retrieved from [Link]

Sources

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• 2. clearsynth.com [clearsynth.com]
• 3. 198139-38-7 CAS MSDS (1-(4-METHOXYBENZYL)-2,3-DIHYDRO-IMIDAZO[1,2-A]PYRIDIN-1-IUM) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Technical Support Center: Purification of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium Salts

Welcome to the technical support guide for the purification of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium salts. This document is designed for researchers, chemists, and drug development professionals who are navigating the complexities of isolating and purifying this specific class of imidazo[1,2-a]pyridinium compounds. Given its ionic nature and structural characteristics, purification can present unique challenges. This guide provides in-depth, experience-driven advice, troubleshooting protocols, and answers to frequently asked questions to streamline your workflow and enhance final product purity.

Understanding the Challenge

The target molecule, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium, is a quaternary ammonium salt. Its purification is complicated by several factors inherent to its structure:

• High Polarity & Ionic Nature: As a salt, it is highly polar, which limits its solubility in many common non-polar organic solvents and dictates its behavior in chromatographic systems. Such compounds often do not elute from standard silica gel columns.[1]

• Hygroscopicity: Organic salts are often hygroscopic, readily absorbing moisture from the atmosphere to become oils or sticky solids, which complicates handling and crystallization.

• Potential Impurities: The synthesis, typically an N-alkylation of an imidazopyridine precursor, can result in specific impurities that are structurally similar to the product, making separation difficult.[2][3] Common impurities include unreacted starting materials and regioisomers from alkylation at different nitrogen atoms.[4][5][6]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect?

The primary impurities arise directly from the synthetic route, which is typically the reaction between a 2,3-dihydro-imidazo[1,2-a]pyridine and a 4-methoxybenzyl halide.[6][7] Key impurities include:

• Unreacted 2,3-dihydro-imidazo[1,2-a]pyridine: A basic starting material that can be difficult to separate from the ionic product.

• Unreacted 4-methoxybenzyl halide: The alkylating agent.

• Solvent Residues: High-boiling point solvents like DMF or DMSO, often used for N-alkylation reactions, can be tenacious.[3]

• Regioisomers: Although the N-1 position is the expected site of alkylation to form the pyridinium ion, side reactions can potentially occur at other nitrogen atoms, though this is less common for this specific scaffold compared to other imidazopyridines.[3][5]

• Degradation Products: Potential byproducts from side reactions or decomposition under harsh reaction or workup conditions.

Q2: Why does my product "oil out" instead of crystallizing?

Oiling out is a common problem with organic salts.[8] It occurs when the solid melts in the crystallization solvent or when its solubility is so high that it separates as a liquid phase instead of forming a crystal lattice.[9] The main causes are:

• Excessive Impurities: Impurities disrupt the crystal lattice formation.

• Residual Solvent: Trapped solvent molecules can prevent solidification.

• Hygroscopicity: Absorption of atmospheric water can lower the melting point and inhibit crystallization.

• Inappropriate Solvent System: The chosen solvent may be too good a solvent, even at low temperatures, or the cooling rate may be too rapid.[9][10][11]

Q3: What is the best general approach for purifying this type of salt?

There is no single "best" method, as the optimal technique depends on the specific impurities present. A multi-step approach is often necessary. The general workflow is:

• Aqueous Workup: To remove inorganic salts and water-soluble impurities.

• Trituration/Recrystallization: This is the most effective and widely used method for purifying organic solids and salts.[12][13][14][15]

• Column Chromatography: Reserved for difficult separations where recrystallization fails, but requires careful selection of stationary and mobile phases.[1]

Q4: How can I effectively monitor the purity of my fractions and final product?

• Thin-Layer Chromatography (TLC): Use a polar mobile phase, such as Dichloromethane/Methanol (e.g., 9:1 or 8:2 v/v), on silica gel plates. The product, being a salt, will likely have a very low Rf value. Staining with iodine or potassium permanganate can help visualize spots.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is the most powerful tool. The disappearance of signals from starting materials and the appearance of the characteristic benzylic CH₂ and methoxy signals in the correct integration is a strong indicator of purity.

• Mass Spectrometry (MS): ESI-MS will confirm the molecular weight of the cation (C₁₅H₁₇N₂O⁺), which has a mass of approximately 241.31 g/mol .[16][17]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Ideal for identifying and quantifying trace impurities.[4]

Troubleshooting Guide: Common Purification Issues

Problem 1: Product Fails to Solidify (Remains an Oil or Wax)

Possible Cause	Explanation & Solution
Residual High-Boiling Solvent (e.g., DMF, DMSO)	These solvents are difficult to remove under standard rotary evaporation. Solution: Co-evaporate with a lower-boiling solvent like toluene or perform a liquid-liquid extraction. Dissolve the crude oil in dichloromethane (DCM) or ethyl acetate and wash multiple times with water and brine to pull the polar solvent into the aqueous layer.[2]
Hygroscopicity (Water Absorption)	The ionic nature of the compound makes it prone to absorbing atmospheric moisture. Solution: Dry the crude product rigorously under high vacuum, possibly with gentle heating (if thermally stable). Store under an inert atmosphere (Nitrogen or Argon).
Impurities Disrupting Crystallization	Even small amounts of impurities can prevent the formation of an ordered crystal lattice. Solution: Trituration. This is a critical step. Add a solvent in which the product is poorly soluble but the impurities are soluble (e.g., diethyl ether, ethyl acetate, or a hexane/ethyl acetate mixture).[6] Stir or sonicate the oily product with this solvent. The product should solidify, while impurities remain in the solvent. Decant the solvent and repeat.
Incorrect Crystallization Conditions	The solution may be supersaturated, or cooling is too rapid.[9] Solution: If attempting recrystallization, ensure you are not using too much solvent. If the solution is clear at room temperature, it's too dilute; carefully evaporate some solvent.[11] Try scratching the inside of the flask with a glass rod to induce nucleation or add a seed crystal from a previous batch.[9][11]

Problem 2: Poor Separation During Column Chromatography

Standard silica gel chromatography is often challenging for ionic compounds.[18] The highly polar salt can irreversibly bind to the acidic silica.[1]

Possible Cause	Explanation & Solution
Strong Adsorption to Silica Gel	The cationic product interacts very strongly with the acidic silanol groups on the silica surface, leading to streaking or complete retention on the column. Solution 1: Use a Different Stationary Phase. Consider using neutral or basic alumina, which can be more suitable for basic/cationic compounds.[19] Solution 2: Reverse-Phase Chromatography. C18-functionalized silica is an excellent alternative. The product is eluted with a polar mobile phase like a water/acetonitrile or water/methanol gradient, often with a modifier like formic acid or TFA to improve peak shape.
Improper Mobile Phase	The eluent is not polar enough to move the compound off the baseline. Solution: For normal phase (silica/alumina), a highly polar mobile phase is required. Start with DCM and gradually increase the percentage of a more polar solvent like methanol. A typical gradient might be 0% to 20% methanol in DCM. Adding a small amount of a modifier like triethylamine (0.1-1%) can help by competing for active sites on the silica.
Compound Insoluble in Loading Solvent	The compound precipitates at the top of the column when loaded. Solution: Dissolve the crude material in the minimum amount of a strong solvent (like methanol) and adsorb it onto a small amount of silica gel. Dry this silica plug completely and carefully load the resulting powder onto the top of the column. This "dry loading" technique ensures the compound is introduced to the column in a concentrated band.

Detailed Experimental Protocols

Protocol 1: Purification by Trituration and Recrystallization

This is the primary and most recommended method for purifying 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium salts.

Step 1: Initial Solvent Removal & Workup

• After the reaction is complete, remove the reaction solvent (e.g., DMF) under high vacuum.

• If the residue is an oil, dissolve it in a suitable organic solvent like dichloromethane (DCM).

• Wash the organic layer with water (3x) to remove any remaining DMF and water-soluble byproducts.

• Wash with brine (1x), dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate via rotary evaporation to obtain the crude product.

Step 2: Trituration for Initial Purification

• Place the crude oil/solid in a flask.

• Add a solvent in which the product is expected to be poorly soluble (e.g., diethyl ether or ethyl acetate).

• Stir the mixture vigorously with a spatula or magnetic stirrer for 15-30 minutes. If the product is an oil, scratching the flask walls can help induce solidification.

• Allow the solid to settle, then carefully decant the solvent, which contains dissolved impurities.

• Repeat the process 2-3 times until the decanted solvent is clear and colorless.

• Dry the resulting solid under high vacuum.

Step 3: Recrystallization for Final Purity

• Solvent Selection: The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble when hot.[12][15] Common systems for salts include ethanol, isopropanol, acetonitrile, or mixed solvents like ethanol/ethyl acetate or methanol/diethyl ether.[8][13]

• Procedure: a. Place the triturated solid in an Erlenmeyer flask. b. Add a minimal amount of the chosen recrystallization solvent and heat the mixture to boiling (using a hot plate and condenser). c. Continue adding small portions of hot solvent until the solid just dissolves completely.[20] d. If the solution is colored, and the pure product is known to be colorless, you may perform a hot filtration after adding a small amount of activated charcoal.[12] e. Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling is crucial for forming large, pure crystals.[9][14] f. Once at room temperature, place the flask in an ice bath for 30 minutes to maximize crystal yield.[14]

• Isolation: a. Collect the crystals by vacuum filtration using a Büchner funnel.[14][20] b. Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities. c. Dry the pure crystals in a vacuum oven.

Visualized Workflows

Purification Strategy Decision Tree

This diagram outlines the decision-making process for selecting a purification method based on the nature of the crude product.

Caption: Decision tree for selecting the appropriate purification strategy.

Troubleshooting Column Chromatography

This workflow provides a logical sequence for troubleshooting common issues encountered during chromatographic purification of the target salt.

Caption: Workflow for troubleshooting poor chromatographic separation.

References

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting.[Link]

• RSC Publishing. (n.d.). One-step synthesis of imidazo[1,2-a]pyridines in water.[Link]

• Poole, C. F., Furton, K. G., & Kersten, B. R. (1986). Liquid Organic Salt Phases for Gas Chromatography. Journal of Chromatographic Science. [Link]

• MDPI. (n.d.). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW.[Link]

• University of California, Irvine. (n.d.). Recrystallization.[Link]

• RSC Publishing. (n.d.). Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines. Organic & Biomolecular Chemistry. [Link]

• Veeprho. (n.d.). 1-[(4-methoxyphenyl)methyl]-2,3-dihydroimidazo[1,2-a]pyridin-4-ium | CAS 198139-38-7.[Link]

• University of Alberta. (n.d.). Column chromatography.[Link]

• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines.[Link]

• ThoughtCo. (2025). Troubleshooting Problems in Crystal Growing.[Link]

• Quora. (2017). What should I do if crystallisation does not occur?[Link]

• ResearchGate. (2012). Why I am not getting crystals?[Link]

• Reddit. (2014). Column Advice on Organic Salts : r/chemistry.[Link]

• RSC Publishing. (2018). Recovery and purification of ionic liquids from solutions: a review.[Link]

• BIO Web of Conferences. (n.d.). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review.[Link]

• Chemistry LibreTexts. (2023). Recrystallization.[Link]

• PubMed. (2016). Polarity, selectivity and performance of hydrophilic organic/salt-containing aqueous two-phase system on counter-current chromatography for polar compounds.[Link]

• University of Colorado Boulder. (n.d.). Column Chromatography.[Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.[Link]

• University of California, Los Angeles. (n.d.). Recrystallization - Single Solvent.[Link]

• University of Rochester. (n.d.). Tips & Tricks: Recrystallization.[Link]

• ResearchGate. (2025). N-Alkylation of Some Imidazopyridines | Request PDF.[Link]

• RSC Publishing. (n.d.). Design, synthesis and anti-mycobacterial evaluation of imidazo[1,2-a]pyridine analogues.[Link]

• FABAD Journal of Pharmaceutical Sciences. (n.d.). N-Alkylation of Some Imidazopyridines.[Link]

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Stability issues of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium in solution

A Guide to Understanding and Mitigating Solution Stability Issues

Welcome to the technical support guide for 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium (CAS 198139-38-7). This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this molecule's stability in solution. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying scientific rationale to empower you to make informed decisions in your experiments.

The compound is a quaternary ammonium salt featuring a dihydro-imidazo[1,2-a]pyridine core. While this heterocyclic system is of great interest in medicinal chemistry, the permanent positive charge on the nitrogen and the presence of a benzyl group introduce specific stability challenges.[1][2] This guide provides a framework for diagnosing, troubleshooting, and preventing degradation.

Section 1: Core Stability Profile & Potential Degradation Pathways

The stability of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium is primarily governed by its structure as a quaternary ammonium (QA) salt. The key vulnerability lies in the benzylic carbon atom, which is susceptible to nucleophilic attack.[3] This is a common degradation pathway for benzylic QA cations.[4]

The primary degradation mechanism is a direct nucleophilic substitution (SN2) reaction at the benzylic carbon. In aqueous solutions, particularly under basic conditions, the hydroxide ion (OH⁻) acts as a potent nucleophile, leading to the cleavage of the C-N bond. This process results in the formation of 4-methoxybenzyl alcohol and the neutral 2,3-dihydro-imidazo[1,2-a]pyridine species.

Caption: Primary S_N2 degradation pathway of the target compound.

Factors such as pH, temperature, solvent composition, and the presence of other nucleophiles can significantly influence the rate of this degradation.[3]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary factors affecting the stability of this compound in solution?

A1: The stability is multifactorial. The most critical factors are:

• pH: The compound is highly susceptible to alkaline hydrolysis. The concentration of hydroxide ions directly correlates with the degradation rate.[3][5]

• Temperature: Like most chemical reactions, the rate of degradation increases with temperature.[3]

• Solvent: The choice of solvent can alter degradation rates. For instance, reduced water content in an alkaline solution can paradoxically increase the reactivity of hydroxide ions, accelerating degradation.[5]

• Light: While less common for this specific structure type compared to others, photodegradation should not be ruled out without experimental evidence. Many complex organic molecules are light-sensitive.[6]

Q2: What are the recommended storage conditions for stock solutions?

A2: Based on general chemical principles for quaternary ammonium salts and vendor recommendations, solutions should be stored under the following conditions to maximize shelf-life:

• Temperature: Frozen at -20°C or below.[7]

• pH: Buffered at a neutral or slightly acidic pH (e.g., pH 6.0-7.0). Avoid basic conditions.

• Protection from Light: Store in amber vials or protect from light by wrapping in foil.

• Solvent: Use high-purity solvents. If using aqueous buffers, ensure they are sterile to prevent microbial growth, which could alter pH.

Q3: My solution of the compound is developing a yellow or brown tint over time. What does this indicate?

A3: The development of color is a strong indicator of chemical degradation. The breakdown of the parent molecule can lead to the formation of smaller, conjugated impurities or polymeric byproducts that absorb visible light. This is a qualitative sign that the integrity of your sample is compromised, and you should re-evaluate your storage and handling procedures.

Q4: How can I quantitatively monitor the degradation of my compound?

A4: The most reliable method for monitoring the stability of the compound is by using a stability-indicating analytical method. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is ideal. An appropriate reversed-phase method should be able to separate the parent peak from its degradation products. The decrease in the parent peak area over time provides a quantitative measure of degradation. For structural confirmation of degradants, Liquid Chromatography-Mass Spectrometry (LC-MS) is essential.[8]

Section 3: Troubleshooting Guide for Experimental Instability

This section addresses common issues encountered during experiments. The workflow below provides a logical approach to diagnosing stability problems.

Caption: Logical workflow for troubleshooting stability issues.

Problem 1: Rapid Loss of Compound in Basic (pH > 8) Buffer

• Probable Cause: As established, the compound is highly susceptible to base-induced degradation via nucleophilic attack by hydroxide ions at the benzylic carbon.[3] Aromatic quaternary ammonium cations are known to be particularly unstable in alkaline environments.[3]

• Recommended Solution & Validation:

  • Change pH: Immediately switch to a buffer system in the neutral (pH 6.5-7.4) or slightly acidic (pH 5-6.5) range, if compatible with your experimental goals.

  • Validate Stability: Perform a time-course experiment in the newly selected buffer. Prepare a solution of your compound, and sample it at regular intervals (e.g., 0, 1, 2, 4, 8, 24 hours). Analyze the samples by HPLC to confirm that the peak area of the parent compound remains stable (e.g., >95% of the initial area) over your experimental timeframe. This validates that the new buffer system is appropriate.

Problem 2: Sample Degradation During Long Experiments or Overnight Runs

• Probable Cause: This could be due to either thermal degradation if experiments are run at elevated temperatures, or photodegradation from ambient laboratory light over extended periods.

• Recommended Solution & Validation:

  • Control Temperature: Ensure all solutions and experimental setups are maintained at a controlled, cool temperature (e.g., 4°C or room temperature if stability is confirmed). If using an autosampler for HPLC analysis, ensure its cooling function is active.

  • Protect from Light: Prepare and store all solutions containing the compound in amber glass vials or tubes wrapped in aluminum foil.

  • Validate with Controls: In your experiment, include a "stability control" sample. This sample should contain the compound in the same buffer/solvent matrix but should be kept protected from light and at a controlled temperature (e.g., 4°C) for the duration of the experiment. Comparing your experimental samples to this control will help you differentiate between experimental effects and simple degradation over time.

Problem 3: Inconsistent Results or Degradation in Non-Aqueous Solvents

• Probable Cause: While aqueous base is a primary concern, other factors in organic solvents can cause instability. Trace amounts of water can still promote hydrolysis. Furthermore, the polarity of the solvent can influence the rate of SN2 reactions.[9] Some solvents may contain nucleophilic impurities.

• Recommended Solution & Validation:

  • Use High-Purity Solvents: Always use HPLC-grade or higher purity solvents to minimize reactive impurities. If water is a suspected issue, use anhydrous solvents.

  • Solvent Screening: If you suspect a solvent-specific issue, perform a small-scale stability screen. Prepare solutions of the compound in different candidate solvents (e.g., Acetonitrile, DMSO, Methanol) and monitor their stability over 24 hours at a set temperature using HPLC. This will identify the most inert solvent for your application.

  • Methanol Caution: Be aware that alcohols like methanol can potentially act as nucleophiles in a solvolysis reaction, especially at elevated temperatures, leading to the formation of 4-methoxybenzyl methyl ether. Water is generally a stronger nucleophile, but this pathway should be considered.[9]

Section 4: Key Experimental Protocols

To ensure reproducibility and accuracy, a systematic approach to solution preparation and stability testing is crucial. Forced degradation studies are an industry-standard method to proactively understand a molecule's liabilities.[10][11]

Protocol 4.1: General Procedure for Preparing a Stock Solution

• Weighing: Accurately weigh the desired amount of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium salt in a clean weighing vessel.

• Dissolution: Transfer the solid to a volumetric flask (use amber glass). Add approximately 50% of the final volume of your chosen solvent (e.g., HPLC-grade water, acetonitrile, or a pre-prepared buffer at pH ~6.5).

• Sonication: Gently sonicate the solution for 5-10 minutes to ensure complete dissolution.

• Final Volume: Allow the solution to return to room temperature, then carefully add the solvent to the calibration mark.

• Mixing & Storage: Cap the flask and invert it 15-20 times to ensure homogeneity. Immediately transfer aliquots into amber glass vials for storage at -20°C.

Protocol 4.2: Step-by-Step Forced Degradation (Stress Testing) Protocol

This protocol is designed to intentionally degrade the compound to identify potential degradants and determine its intrinsic stability.[6][10] The goal is to achieve 5-20% degradation.[12][13]

Table 1: Recommended Conditions for Forced Degradation Studies

Stress Condition	Reagent and Concentration	Temperature	Time	Notes
Acid Hydrolysis	0.1 M HCl	60 °C	2, 8, 24 h	Neutralize with NaOH before analysis.
Base Hydrolysis	0.01 M NaOH	Room Temp (25°C)	0.5, 1, 2, 4 h	Expect rapid degradation. Neutralize with HCl before analysis.
Oxidation	3% H₂O₂	Room Temp (25°C)	2, 8, 24 h	Protect from light during the study.
Thermal	60 °C in Solution	60 °C	1, 3, 7 days	Prepare in the intended experimental solvent.

| Photostability | ICH Q1B Option 2 | Room Temp (25°C) | N/A | Expose solution to >1.2 million lux hours and >200 W h/m² UV. Wrap a control sample in foil. |

Methodology:

• Prepare a solution of the compound at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water).

• For each stress condition, mix the compound solution with the stressor solution in a 1:1 ratio.

• Incubate the samples under the conditions specified in Table 1.

• At each time point, withdraw an aliquot, immediately stop the degradation reaction (e.g., by neutralization for acid/base samples or dilution), and analyze by a stability-indicating HPLC method.

• Compare the chromatograms of the stressed samples to that of an unstressed control (time zero) to identify new peaks (degradants) and quantify the loss of the parent compound.

Protocol 4.3: Example HPLC-UV Method for Stability Monitoring

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start at 10% B, increase to 90% B over 15 minutes, hold for 2 minutes, return to 10% B and re-equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm and 280 nm

• Injection Volume: 10 µL

References

• Ask this paper. (2014). alkaline-stability-of-quaternary-ammonium-cations-for-alkaline-fuel-cell-membranes-and-ionic-liquids. Bohrium.
• Benchchem. (n.d.). A Comparative Analysis of the Stability of Various Quaternary Ammonium Bicarbonate Salts. Benchchem.
• Gu, F., et al. (2013). Effect of Water on the Stability of Quaternary Ammonium Groups for Anion Exchange Membrane Fuel Cell Applications. Chemistry of Materials, 25(10), 1999-2007. ACS Publications.
• SciSpace. (n.d.). Degradation Kinetics and Solvent Effects of Various Long-Chain Quaternary Ammonium Salts. SciSpace.
• Varcoe, J. R., et al. (2019). Structure–Stability Correlations on Quaternary Ammonium Cations as Model Monomers for Anion-Exchange Membranes and Ionomers. ACS Applied Materials & Interfaces, 11(4), 3968-3980. NIH.
• Veeprho. (n.d.). 1-[(4-methoxyphenyl)methyl]-2,3-dihydroimidazo[1,2-a]pyridin-4-ium | CAS 198139-38-7. Veeprho.
• Taylor, M. S., et al. (2012). Substituted Imidazo[1,2-a]pyridines as β-strand Peptidomimetics. Organic Letters, 14(23), 5900-5903. NIH.
• BIOGEN Científica. (n.d.). 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium. BIOGEN Científica.
• Benchchem. (n.d.). Technical Support Center: Forced Degradation Studies of Imidazole-Containing Compounds. Benchchem.
• MedCrave online. (2016). Forced Degradation Studies. MedCrave online.
• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline.
• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3). BJSTR Publishers.
• Sule, S., et al. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. American Journal of Chemistry, 13(2), 42-48.
• Sharma, A., et al. (2024). Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). Infectious Disorders - Drug Targets, 24(8).

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• 2. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Alkaline Stability of Quaternary Ammonium Cations for Alkaline Fuel Cell Membranes and Ionic Liquids: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 4. Structure–Stability Correlations on Quaternary Ammonium Cations as Model Monomers for Anion-Exchange Membranes and Ionomers - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 13. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]

Overcoming solubility problems of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium in assays

Technical Support Center: Solubility Troubleshooting for Imidazo[1,2-A]pyridinium Compounds

Introduction: Understanding the Solubility Challenge

1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium is a member of the imidazo[1,2-a]pyridine class of heterocyclic compounds, a scaffold of significant interest in medicinal chemistry.[1][2] As a pyridinium salt, this compound possesses a permanent positive charge, which theoretically imparts some degree of aqueous solubility.[3][4] However, the molecule also contains bulky, lipophilic moieties, including the methoxybenzyl group. This dual nature can lead to challenging solubility behavior, particularly when transitioning from a concentrated organic stock solution to a predominantly aqueous assay buffer.

This guide provides a systematic, question-and-answer-based approach to troubleshoot and overcome these solubility hurdles, ensuring the reliability and accuracy of your experimental data. We will move from fundamental principles to advanced solubilization strategies, explaining the scientific rationale behind each recommendation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My compound, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium, is not dissolving in my standard aqueous buffer (e.g., PBS, TRIS). What is the first thing I should do?

Answer: Direct dissolution of complex organic compounds in purely aqueous systems is often unsuccessful. The first and most critical step is to prepare a concentrated stock solution in an appropriate organic solvent. This is a standard practice in drug discovery and chemical biology to handle compounds with poor water solubility.[5][6]

The goal is to achieve a high concentration in the stock solution so that the final volume of organic solvent added to your assay is minimal, thereby avoiding solvent-induced artifacts. For most cell-based and biochemical assays, the final concentration of the organic solvent should ideally be kept below 0.5% (v/v) to prevent cytotoxicity or enzyme inhibition.

Q2: What is the best organic solvent for creating a stock solution?

Answer: The choice of solvent is critical and depends on both the compound's properties and the nature of your assay. The most common starting point is Dimethyl Sulfoxide (DMSO).

Causality: DMSO is a powerful, water-miscible aprotic solvent that can dissolve a wide array of compounds that are poorly soluble in water.[7] Its miscibility allows for dilution into aqueous buffers. However, it is not inert and can affect experimental outcomes at higher concentrations.

A systematic screening approach is recommended, as detailed in the table below.

Table 1: Recommended Solvents for Stock Solution Preparation

Solvent	Typical Starting Concentration	Max Recommended Final Assay Conc.	Pros	Cons
DMSO	10-50 mM	< 0.5%	High solubilizing power; miscible with water.	Can be cytotoxic; may interfere with some assays.[8]
DMF	10-20 mM	< 0.5%	Good solubilizing power; alternative to DMSO.	Higher toxicity than DMSO; can degrade some compounds.[5]
Ethanol	1-10 mM	< 1%	Biologically compatible; less toxic.	Lower solubilizing power for highly lipophilic compounds.[7]
Methanol	1-10 mM	< 1%	Good solvent for many polar organic molecules.	More volatile and toxic than ethanol.[7]

Workflow: Always start with a small amount of your compound to test solubility before dissolving your entire batch. Begin with DMSO. If solubility is still an issue, or if your assay is incompatible with DMSO, proceed to test DMF or ethanol.

Q3: I successfully dissolved my compound in DMSO, but it precipitates immediately when I dilute it into my aqueous assay buffer. What is happening and how can I fix it?

Answer: This is the most common solubility problem encountered in assays and is a classic example of the difference between thermodynamic and kinetic solubility .[9]

• Thermodynamic Solubility: The true equilibrium concentration of a compound in a given solvent. This is often low in aqueous buffers for lipophilic molecules.

• Kinetic Solubility: The concentration of a compound that remains in solution after being added from a concentrated organic stock. Precipitation occurs when the compound, forced into an unfavorable aqueous environment, rapidly crashes out of this supersaturated state.[10][11]

Your observation indicates poor kinetic solubility. The goal is to stabilize the compound in the aqueous phase and prevent or slow down this precipitation.

• Lower the Stock Concentration: Prepare a less concentrated DMSO stock (e.g., 1-5 mM). This reduces the degree of supersaturation upon dilution, which can sometimes be enough to keep the compound in solution for the duration of the assay.

• Modify the Dilution Method: Instead of adding the stock directly to the full volume of buffer, add it to a smaller volume first while vortexing vigorously, and then bring it up to the final volume. This rapid mixing can sometimes help.

• Incorporate Co-solvents: This is a highly effective and widely used technique.[12][13] A co-solvent is a water-miscible organic solvent added to the final aqueous assay buffer to increase its solubilizing capacity by reducing the overall polarity of the solvent mixture.[7]

Table 2: Common Co-solvents for Assay Buffers

Co-solvent	Typical Final Concentration	Application Notes
Propylene Glycol (PG)	1-10%	Excellent for increasing solubility of many drug candidates.[12]
Polyethylene Glycol (PEG 300/400)	1-10%	Often used in formulations; can improve solubility and stability.[14][15]
Ethanol	1-5%	A simple choice if assay and cells can tolerate it.
Glycerol	1-10%	Increases viscosity but can be an effective solubilizer.[12]

Self-Validating Protocol: Before running your main experiment, always run a "solubility control." Prepare your final compound dilution in the assay buffer (with any co-solvents) and let it stand for the full duration of your planned experiment. Visually inspect for precipitation (cloudiness, particles) against a dark background. For high-throughput screening, this can be automated with nephelometry or light scattering techniques.[10][16]

Q4: Since 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium is an ionic salt, can I adjust the pH of my buffer to improve its solubility?

Answer: The influence of pH on solubility is most dramatic for weak acids and weak bases, as changing the pH alters their ionization state.[17][18]

• For a weak acid , increasing the pH above its pKa deprotonates it, forming a more soluble salt.

• For a weak base , decreasing the pH below its pKa protonates it, forming a more soluble salt.[19]

However, your compound is a quaternary pyridinium salt . This means the nitrogen atom in the heterocyclic system has a permanent, fixed positive charge, regardless of the solution's pH. Therefore, altering the pH of the buffer is unlikely to significantly increase its intrinsic solubility . While extreme pH values could potentially affect the stability of the compound or other assay components, it is not a primary strategy for improving the solubility of a pre-formed, permanently charged cation.

Q5: I'm still facing issues, especially for in vivo studies or complex cell-based assays. Are there more advanced techniques?

Answer: Yes. When co-solvents are insufficient or not viable, formulation scientists turn to more sophisticated methods. These are particularly relevant when moving from in vitro screening to in vivo pharmacokinetics.

• Cyclodextrins: These are cyclic oligosaccharides that have a hydrophilic exterior and a lipophilic interior cavity. They can encapsulate the non-polar parts of a drug molecule (like the methoxybenzyl group), forming an "inclusion complex" that is highly water-soluble.[14][15] Beta-cyclodextrins (β-CD) and their chemically modified derivatives (like HP-β-CD) are common choices.

• Surfactants (for non-cellular assays): In biochemical or enzymatic assays, non-ionic surfactants like Tween-20 or Triton X-100 can be used at concentrations above their critical micelle concentration (CMC). The compound partitions into the hydrophobic core of the micelles, effectively "dissolving" it in the aqueous phase.[13] Caution: This is generally unsuitable for cell-based assays as surfactants can disrupt cell membranes.[8]

• Amorphous Solid Dispersions: For preclinical formulation, converting the crystalline drug into an amorphous state by dispersing it in a polymer matrix can enhance solubility and dissolution rates.[7] This is an advanced technique typically performed during lead optimization.

Experimental Protocols & Workflows

Troubleshooting Workflow for Compound Solubilization

This decision tree provides a logical path for systematically addressing solubility issues.

Caption: A step-by-step decision tree for troubleshooting solubility.

Protocol: Kinetic Solubility Assessment via Visual Inspection

This protocol helps you determine the practical solubility limit of your compound in the final assay conditions.

Objective: To find the highest concentration of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium that remains precipitate-free in the final assay buffer for a specified time.

Materials:

• Compound stock solution (e.g., 10 mM in DMSO).

• Assay buffer (e.g., PBS, pH 7.4).

• Co-solvent(s) if applicable (e.g., Propylene Glycol).

• Clear 96-well plate or microcentrifuge tubes.

Method:

• Prepare Final Buffer: If using a co-solvent, prepare the final assay buffer. For example, for a buffer with 5% PG, mix 950 µL of PBS with 50 µL of PG.

• Set up Dilution Series: In a 96-well plate, create a serial dilution of your compound.

  • Well A1 (Highest Conc.): Add 196 µL of final buffer. Add 4 µL of your 10 mM DMSO stock to achieve a 200 µM final concentration (with 2% DMSO). Mix well.

  • Well A2 (1:2 Dilution): Add 100 µL of final buffer. Transfer 100 µL from Well A1 to Well A2. Mix well. This gives 100 µM (with 1% DMSO).

  • Continue this serial dilution across the row to generate a range of concentrations (e.g., 200, 100, 50, 25, 12.5 µM, etc.).

  • Control Well: Add 196 µL of final buffer and 4 µL of DMSO (no compound). This is your negative control for precipitation.

• Incubation: Cover the plate and incubate at the temperature of your planned experiment (e.g., 37°C) for the maximum duration of the assay (e.g., 24 hours).

• Observation: At various time points (e.g., 0, 1, 4, 24 hours), visually inspect the plate against a black background. Look for any signs of cloudiness, haziness, or visible particulate matter compared to the control well.

• Determine Solubility Limit: The highest concentration that remains clear for the entire duration is your working kinetic solubility limit for that specific formulation. Choose a concentration for your experiments that is comfortably below this limit.

References

• Sugano, K. (2007, October 1). Pitfalls in High Throughput Screening for Drug Absorption Optimization in Drug Discovery. Yakugaku Zasshi, 127(10), 1593-1601. [Link]

• Yalkowsky, S. H., & Dannenfelser, R. M. (n.d.). Co-solvent and Complexation Systems. ResearchGate. [Link]

• ADME and Formulations. (2024, October 30). Co-solvency and anti-solvent method for the solubility enhancement. [Link]

• Gautam, A., & Verma, R. K. (2015). Insoluble drug delivery strategies: review of recent advances and business prospects. Acta Pharmaceutica Sinica B, 5(5), 442-451. [Link]

• Li, X., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B, 13(7), 2769-2791. [Link]

• Shultz, M. D. (2021). Tactics to Improve Solubility. In The Medicinal Chemist's Guide to Solving ADMET Challenges. Royal Society of Chemistry. [Link]

• Müller, J., & Masjost, B. (2010). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. ChemMedChem, 5(5), 659-664. [Link]

• Reddit r/labrats. (2022, January 6). How to tackle compound solubility issue. [Link]

• Solve Scientific. (n.d.). High Throughput Measurement of Compound Solubility and Physical Form with BMI. [Link]

• ResearchGate. (2014, July 31). How to enhance drug solubility for in vitro assays?[Link]

• Longdom Publishing. (n.d.). Brief Overview of Various Approaches to Enhance Drug Solubility. [Link]

• Quora. (2023, January 15). How does pH affect the solubility of a compound?[Link]

• Veeprho. (n.d.). 1-[(4-methoxyphenyl)methyl]-2,3-dihydroimidazo[1,2-a]pyridin-4-ium | CAS 198139-38-7. [Link]

• Chemistry LibreTexts. (2019, January 3). 16.4: The Effects of pH on Solubility. [Link]

• CORE. (n.d.). Influence of pH, Temperature and Impurities on the Solubility of an Active Pharmaceutical Ingredient (API). [Link]

• Reddit r/Mcat. (2021, August 4). Does anyone know how pH affects solubility??[Link]

• de Souza, M. V. N., et al. (2026, January 6). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega. [Link]

• Samanta, S., et al. (2023, March 3). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC Medicinal Chemistry, 14, 601-627. [Link]

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• 2. Recent developments of imidazo[1,2- a ]pyridine analogues as antituberculosis agents - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00019B [pubs.rsc.org]
• 3. CAS 1345964-89-7: Imidazo[1,2-a]pyridinium, 3-(diphenylpho… [cymitquimica.com]
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Technical Support Center: Troubleshooting the Synthesis and Identification of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the identification of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium, a common impurity encountered during the synthesis of related pharmaceutical compounds. Our goal is to equip you with the expertise to anticipate, identify, and mitigate the formation of this and other related impurities.

Frequently Asked Questions (FAQs)

Q1: What is 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium and why is it a concern?

1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium is a cationic species that can arise as a synthesis impurity.[1] Its core structure is the 2,3-dihydro-imidazo[1,2-a]pyridine scaffold, which has been N-alkylated with a 4-methoxybenzyl group. As an impurity, its presence can complicate the purification of the desired product, affect the accuracy of analytical quantification, and potentially impact the safety and efficacy profile of the final compound. Regulatory guidelines necessitate the identification and control of such impurities.[1]

Q2: Under what reaction conditions is this impurity typically formed?

This impurity is most commonly formed during the N-alkylation of a 2,3-dihydro-imidazo[1,2-a]pyridine intermediate with a 4-methoxybenzyl halide (e.g., chloride or bromide). It can also be an unexpected product from reactions intended to synthesize other imidazo[1,2-a]pyridine derivatives, particularly if starting materials are not fully consumed or if side reactions occur. One documented instance involved the attempted O-demethylation of a related compound, which unexpectedly led to the formation of an N-benzyl dihydroimidazo-[1,2-a]-pyridinium salt.[2]

Synthesis Troubleshooting Guide

The formation of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium is intrinsically linked to the synthetic route employed. Understanding the potential pitfalls in the synthesis is the first step toward controlling its formation.

Q3: What is the likely synthetic pathway leading to this impurity?

A common route to the 2,3-dihydro-imidazo[1,2-a]pyridinium core involves the condensation of a 2-aminopyridine derivative with a 1,2-dihaloethane (e.g., 1,2-dibromoethane).[2] The subsequent N-alkylation with 4-methoxybenzyl halide would yield the final impurity.

A plausible two-step synthesis pathway for the impurity.

Q4: My reaction is producing a complex mixture. What are the likely side-products?

Several side reactions can occur, leading to a range of impurities. These often stem from incomplete reactions or the reactivity of the intermediates.

• Incomplete Cyclization: The initial reaction between 2-aminopyridine and the dihaloalkane may not go to completion, leaving unreacted starting materials.

• Over-alkylation: If the reaction conditions are too harsh or the stoichiometry is not carefully controlled, the desired product (if it has other nucleophilic sites) could be further alkylated.

• Isomer Formation: Depending on the specific derivative of 2-aminopyridine used, alkylation could potentially occur at different nitrogen atoms, leading to isomeric impurities.

Potential pathways for impurity formation.

Issue	Potential Cause	Recommended Action
Low Yield of Desired Product	Inefficient reaction conditions.	Optimize temperature, solvent, and reaction time. Consider microwave-assisted synthesis for improved efficiency.
Presence of Starting Materials	Incomplete reaction.	Increase reaction time or temperature. Ensure proper stoichiometry of reagents.
Multiple Unidentified Spots on TLC	Formation of side products.	Carefully control the order of reagent addition. Use a milder base for N-alkylation to improve selectivity.

Impurity Identification and Characterization

Accurate identification of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium requires a combination of chromatographic and spectroscopic techniques.

Q5: How can I confirm the presence of this impurity using LC-MS?

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool for detecting and identifying this cationic impurity.

Experimental Protocol: LC-MS Analysis

• Column: A reversed-phase C18 column is typically suitable.

• Mobile Phase: A gradient of water and acetonitrile with a small amount of formic acid (e.g., 0.1%) to improve peak shape is recommended.

• Detection: Monitor the UV absorbance (e.g., at 254 nm) and the mass spectrometer in positive ion mode.

• Expected Mass: The impurity will appear as a cation. You should look for its molecular ion peak corresponding to its exact mass. The molecular formula is C15H17N2O+, giving an expected m/z.

Mass Spectrometry Fragmentation: While specific fragmentation data for this exact compound is not readily available in the literature, related imidazo[1,2-a]pyridine structures often show characteristic fragmentation patterns.[3] Expect to see fragmentation corresponding to the loss of the 4-methoxybenzyl group or cleavage within the dihydro-imidazo-pyridine ring system.

Q6: What are the expected signals in the ¹H and ¹³C NMR spectra for this impurity?

Nuclear Magnetic Resonance (NMR) spectroscopy is essential for unambiguous structural confirmation.[1][2] Based on the structure and data from similar compounds, the following signals can be anticipated.

Predicted ¹H NMR Signals (in a suitable deuterated solvent like D₂O or DMSO-d₆):

Proton(s)	Predicted Chemical Shift (ppm)	Multiplicity	Notes
Aromatic (Pyridine Ring)	7.5 - 8.5	m	Several signals corresponding to the protons on the pyridine part of the fused ring system.
Aromatic (Benzyl Ring)	6.9 - 7.4	d, d	Two doublets for the AA'BB' system of the 4-substituted benzene ring.
-CH₂- (Benzyl)	~5.0 - 5.5	s	A singlet for the benzylic methylene protons.
-CH₂-CH₂- (Dihydro)	3.5 - 4.5	m	Two multiplets for the adjacent methylene groups in the dihydro-imidazole ring.
-OCH₃	~3.8	s	A singlet for the methoxy group protons.

Predicted ¹³C NMR Signals:

Carbon(s)	Predicted Chemical Shift (ppm)	Notes
Aromatic (Pyridine & Benzyl)	115 - 160	Multiple signals in the aromatic region.
-CH₂- (Benzyl)	50 - 60
-CH₂-CH₂- (Dihydro)	40 - 55
-OCH₃	~55

Data Interpretation: The presence of the 4-methoxybenzyl group is confirmed by the characteristic AA'BB' aromatic signals, the benzylic -CH₂- singlet, and the methoxy singlet in the ¹H NMR spectrum. The dihydro-imidazo[1,2-a]pyridinium core is identified by the signals of the pyridine ring protons and the two methylene groups of the five-membered ring. 2D NMR experiments like COSY and HSQC can be used to confirm the connectivity.

A general workflow for impurity identification.

References

• 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a).
• CAS 198139-38-7 1-(4-METHOXYBENZYL)-2,3-DIHYDRO-IMIDAZO[1,2-A]PYRIDIN-1-IUM. BOC Sciences.
• SUPPORTING INFORM
• 2 - Supporting Inform
• Supplementary M
• One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. Preprints.org.
• 1-[(4-methoxyphenyl)methyl]-2,3-dihydroimidazo[1,2-a]pyridin-4-ium | CAS 198139-38-7. Veeprho.
• 198139-38-7 1-(4-METHOXYBENZYL)-2,3-DIHYDRO-IMIDAZO[1,2-A]PYRIDIN-1-IUM. LookChem.
• CAS 198139-38-7 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium. Alfa Chemistry.
• 198139-38-7(1-(4-METHOXYBENZYL)-2,3-DIHYDRO-IMIDAZO[1,2-A]PYRIDIN-1-IUM) Product Description. ChemicalBook.
• 2-Oxo-2,3-dihydro-1H-imidazo[1,2-a]pyridinium iodide.
• Synthesis of 2,3-dihydroimidazo[1,2-a]-pyridines and their salts. (review). Semantic Scholar.
• Gas-phase fragmentation of protonated 3-phenoxy imidazo[1,2-a] pyridines using tandem mass spectrometry and comput
• Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. Scik.
• Preparation and Identification of Some New Pyridinium Salts. Al-Nahrain Journal of Science.
• Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines.
• Recent Advances in the Synthesis of Imidazo[1,2-a]pyridines: A Brief Review. Wiley Online Library.
• 1 - Supporting Inform
• Electron ionization mass spectra of aryl- and benzyl-substituted 2,3-dihydroimidazo[1,2-a]pyrimidine-5,7(1H,6H)-diones. PubMed.
• 1H and 13C NMR spectral assignments of pyridinium salts linked to a N-9 or N-3 adenine moiety.
• 1,6-dihydroimidazo[4,5-d]pyrrolo[2,3-b]pyridine hemihydrate.
• Complete assignment of the 1H and 13C NMR spectra of some N-benzyl-(piperidin or pyrrolidin)-purines.
• Mass Spectrometry: Fragmentation. University of California, Los Angeles.
• Mass spectral fragmentation modes of some new pyrimidinethiones, thiazolo[3,2-a]pyrimidines and bis-pyrimidines.

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Technical Support Center: Optimizing Reaction Conditions for Imidazo[1,2-a]pyridine Synthesis

Welcome to the Technical Support Center for the synthesis of imidazo[1,2-a]pyridines. This guide is designed for researchers, scientists, and professionals in drug development who are working with this privileged heterocyclic scaffold. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate the common challenges and optimize your reaction conditions for successful synthesis.

Introduction

The imidazo[1,2-a]pyridine core is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents.[1] Its synthesis, while often straightforward, can present challenges that require a nuanced understanding of the reaction mechanism and conditions. This guide provides practical, experience-driven advice to help you achieve higher yields, improve purity, and troubleshoot your synthetic routes effectively.

Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the synthesis of imidazo[1,2-a]pyridines.

Q1: What are the most common methods for synthesizing imidazo[1,2-a]pyridines?

There are several robust methods for the synthesis of imidazo[1,2-a]pyridines. The classical and most widely used approach is the condensation of a 2-aminopyridine with an α-haloketone, a reaction first reported by Tschitschibabin.[2] Modern variations of this reaction often utilize milder conditions and bases like sodium bicarbonate to improve efficiency.[2][3]

Other significant methods include:

• Multicomponent Reactions (MCRs): The Groebke-Blackburn-Bienaymé (GBB) reaction, a one-pot condensation of a 2-aminopyridine, an aldehyde, and an isocyanide, is a powerful tool for rapidly generating diverse 3-aminoimidazo[1,2-a]pyridine derivatives.[1][4][5]

• Tandem and Domino Reactions: These processes, which combine multiple bond-forming events in a single synthetic operation, offer an elegant and efficient route to complex imidazo[1,2-a]pyridines.[2]

• Transition-Metal-Catalyzed Reactions: Copper- and palladium-catalyzed reactions have emerged as versatile methods for the synthesis of this scaffold, often allowing for a broader substrate scope and milder reaction conditions.[6][7]

Q2: My reaction is not proceeding to completion. What are the likely causes?

Incomplete conversion is a common issue. Several factors could be at play:

• Insufficient Reaction Time or Temperature: Some variations of the imidazo[1,2-a]pyridine synthesis require elevated temperatures and prolonged reaction times to proceed to completion.

• Suboptimal Solvent: The choice of solvent can significantly impact reaction rates. Polar aprotic solvents like DMF or acetonitrile are often effective.[8]

• Catalyst Inactivity: If you are using a catalyzed reaction, ensure your catalyst is active and used in the correct loading.

• Presence of Water: The condensation step in many of these syntheses releases water, which can inhibit the reaction.[9]

Q3: I'm observing multiple spots on my TLC. What are the potential side products?

The formation of side products can complicate purification and reduce yields. Common side products include:

• N-oxide formation: The pyridine nitrogen is susceptible to oxidation, especially under oxidative reaction conditions.[9]

• Regioisomers: In cases of N-alkylation of the imidazo[1,2-a]pyridine core, a mixture of isomers can be formed.[9]

• Incomplete cyclization: The intermediate formed from the initial condensation may be stable and fail to cyclize completely.[9]

Q4: How can I improve the yield and purity of my product?

Optimizing your reaction conditions is key to improving yield and purity. Consider the following:

• Reagent Purity: Ensure your starting materials, especially the 2-aminopyridine and the carbonyl compound, are of high purity.

• Stoichiometry: Carefully control the stoichiometry of your reactants.

• Temperature Control: Gradual heating and maintaining a stable reaction temperature can prevent the formation of side products.

• Work-up and Purification: An optimized work-up procedure and the correct choice of chromatography conditions are crucial for isolating a pure product.

In-Depth Troubleshooting Guide

This section provides a more detailed approach to troubleshooting common problems encountered during imidazo[1,2-a]pyridine synthesis.

Problem	Possible Cause	Recommended Solution
Low or No Product Yield	Inactive Starting Materials	- Check the purity of your 2-aminopyridine and α-haloketone (or other coupling partner) by NMR or LC-MS. - Purify starting materials if necessary (e.g., recrystallization, distillation, or column chromatography).
Incorrect Solvent	- The choice of solvent is critical. For the classic condensation, polar aprotic solvents like DMF, DMSO, or acetonitrile are often effective.[8] - For greener synthesis, consider solvent-free conditions or aqueous micellar media.[7][10]
Inefficient Catalyst or Base	- If using a catalyst (e.g., copper, palladium, iodine), ensure it is from a reliable source and has not degraded.[6][11] - The choice and amount of base (e.g., K2CO3, NaHCO3) can be crucial. Perform a small-scale screen of different bases and concentrations.[12]
Suboptimal Temperature	- The reaction may require heating to proceed at a reasonable rate. Optimize the temperature in small increments (e.g., 10 °C). Microwave irradiation can sometimes accelerate the reaction and improve yields.[3]
Formation of Multiple Products/Byproducts	Side Reactions	- N-oxide formation: If using an oxidizing agent, use it in the correct stoichiometry and under controlled conditions. If an N-oxide has formed, it can often be reduced back to the desired product using reagents like PCl3.[9] - Incomplete cyclization: The intermediate may require more forcing conditions to cyclize. Try increasing the temperature or adding a catalytic amount of acid.[9]
Regioisomer Formation	- In reactions involving substitution on the imidazo[1,2-a]pyridine ring, the regioselectivity can be influenced by the solvent, base, and temperature. A thorough optimization of these parameters is necessary.[9]
Difficulty in Product Purification	Product is too polar/non-polar	- Adjust the eluent system for your column chromatography. A step gradient or a different solvent system might be necessary. - Consider alternative purification techniques like recrystallization or preparative HPLC.
Product co-elutes with starting material or byproduct	- If the product and a contaminant have similar polarities, try a different stationary phase for chromatography (e.g., alumina instead of silica gel). - Chemical modification of the byproduct (if its identity is known) to alter its polarity before chromatography can be an option.

Key Parameters for Optimization

To achieve the best results in your imidazo[1,2-a]pyridine synthesis, a systematic optimization of the following parameters is recommended.

Parameter Optimization Workflow

Caption: A workflow for systematic optimization of reaction conditions.

Standard Experimental Protocol: Synthesis of 2-phenylimidazo[1,2-a]pyridine

This protocol describes a general procedure for the synthesis of 2-phenylimidazo[1,2-a]pyridine from 2-aminopyridine and 2-bromoacetophenone.

Materials:

• 2-Aminopyridine

• 2-Bromoacetophenone

• Sodium bicarbonate (NaHCO3)

• Ethanol (EtOH)

Procedure:

• To a round-bottom flask, add 2-aminopyridine (1.0 mmol, 1.0 eq.).

• Add ethanol (10 mL) and stir until the 2-aminopyridine is fully dissolved.

• Add sodium bicarbonate (1.5 mmol, 1.5 eq.).

• To this mixture, add a solution of 2-bromoacetophenone (1.0 mmol, 1.0 eq.) in ethanol (5 mL) dropwise over 10 minutes.

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete (typically after 2-4 hours), cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• To the residue, add water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent (e.g., a mixture of hexane and ethyl acetate).

Reaction Mechanism Overview

The synthesis of imidazo[1,2-a]pyridines from 2-aminopyridines and α-haloketones generally proceeds through a two-step mechanism.

Caption: The two-step mechanism of imidazo[1,2-a]pyridine synthesis.

First, the nucleophilic nitrogen of the pyridine ring attacks the electrophilic carbon of the α-haloketone in an SN2 reaction to form an N-alkylated intermediate. This is followed by an intramolecular condensation between the exocyclic amino group and the ketone, which, after dehydration, yields the aromatic imidazo[1,2-a]pyridine ring system.[13]

References

• Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. (n.d.). ResearchGate. Retrieved January 15, 2026, from [Link]

• Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. (2021). ACS Omega. Retrieved January 15, 2026, from [Link]

• Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. (2024). BIO Web of Conferences. Retrieved January 15, 2026, from [Link]

• Synthesis of imidazo[1,2-a]pyridines: a decade update. (n.d.). Semantic Scholar. Retrieved January 15, 2026, from [Link]

• Synthesis of imidazo[1,2-a]pyridines: a decade update. (2016). RSC Publishing. Retrieved January 15, 2026, from [Link]

• Synthesis of imidazo[1,2-a]pyridines. (n.d.). Organic Chemistry Portal. Retrieved January 15, 2026, from [Link]

• One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. (2023). MDPI. Retrieved January 15, 2026, from [Link]

• Mechanism of one-pot synthesis of imidazo[1,2-a]pyridines. (n.d.). ResearchGate. Retrieved January 15, 2026, from [Link]

• Molecular Iodine-Catalyzed Synthesis of Imidazo[1,2-a]Pyridines: Screening of Their In Silico Selectivity, Binding Affinity to Biological Targets, and Density Functional Theory Studies Insight. (2022). ACS Omega. Retrieved January 15, 2026, from [Link]

• Recent Advances in the Synthesis of Imidazo[1,2-a]pyridines: A Brief Review. (2022). ChemistrySelect. Retrieved January 15, 2026, from [Link]

• Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. (2023). PubMed Central. Retrieved January 15, 2026, from [Link]

• Iodine catalyzed synthesis of imidazo[1,2- a ]pyrazine and imidazo[1,2- a ]pyridine derivatives and their anticancer activity. (2023). RSC Advances. Retrieved January 15, 2026, from [Link]

• Optimization of reaction condition for the formation of imidazo pyridine. (n.d.). ResearchGate. Retrieved January 15, 2026, from [Link]

• Gold Catalysed Redox Synthesis of Imidazo[1,2-a]pyridine using Pyridine N-Oxide and Alkynes. (2012). NIH. Retrieved January 15, 2026, from [Link]

• Efficient and “Green” Synthetic Route to Imidazo[1,2-a]pyridine by Cu(II)–Ascorbate-Catalyzed A3-Coupling in Aqueous Micellar Media. (2019). ACS Omega. Retrieved January 15, 2026, from [Link]

• Cu(I)-Catalyzed Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins Using Air as the Oxidant. (2012). Organic Chemistry Portal. Retrieved January 15, 2026, from [Link]

• Solvent-free and efficient synthesis of imidazo[1,2-a]pyridine derivatives via a one-pot three-component reaction. (2015). Green Chemistry. Retrieved January 15, 2026, from [Link]

• Synthesis of Substituted Imidazo[1,2-a]pyridines, Imidazo[1,2-a]pyrazines and Imidazo[1,2-b]pyridazines by Multicomponent Reactions Using Green Solvents. (2022). ResearchGate. Retrieved January 15, 2026, from [Link]

• [Synthesis of imidazo[1,2-a]pyridine derivatives and their reactions]. (1993). PubMed. Retrieved January 15, 2026, from [Link]

• Derivatives of Imidazole. I. Synthesis and Reactions of Imidazo[1,2-α]pyridines with Analgesic, Antiinflammatory, Antipyretic, and Anticonvulsant Activity. (1977). Journal of Medicinal Chemistry. Retrieved January 15, 2026, from [Link]

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• 13. researchgate.net [researchgate.net]

Side-product formation in the synthesis of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium. It addresses common challenges, with a focus on the formation of side-products, and offers practical troubleshooting strategies to optimize reaction outcomes.

Introduction to the Synthesis

The synthesis of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium, a substituted bicyclic heteroaromatic compound, is of significant interest in medicinal chemistry. A common and direct synthetic approach involves the reaction of 2-(2-aminoethyl)pyridine with a suitable 4-methoxybenzyl halide, typically 4-methoxybenzyl bromide or chloride. This process encompasses an initial N-alkylation of the primary amine, followed by an intramolecular cyclization to form the desired dihydro-imidazo[1,2-a]pyridinium salt.

While seemingly straightforward, this synthesis is often complicated by the formation of various side-products, which can significantly reduce the yield and complicate the purification of the target molecule. This guide will dissect these challenges and provide robust solutions.

Visualizing the Synthetic Pathway

Caption: General synthetic scheme for the target compound and major side-products.

Troubleshooting Guide: Common Issues and Solutions

This section is formatted as a series of questions that a researcher might ask when encountering problems during the synthesis.

Q1: My reaction yield is very low, and I have a complex mixture of products. What are the likely side-products?

A1: Root Cause Analysis

Low yields and product mixtures are typically due to the nucleophilic nature of both nitrogen atoms in the starting material, 2-(2-aminoethyl)pyridine, and the primary amine of the mono-alkylated intermediate. The most common side-products are:

• Over-alkylation Product: N,N-di-(4-Methoxybenzyl)-2-(2-aminoethyl)pyridine. This arises when the initially formed secondary amine (after mono-alkylation) is more nucleophilic than the starting primary amine and reacts with a second molecule of 4-methoxybenzyl bromide. This is a prevalent issue in the alkylation of primary amines.[1]

• Pyridine N-Alkylation Product: 1-(4-Methoxybenzyl)-2-(2-aminoethyl)pyridin-1-ium Bromide. The nitrogen atom of the pyridine ring can also act as a nucleophile and react with the benzyl bromide. This side-product will not cyclize to the desired product.

• Unreacted Starting Materials: Incomplete reaction can also contribute to a complex mixture.

Identification of Side-Products

A combination of Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy is essential for identifying these impurities.

Compound	Expected [M+H]⁺ (for Bromide salt)	Key ¹H NMR Signals
Target Product	241.16	Singlet for the benzylic CH₂ protons, distinct aromatic signals for both rings, and characteristic shifts for the dihydro-imidazo portion.
Over-alkylation Product	361.22	Two singlets for the two non-equivalent benzylic CH₂ groups, and a more complex aromatic region.
Pyridine N-Alkylation Product	243.15	Downfield shift of the pyridine ring protons due to the positive charge on the nitrogen.

Solutions:

• Control Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the 2-(2-aminoethyl)pyridine relative to the 4-methoxybenzyl bromide. This ensures that the limiting reagent is the alkylating agent, reducing the chances of di-alkylation.

• Slow Addition: Add the 4-methoxybenzyl bromide solution dropwise to the reaction mixture at a low temperature (e.g., 0 °C) before allowing it to warm to the reaction temperature. This helps to maintain a low concentration of the alkylating agent, favoring mono-alkylation.

• Choice of Base: The choice of base is critical. A non-nucleophilic, sterically hindered base can help to deprotonate the primary amine without competing in the alkylation. However, for this specific intramolecular cyclization, often no external base is initially required as the primary amine is sufficiently nucleophilic. The cyclization step is often promoted by heating. If a base is used to scavenge HBr, consider using a mild inorganic base like sodium bicarbonate.

Q2: I've identified the N,N-di-benzylated side-product. How can I specifically prevent its formation?

A2: Mechanistic Insight and Prevention

The formation of the di-alkylated product is a classic problem in amine synthesis. The mono-alkylated secondary amine is often more reactive than the starting primary amine.

Caption: Kinetic competition leading to over-alkylation.

Advanced Strategies to Promote Mono-alkylation:

• Reductive Amination as an Alternative Route: While not a direct troubleshooting step for the current reaction, for future syntheses, consider a reductive amination approach. This involves reacting 2-(2-aminoethyl)pyridine with 4-methoxybenzaldehyde to form an imine, which is then reduced in situ with a mild reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃). This method is highly selective for mono-alkylation.[2][3]

• Use of Amine Hydrohalide Salts: A strategy to suppress di-alkylation involves starting with the hydrobromide salt of the primary amine. Under controlled basic conditions, the free primary amine is slowly generated and reacts, while the resulting secondary amine is immediately protonated, preventing further reaction.[4]

• Solvent Effects: The choice of solvent can influence the relative rates of mono- and di-alkylation. In some cases, protic solvents can solvate the primary amine more effectively, modulating its reactivity. Experiment with solvents like isopropanol or acetonitrile.

Q3: How can I differentiate between the desired product and the pyridine N-alkylated isomer using NMR?

A3: Spectroscopic Differentiation

NMR spectroscopy is a powerful tool for distinguishing between these isomers. The key difference lies in the electronic environment of the pyridine ring protons.

• Desired Product (Imidazo[1,2-a]pyridinium salt): The pyridine ring is part of a fused aromatic system. The protons on this ring will have characteristic chemical shifts for the imidazo[1,2-a]pyridine core.

• Pyridine N-Alkylated Isomer: In this isomer, the pyridine ring is N-alkylated, resulting in a pyridinium ion. This leads to a significant downfield shift of all the protons on the pyridine ring due to the positive charge on the nitrogen atom. The chemical shifts of the -CH₂-CH₂-NH₂ side chain will be less affected compared to the ring protons. 15N NMR can also be very informative, as N-alkylation of a pyridine ring results in a large upfield shift of the nitrogen signal.[5]

A Practical Approach:

• Acquire ¹H NMR spectra of your crude product.

• Look for signals in the 8.5-9.5 ppm region. The presence of highly deshielded aromatic protons is a strong indicator of a pyridinium salt (the side-product).

• Utilize 2D NMR: Techniques like HMBC (Heteronuclear Multiple Bond Correlation) can show correlations between the benzylic protons and the carbons of the pyridine ring, confirming the point of attachment.

Frequently Asked Questions (FAQs)

Q: What is the optimal temperature for this reaction?

A: This often requires empirical optimization. The initial alkylation may proceed at room temperature or slightly elevated temperatures (40-60 °C). The subsequent intramolecular cyclization to form the pyridinium ring often requires higher temperatures (reflux in a solvent like acetonitrile or DMF). A stepwise approach, where the initial alkylation is performed at a lower temperature followed by heating to promote cyclization, can sometimes improve selectivity.

Q: Can I use 4-methoxybenzyl chloride instead of the bromide?

A: Yes, the chloride can be used. Benzyl bromides are generally more reactive than chlorides, so the reaction with the chloride may require more forcing conditions (higher temperature or longer reaction time), which could potentially lead to more side-products. However, benzyl chlorides are often more stable and less expensive.

Q: My product is difficult to purify by column chromatography. Are there other methods?

A: As the product is a salt, it may be amenable to recrystallization. Try dissolving the crude product in a minimal amount of a polar solvent (e.g., methanol, ethanol) and then adding a less polar co-solvent (e.g., ethyl acetate, diethyl ether) to induce crystallization. This can be an effective way to remove non-ionic impurities like the over-alkylation side-product.

Q: How can I monitor the progress of the reaction?

A: Thin Layer Chromatography (TLC) can be used, but given the polar, ionic nature of the product, it may streak on silica gel. Using a more polar mobile phase (e.g., dichloromethane/methanol mixtures with a small amount of acetic acid or ammonia) can improve resolution. LC-MS is the preferred method for monitoring this reaction as it can simultaneously track the consumption of starting materials and the formation of the product and side-products based on their mass-to-charge ratios.[2][6]

Experimental Protocols

Protocol 1: General Synthesis of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium Bromide

• To a solution of 2-(2-aminoethyl)pyridine (1.0 eq) in acetonitrile (10 mL per mmol of amine), add 4-methoxybenzyl bromide (1.05 eq) dropwise at room temperature.

• Stir the reaction mixture at 60 °C and monitor by LC-MS.

• Once the formation of the mono-alkylated intermediate is complete, heat the reaction mixture to reflux (approx. 82 °C) to promote intramolecular cyclization.

• After completion, cool the reaction to room temperature. If a precipitate forms, collect it by filtration.

• Concentrate the filtrate under reduced pressure and purify the residue by recrystallization (e.g., from ethanol/ethyl acetate).

Protocol 2: Characterization by LC-MS

• Column: C18 reverse-phase column.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Detection: ESI+ (Electrospray Ionization, positive mode).

• Analysis: Monitor for the m/z values of the starting materials, product, and expected side-products as listed in the table above.

References

• Contreras, R., & Tlenkopatchev, M. A. (2025). 15N‐NMR. Studies of Aminopyridines, Aminopyrimidines and of Some Diazine N‐Oxides. Magnetic Resonance in Chemistry.

• Kozlov, M., et al. (2024). A New Methodology for Preparing Benzylated Aminopyridines Yields Unprecedented Site-Selective Organocatalysts. ChemRxiv. [Link]

• Stefanowicz, P., et al. (2016). Peptides Labeled with Pyridinium Salts for Sensitive Detection and Sequencing by Electrospray Tandem Mass Spectrometry. Scientific Reports. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry.
• Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research.
• Gordillo, A., et al. (2017). NMR Detection of Isomers Arising from Restricted Rotation of the C-N Amide Bond of N-Formyl-o-toluidine and N,N. Molecules.

• Bar, S., & Reiser, O. (2021). Synthesis of Secondary Amines via Self-Limiting Alkylation. Organic Letters. [Link]

• Kumar, S., et al. (2017).

• Choi, J., Laudadio, G., Godineau, E., & Baran, P. S. (2021). Practical and Regioselective Synthesis of C4-Alkylated Pyridines. ChemRxiv. [Link]

• Gibson, A. W., et al. (2023). 2-(1-Methoxycarbonyl-2-phenyleth-1-yl)-1-benzylpyridin-1-ium Bromide. Molbank. [Link]

• Garg, N. K. (2012). Efficient synthesis of secondary amines by selective alkylation of primary amines. Digital Commons @ USF.
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry.
• Pinto, D. C. G. A., & Silva, A. M. S. (2014). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry.
• Le, J., & Patti, G. J. (2016).

• Kumar, V., & Sharma, A. (2015). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. RSC Advances. [Link]

• Azofra, L. M., et al. (2012). Mechanistic Studies on the N-Alkylation of Amines with Alcohols Catalysed by Iridium(I) Complexes. Chemistry - A European Journal.

• Wagner, F. E., et al. (2024). Reactions of Benzylsilicon Pyridine-2-olate BnSi(pyO)3 and Selected Electrophiles—PhCHO, CuCl, and AgOTos. Inorganics. [Link]

• Niwa, T., Yorimitsu, H., & Oshima, K. (2007). Palladium-Catalyzed 2-Pyridylmethyl Transfer from 2-(2-Pyridyl)ethanol Derivatives to Organic Halides by Chelation-Assisted Cleavage of Unstrained Csp3−Csp3 Bonds.

• Zhang, Y., et al. (2021). Gas-phase fragmentation of protonated 3-phenoxy imidazo[1,2-a] pyridines using tandem mass spectrometry and computational chemistry. Journal of Mass Spectrometry. [Link]

• BenchChem. (2025). Technical Support Center: Synthesis of Benzyloxy-Substituted Pyridines. BenchChem.

• Wang, X., et al. (2024). C3-Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel–Crafts Reaction Catalyzed by Y(OTf)3. Molecules. [Link]

Sources

• 1. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 2. Gas-phase fragmentation of protonated 3-phenoxy imidazo[1,2-a] pyridines using tandem mass spectrometry and computational chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Synthesis of Secondary Amines via Self-Limiting Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Peptides Labeled with Pyridinium Salts for Sensitive Detection and Sequencing by Electrospray Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting inconsistent results in biological assays with 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

Technical Support Center: 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

Introduction

Welcome to the technical support guide for 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium. This document is designed for researchers, scientists, and drug development professionals utilizing this compound in biological assays. The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-tubercular effects.[1][2][3][4] As a quaternary pyridinium salt, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium possesses distinct chemical properties that can influence its behavior in experimental systems.

Inconsistent results in biological assays can be a significant source of frustration and can impede research progress. This guide provides a structured, causality-driven approach to troubleshooting, moving beyond simple checklists to explain the underlying scientific principles. Our goal is to empower you to diagnose issues, validate your protocols, and generate robust, reproducible data.

Compound Profile & Handling

A clear understanding of the reagent's properties is the foundation of successful experimentation.

• Chemical Name: 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

• CAS Number: 198139-38-7[5][6]

• Molecular Formula: C₁₅H₁₇N₂O⁺[5][7]

• Molecular Weight: 241.31 g/mol [5][7]

• Chemical Class: Imidazo[1,2-a]pyridinium Salt. The permanent positive charge on the nitrogen atom significantly influences its solubility and interactions with biological systems.

Table 1: Storage and Solution Preparation Recommendations

Parameter	Recommendation	Rationale & Expert Insight
Storage (Solid)	Store at 2-8°C, desiccated, and protected from light.	Many complex organic molecules, including heterocyclic structures, can be sensitive to degradation from heat, moisture, and UV light over long-term storage.
Solvent Selection	Primary stock solutions should be prepared in anhydrous DMSO or ethanol. For assays, further dilution into aqueous buffers or cell culture media is required.	The compound is a salt and is expected to have moderate aqueous solubility. However, high-concentration stock solutions are best prepared in a polar, aprotic solvent like DMSO to ensure complete dissolution and stability.
Stock Solution Storage	Aliquot into single-use volumes and store at -20°C or -80°C. Minimize freeze-thaw cycles.	The methoxybenzyl group can be susceptible to oxidation, and repeated freeze-thaw cycles can introduce water condensation, potentially leading to hydrolysis or precipitation.
Working Solution	Prepare fresh for each experiment by diluting the stock solution. Do not store dilute aqueous solutions for extended periods.	The stability of the compound in complex aqueous environments like cell culture media (containing salts, amino acids, and bicarbonate) has not been fully characterized and should not be assumed. Degradation can occur rapidly at 37°C.

Frequently Asked Questions (FAQs)

This section addresses common high-level issues. For more detailed protocols, please refer to the In-Depth Troubleshooting Guides.

Q1: My IC50 value for the compound varies significantly between experiments. What is the most likely cause?

A: High variability in potency measurements is a classic problem often rooted in three areas: compound integrity, cell system stability, or assay methodology.

• Compound Integrity: The most common culprit is inconsistent stock solution concentration due to solvent evaporation or compound degradation. Always use freshly thawed aliquots.

• Cell Health: Ensure your cells are in a consistent growth phase, have a stable passage number, and are seeded at the exact same density. Cellular metabolism and expression of drug targets can change with passage and confluence.

• Serum Concentration: If using fetal bovine serum (FBS), its protein content can bind to the compound, reducing the effective concentration available to the cells. Ensure you use the same batch and concentration of FBS for all comparative experiments.

Q2: I'm observing precipitation or cloudiness after diluting my DMSO stock into aqueous media. How can I fix this?

A: This indicates that you are exceeding the compound's solubility limit in the final assay medium.

• Reduce Final DMSO Concentration: Ensure the final percentage of DMSO in your assay is low (typically <0.5%) as it can impact both compound solubility and cell health.

• Pre-warm Your Media: Adding cold stock solution to 37°C media can cause thermal shock and precipitation. Allow all components to reach room temperature before mixing, or gently warm the media.

• Serial Dilution Strategy: Instead of a single large dilution, perform a serial dilution in the assay medium. This gradual reduction in solvent concentration can keep the compound in solution more effectively.

Q3: Could the compound itself be interfering with my assay readout? I use an MTT/XTT assay.

A: Yes, this is a critical consideration. Compounds with intrinsic color or that interact with cellular metabolic pathways can cause assay artifacts.

• Colorimetric Interference: The imidazo[1,2-a]pyridine core may absorb light in the visible spectrum used by MTT/XTT assays.

• Redox Activity: The compound could chemically reduce the tetrazolium salt, leading to a false-positive signal (appearing as increased viability).

• Validation Step: Run a cell-free control. Add the compound at your highest assay concentration to the media and MTT/XTT reagent without cells. Any color change indicates a direct chemical interaction and suggests you should use an alternative viability assay (e.g., CellTiter-Glo® or a dye-exclusion method like Trypan Blue).

In-Depth Troubleshooting Guide: High Variability in Potency (IC50)

Inconsistent potency is the most frequent challenge reported. This guide provides a logical workflow to diagnose and resolve the issue.

Causality & Root Cause Analysis

Variability is rarely random; it is an output of an unstable system. The potency of a compound is a function of its Concentration , its Target Engagement , and the Biological Response . A failure in the consistency of any of these pillars will lead to variable results. The cationic nature of this specific compound can also lead to non-specific binding to plasticware and proteins, further complicating consistent delivery to the target cells.

Diagnostic Workflow

Follow this workflow to systematically isolate the source of variability.

Caption: Diagnostic workflow for troubleshooting IC50 variability.

Recommended Protocols

• Objective: To verify the concentration and purity of the DMSO stock solution.

• Method (UV-Vis Spectrophotometry):

  • Prepare a fresh, careful dilution of your stock solution in a suitable solvent (e.g., ethanol or methanol) to a theoretical concentration of ~10 µg/mL.

  • Scan the absorbance from 200-400 nm to identify the wavelength of maximum absorbance (λ_max).

  • Measure the absorbance of your sample at λ_max.

  • Calculate the concentration using the Beer-Lambert law (A = εbc), where A is absorbance, ε is the molar absorptivity (if known), b is the path length (usually 1 cm), and c is the concentration.

  • Self-Validation: Compare the calculated concentration to the theoretical concentration. A deviation of >10% suggests a problem with initial weighing, dissolution, or degradation. The absorbance spectrum should also be consistent between different stock preparations.

• Objective: To determine if the compound directly interferes with the assay detection method.

• Method (for MTT/XTT assays):

  • Prepare a multi-well plate with assay medium but no cells .

  • Add a range of compound concentrations, including the highest concentration used in your experiments. Also include a vehicle control (e.g., DMSO).

  • Incubate the plate under standard assay conditions (e.g., 37°C, 5% CO₂ for the duration of your assay).

  • Add the detection reagent (e.g., MTT, XTT) and incubate for the recommended time.

  • Read the plate on a plate reader.

  • Self-Validation: If the wells containing the compound show a signal significantly above the vehicle control background, direct interference is confirmed. The assay is not suitable for this compound.

Potential Signaling Pathways & Mechanisms

While the specific targets of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium are not definitively established in public literature, compounds of the imidazo[1,2-a]pyridine class are known to modulate key cellular signaling pathways involved in cancer and inflammation. Understanding these potential pathways can help in designing mechanistic studies and interpreting phenotypic results.

Known targets for various imidazo[1,2-a]pyridine derivatives include:

• PI3K/AKT/mTOR Pathway: Inhibition of this pathway is a common anti-cancer mechanism, leading to decreased cell proliferation and survival.[8]

• STAT3/NF-κB Pathway: These transcription factors are critical mediators of inflammation and cell survival, and their inhibition is a strategy for treating inflammatory diseases and cancers.[3]

• ATP Synthase: Some derivatives have been identified as potent inhibitors of mycobacterial ATP synthesis, highlighting their potential as anti-infective agents.[1][9]

• Kinase Inhibition: Various derivatives have been shown to inhibit protein kinases such as FLT3 and Src family kinases, which are often dysregulated in cancer.[10][11]

Caption: Potential signaling pathways modulated by imidazo[1,2-a]pyridine compounds.

References

• Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis. National Institutes of Health (NIH). Available at: [Link]

• Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. Royal Society of Chemistry. Available at: [Link]

• A Novel Imidazo[1,2-a]pyridine Compound Reduces Cell Viability and Induces Apoptosis of HeLa Cells by p53/Bax-Mediated Activation of Mitochondrial Pathway. Ingenta Connect. Available at: [Link]

• Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). PubMed. Available at: [Link]

• A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines. National Institutes of Health (NIH). Available at: [Link]

• Discovery of Imidazo[1,2-a]pyridine Ethers and Squaramides as Selective and Potent Inhibitors of Mycobacterial Adenosine Triphosphate (ATP) Synthesis. ResearchGate. Available at: [Link]

• 1-(4-Methoxybenzyl)-2,3-dihydroimidazo[1,2-a]pyridin-1-ium Chloride. Pharmaffiliates. Available at: [Link]

• 1-[(4-methoxyphenyl)methyl]-2,3-dihydroimidazo[1,2-a]pyridin-4-ium | CAS 198139-38-7. Veeprho. Available at: [Link]

• Design, synthesis and anti-mycobacterial evaluation of imidazo[1,2-a]pyridine analogues. Royal Society of Chemistry. Available at: [Link]

• Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. National Institutes of Health (NIH). Available at: [Link]

• Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. National Institutes of Health (NIH). Available at: [Link]

• N-(3-Methoxyphenyl)-6-(7-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-a]pyridin-3-yl)pyridin-2-amine is an inhibitor of the FLT3-ITD and BCR-ABL pathways, and potently inhibits FLT3-ITD/D835Y and FLT3-ITD/F691L secondary mutants. PubMed. Available at: [Link]

• Identification of imidazo[4,5-c]pyridin-2-one derivatives as novel Src family kinase inhibitors against glioblastoma. National Institutes of Health (NIH). Available at: [Link]

Sources

• 1. Recent developments of imidazo[1,2- a ]pyridine analogues as antituberculosis agents - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00019B [pubs.rsc.org]
• 2. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. clearsynth.com [clearsynth.com]
• 6. scbt.com [scbt.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. N-(3-Methoxyphenyl)-6-(7-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-a]pyridin-3-yl)pyridin-2-amine is an inhibitor of the FLT3-ITD and BCR-ABL pathways, and potently inhibits FLT3-ITD/D835Y and FLT3-ITD/F691L secondary mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Identification of imidazo[4,5-c]pyridin-2-one derivatives as novel Src family kinase inhibitors against glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium and its Impurities

Welcome to the technical support center for the analytical characterization of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) regarding the detection and quantification of the active pharmaceutical ingredient (API) and its potential impurities.

Introduction: The Importance of Impurity Profiling

1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium is a quaternary ammonium salt with a complex heterocyclic structure. As with any pharmaceutical compound, ensuring its purity is paramount to guaranteeing safety and efficacy.[1] Impurity profiling is a critical aspect of drug development and quality control, mandated by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the International Conference on Harmonisation (ICH).[1] This guide will provide practical, field-proven insights into the analytical methods used to identify and quantify impurities, focusing on High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Potential Impurities: A Proactive Approach

A thorough understanding of the synthetic route and potential degradation pathways is crucial for targeted impurity analysis. The synthesis of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium typically involves the N-alkylation of a 2,3-dihydro-imidazo[1,2-a]pyridine precursor with a 4-methoxybenzyl halide.[2][3] Based on this, potential impurities can be categorized as follows:

• Process-Related Impurities:

  • Starting Materials: Unreacted 2,3-dihydro-imidazo[1,2-a]pyridine and 4-methoxybenzyl halide.

  • By-products: Impurities arising from side reactions during the N-alkylation process. This can include regioisomers or products of over-alkylation.[4]

  • Reagents and Solvents: Residual reagents, catalysts, and solvents used in the synthesis and purification steps.

• Degradation Products:

  • Impurities formed due to the degradation of the API under various stress conditions such as hydrolysis, oxidation, photolysis, and thermal stress.[5][6][7][8] As a quaternary ammonium compound, it may be susceptible to Hofmann elimination or nucleophilic substitution under certain conditions.[5]

The following workflow diagram illustrates a typical process for impurity identification and characterization:

Caption: Workflow for Impurity Identification and Control.

High-Performance Liquid Chromatography (HPLC): Troubleshooting Guide

Due to its charged and polar nature, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium can present challenges in reversed-phase HPLC. A well-developed, stability-indicating HPLC method is essential for accurate quantification of the API and its impurities.

Proposed Starting HPLC Method

Parameter	Recommended Condition
Column	C18, 250 x 4.6 mm, 5 µm
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	5% to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL

HPLC Troubleshooting Q&A

Q1: I am observing poor peak shape (tailing) for the main API peak. What could be the cause and how can I fix it?

A1: Peak tailing for a basic, charged compound like this is often due to secondary interactions with residual silanol groups on the silica-based stationary phase.

• Causality: The positively charged quaternary ammonium group can interact with negatively charged, deprotonated silanols on the column packing, leading to a mixed-mode retention mechanism and peak tailing.

• Troubleshooting Steps:

  • Lower Mobile Phase pH: Ensure the pH of your mobile phase is low (e.g., using 0.1% TFA or formic acid). This will protonate the silanol groups, minimizing ionic interactions.

  • Add an Ion-Pairing Agent: If lowering the pH is insufficient, consider adding an ion-pairing agent like sodium dodecyl sulfate (SDS) or an alkyl sulfonate to the mobile phase. This will pair with the cationic analyte, rendering it more hydrophobic and improving its interaction with the C18 stationary phase.

  • Increase Buffer Concentration: A higher buffer concentration can help to mask the residual silanol interactions.

  • Use a "Base-Deactivated" Column: Modern HPLC columns are often end-capped or have a base-deactivated surface to reduce silanol activity. Consider switching to such a column.

  • Check for Column Overload: Injecting too much sample can lead to peak tailing. Try reducing the injection volume or sample concentration.[9]

Q2: My retention times are drifting with each injection. What should I investigate?

A2: Retention time drift can be caused by several factors related to the HPLC system, mobile phase, or column.

• Causality: Inconsistent mobile phase composition, fluctuating column temperature, or a non-equilibrated column are common culprits.

• Troubleshooting Steps:

  • Column Equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. For gradient methods, a longer post-run equilibration time may be necessary.

  • Mobile Phase Preparation: If you are mixing solvents online, ensure the pump's proportioning valves are functioning correctly. To rule this out, you can premix the mobile phase.[9] Also, ensure your mobile phase is fresh and has not undergone evaporation, which would alter its composition.

  • Temperature Control: Use a column oven to maintain a constant temperature. Fluctuations in ambient temperature can affect retention times.

  • Check for Leaks: A leak in the system will cause a drop in pressure and can lead to variable flow rates and retention times.

  • pH Control: If using a buffer, ensure its pH is stable and that it has sufficient buffering capacity. Small changes in pH can significantly impact the retention of ionizable compounds.[10]

Q3: I am not seeing any peaks, or the peaks are much smaller than expected.

A3: This issue can stem from problems with the sample, the injector, or the detector.

• Causality: The analyte may not be reaching the detector due to an injection issue, or the detector may not be set up correctly to see the analyte.

• Troubleshooting Steps:

  • Injector Issues: Check that the injector needle is reaching the sample in the vial and that the correct volume is being drawn.[9] Ensure there are no blockages in the injector or sample loop.

  • Sample Preparation: Confirm that your sample is fully dissolved in the mobile phase. Precipitation in the vial can lead to inconsistent injections.

  • Detector Settings: Verify that the detector is on and set to an appropriate wavelength where your compound has significant absorbance (e.g., 254 nm for the aromatic system).

  • Sample Degradation: Consider the possibility that your sample is degrading in the autosampler. Try using cooled sample trays if available.

Mass Spectrometry (MS): Troubleshooting Guide

LC-MS is a powerful tool for identifying unknown impurities by providing molecular weight information.

Expected Mass Spectrometry Behavior

In positive ion electrospray ionization (ESI+), 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium will be observed as its molecular ion [M]+. A key fragmentation pathway in tandem MS (MS/MS) is the cleavage of the benzylic C-N bond, leading to the formation of a stable 4-methoxybenzyl cation (m/z 121) or a tropylium ion.[7][11][12][13]

Caption: Expected MS/MS Fragmentation Pathway.

MS Troubleshooting Q&A

Q1: I am not getting a good signal for my compound in ESI+. What can I do?

A1: Poor signal intensity in ESI-MS can be due to a variety of factors, from sample preparation to instrument settings.[11]

• Causality: The analyte may not be ionizing efficiently, or the ion transmission through the mass spectrometer may be poor.

• Troubleshooting Steps:

  • Optimize Ion Source Parameters: Adjust the capillary voltage, cone voltage (or fragmentor voltage), and nebulizing gas pressure to optimize the ionization of your specific compound.

  • Check Mobile Phase Compatibility: Ensure your mobile phase is compatible with ESI. High concentrations of non-volatile buffers (e.g., phosphate) can cause ion suppression. Volatile buffers like ammonium formate or ammonium acetate are preferred.

  • Sample Concentration: If the sample is too dilute, you may not see a signal. Conversely, if it is too concentrated, you can experience ion suppression.[11] Try analyzing a dilution series.

  • Clean the Ion Source: A dirty ion source can significantly reduce sensitivity. Follow the manufacturer's instructions for cleaning the ESI probe and capillary.

  • Tune and Calibrate: Ensure the mass spectrometer is properly tuned and calibrated across the mass range of interest.[11]

Q2: I am seeing a lot of background noise and adducts in my mass spectrum.

A2: Background noise and adduct formation are common in ESI-MS and can complicate data interpretation.

• Causality: Contaminants in the mobile phase, solvents, or from the LC system can lead to high background. Adducts are formed when the analyte ion associates with other ions present in the mobile phase.

• Troubleshooting Steps:

  • Use High-Purity Solvents and Additives: Always use LC-MS grade solvents, water, and additives to minimize background contamination.

  • Identify the Source of Contamination: To determine if the contamination is from the LC or the MS, infuse the mobile phase directly into the mass spectrometer without the column. If the noise persists, the issue is with the mobile phase or the MS. If it disappears, the column or other LC components may be the source.

  • Minimize Adducts: The most common adducts are with sodium ([M+Na]+) and potassium ([M+K]+). Use high-purity mobile phase additives and clean glassware to minimize these. If your API is already a cation, you are less likely to see these adducts on the main peak, but they may be present on neutral impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Troubleshooting Guide

NMR is the gold standard for unambiguous structure elucidation of impurities once they have been isolated.

Expected ¹H NMR Chemical Shifts

Based on the structure and data from similar compounds, the following are approximate expected chemical shifts for the protons of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium in a solvent like DMSO-d₆:

Protons	Approximate Chemical Shift (ppm)	Multiplicity
Aromatic (pyridine ring)	7.5 - 8.5	m
Aromatic (methoxybenzyl)	6.9 - 7.4	m
CH₂ (benzylic)	~5.5	s
CH₂ (dihydro-imidazo)	4.0 - 4.5	m
OCH₃	~3.8	s

NMR Troubleshooting Q&A

Q1: My NMR spectrum has very broad peaks. What is the cause?

A1: Peak broadening in NMR can be caused by several factors related to the sample or the instrument.[1]

• Causality: Poor shimming, sample inhomogeneity, or the presence of paramagnetic impurities can all lead to broad peaks.

• Troubleshooting Steps:

  • Shimming: The most common cause of broad peaks is an inhomogeneous magnetic field. Carefully shim the spectrometer on your sample.

  • Sample Solubility: Ensure your compound is fully dissolved. Any suspended solids will disrupt the magnetic field homogeneity.[9] Filter your sample if necessary.

  • Sample Concentration: A sample that is too concentrated can lead to increased viscosity and peak broadening.[1] Dilute your sample if necessary.

  • Paramagnetic Impurities: Traces of paramagnetic metals can cause significant peak broadening. Ensure your glassware is clean and your reagents are free of metal contaminants.

Q2: I see a large water peak in my spectrum that is obscuring some of my signals.

A2: Water is a common contaminant in NMR samples and can be problematic, especially when using protic solvents.

• Causality: Residual water in the NMR solvent or a sample that has not been properly dried will result in a large water signal.

• Troubleshooting Steps:

  • Use High-Quality Deuterated Solvents: Use freshly opened or properly stored deuterated solvents to minimize water content.

  • Dry Your Sample: Ensure your isolated impurity is thoroughly dried under high vacuum before preparing the NMR sample.

  • Solvent Suppression: Most modern NMR spectrometers have solvent suppression pulse sequences that can significantly reduce the intensity of the residual solvent peak.

  • D₂O Exchange: If you suspect a peak is from an exchangeable proton (e.g., N-H from an impurity), adding a drop of D₂O to your sample and re-acquiring the spectrum will cause that peak to disappear.[1]

Q3: The integrations of my peaks are not accurate.

A3: Accurate integration is crucial for quantitative NMR (qNMR) and for determining the relative ratios of protons in a molecule.

• Causality: Incomplete relaxation of the nuclei between scans is a common reason for inaccurate integrals.

• Troubleshooting Steps:

  • Increase the Relaxation Delay (d1): Ensure the relaxation delay between scans is long enough for all protons to fully relax. A good starting point is a delay of at least 5 times the longest T₁ relaxation time of the protons in your molecule.

  • Check for Baseline Distortion: A rolling or distorted baseline will lead to integration errors. Ensure the spectrum is properly phased and baseline corrected.

  • Signal-to-Noise Ratio: A low signal-to-noise ratio can make accurate integration difficult. Acquire more scans to improve the signal-to-noise.

Frequently Asked Questions (FAQs)

Q: What are the best practices for validating a stability-indicating HPLC method for this compound?

A: Method validation should be performed according to ICH Q2(R1) guidelines. Key parameters to validate include:

• Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of impurities and degradants. This is typically done by spiking the API with known impurities and analyzing stressed samples.

• Linearity: Establish a linear relationship between the concentration of the analyte and the detector response over a defined range.

• Accuracy: Determine the closeness of the test results to the true value. This is often assessed by analyzing samples with known concentrations.

• Precision: Assess the degree of scatter between a series of measurements. This includes repeatability (intra-day) and intermediate precision (inter-day, different analysts/equipment).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Robustness: Evaluate the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., pH, mobile phase composition, temperature).

Q: How can I perform a forced degradation study for 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium?

A: Forced degradation studies should be conducted to achieve 5-20% degradation of the API. Typical stress conditions include:[5]

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid API at 105 °C for 48 hours.

• Photolytic Degradation: Expose the API in solution and as a solid to UV and visible light as per ICH Q1B guidelines.

After exposure to these conditions, the samples should be analyzed by the stability-indicating HPLC method to separate and identify any degradation products.

References

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting 1H NMR Spectroscopy. Retrieved from [Link]

• MicroSolv Technology Corporation. (n.d.). Troubleshooting Problems With Poor HPLC Results Before Examining the Column. Retrieved from [Link]

• UC Davis NMR Facility. (n.d.). Troubleshooting Guide for Varian/Agilent NMR Spectrometers running VnmrJ. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of the Bioactivity of Imidazopyridine Derivatives: Spotlight on 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

The imidazopyridine scaffold is a privileged heterocyclic structure in medicinal chemistry, forming the core of numerous compounds with a wide array of pharmacological activities.[1][2] This guide provides a comparative analysis of the bioactivity of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium and other notable imidazopyridine derivatives. By examining experimental data across anticancer, antimicrobial, and anti-inflammatory activities, we aim to provide researchers, scientists, and drug development professionals with a comprehensive resource to inform future discovery and development efforts.

While direct experimental data for 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium is not extensively available in peer-reviewed literature, its bioactivity can be inferred from structure-activity relationship (SAR) studies of closely related analogs. This guide will leverage data from such analogs and compare it with other well-characterized imidazopyridine compounds.

The Versatile Bioactivity of the Imidazopyridine Core

Imidazopyridines, fusions of imidazole and pyridine rings, exhibit a broad spectrum of biological effects, including anticancer, antimicrobial, and anti-inflammatory properties.[1][3] This versatility stems from the scaffold's ability to interact with a diverse range of biological targets, such as kinases, G-protein coupled receptors, and microbial enzymes.[4][5] Marketed drugs like Zolpidem (for insomnia) and Alpidem (an anxiolytic) underscore the therapeutic potential of this chemical class.

Comparative Bioactivity Analysis

This section compares the bioactivity of our focus compound, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium (and its close analogs), with other imidazopyridine derivatives. The comparison is categorized by therapeutic area, with supporting experimental data presented in tabular format.

Anticancer Activity

Imidazopyridine derivatives have emerged as promising anticancer agents, often acting as inhibitors of critical signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt/mTOR pathway.[6][7]

Inference for 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium:

Studies on structurally similar imidazo[2,1-b][4][6][8]thiadiazoles bearing a 2-(4-methoxybenzyl) substituent have demonstrated potent cytotoxic effects against various cancer cell lines.[9] For instance, certain derivatives exhibited IC50 values in the low micromolar range against murine leukemia (L1210), human T-lymphocyte (CEM), and human cervix carcinoma (HeLa) cells.[9] The presence of the 4-methoxybenzyl group appears to contribute significantly to this activity. The cationic nature of the pyridinium salt in our target compound may further enhance cellular uptake, potentially leading to increased cytotoxicity.

Comparative Anticancer Data for Imidazopyridine Derivatives:

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Mechanism of Action (if known)	Reference
Analog: 2-(4-methoxybenzyl)-6-(2-oxo-2H-chromen-3-yl)imidazo[2,1-b][4][6][8]thiadiazol-5-yl thiocyanate	L1210 (murine leukemia)	0.79	Induces apoptosis via caspase-3 activation	[9]
CEM (human T-lymphocyte)	1.6	Induces apoptosis via caspase-3 activation	[9]
HeLa (human cervix carcinoma)	1.2	Induces apoptosis via caspase-3 activation	[9]
Imidazo[1,2-a]pyridine-triazole conjugate (Compound 13b)	A549 (lung cancer)	Not specified, but showed significant activity	Not specified	[3]
Imidazo[1,2-a]pyridine-triazole conjugate (Compound 13j)	A549 (lung cancer)	Not specified, but showed significant activity	Not specified	[3]
Novel Imidazo[1,2-a]pyridine (Compound 3n)	MOLM-13 (AML)	0.00853	FLT3 inhibitor	[10]
MV4-11 (AML)	0.00973	FLT3 inhibitor	[10]
Imidazo[1,2-a]pyridine (Compound 6)	A375 (melanoma)	~10	Induces G2/M cell cycle arrest and apoptosis	[6]
HeLa (cervical cancer)	~15	Induces G2/M cell cycle arrest and apoptosis	[6]

Antimicrobial Activity

The rise of multidrug-resistant pathogens has spurred the search for novel antimicrobial agents. Imidazopyridines have shown considerable promise in this area, with some derivatives exhibiting potent activity against both Gram-positive and Gram-negative bacteria.[3]

Inference for 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium:

The quaternary ammonium nature of the pyridinium salt in the target molecule is a key structural feature often associated with antimicrobial activity. This positive charge can facilitate interaction with and disruption of negatively charged bacterial cell membranes. Structure-activity relationship studies of related 2,3-dihydro-imidazo[1,2-a]pyrimidinium salts have shown that aromatic substituents at the 1-position, such as a 3-methoxyphenethyl group, can confer potent biofilm inhibitory activity against Salmonella Typhimurium and Pseudomonas aeruginosa.[8] This suggests that the 4-methoxybenzyl group in our compound of interest is likely to contribute favorably to its antimicrobial potential.

Comparative Antimicrobial Data for Imidazopyridine Derivatives:

Compound/Derivative	Microbial Strain	MIC (µg/mL)	Activity	Reference
Imidazo[1,2-a]pyridine-triazole conjugate (Compound 13b)	Bacillus subtilis	12.5	Antibacterial	[11]
Staphylococcus aureus	25	Antibacterial	[11]
Pseudomonas aeruginosa	50	Antibacterial	[11]
Imidazo[1,2-a]pyridine-triazole conjugate (Compound 13j)	Bacillus subtilis	6.25	Antibacterial	[11]
Staphylococcus aureus	12.5	Antibacterial	[11]
Pseudomonas aeruginosa	25	Antibacterial	[11]
Imidazo[1,5-a]quinoxaline-pyridinium salt (Compound 3d)	Not specified	Not specified, but effective bacteriostatic activity	Bacteriostatic	[12]
Imidazo[1,5-a]quinoxaline-pyridinium salt (Compound 3e)	Not specified	Not specified, but effective bacteriostatic activity	Bacteriostatic	[12]

Anti-inflammatory Activity

Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. Imidazopyridine derivatives have been investigated for their anti-inflammatory properties, primarily through the modulation of key inflammatory signaling pathways like NF-κB and STAT3.[13][14]

Inference for 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium:

Given the established link between the imidazopyridine core and anti-inflammatory activity, it is plausible that 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium possesses anti-inflammatory properties. The 4-methoxybenzyl group may influence the molecule's ability to interact with enzymes and receptors in inflammatory pathways. Further experimental validation is required to confirm this potential.

Comparative Anti-inflammatory Data for Imidazopyridine Derivatives:

Compound/Derivative	Assay/Model	Effect	Mechanism of Action	Reference
MIA (8-methyl-2-(4-(methylsulfonyl)phenyl)-N-(p-tolyl)imidazo[1,2-a]pyridin-3-amine)	MDA-MB-231 and SKOV3 cancer cell lines	Suppression of inflammatory response	Suppression of NF-κB and STAT3 signaling pathways	[13][14]
Imidazo[1,2-a]pyrimidine derivatives	Carrageenan rat paw edema	62.5% and 65.2% inhibition	Selective COX-2 inhibition	[15]

Key Signaling Pathways and Experimental Workflows

To provide a deeper understanding of the mechanisms underlying the bioactivities of imidazopyridines, this section details a key signaling pathway and a standard experimental workflow.

PI3K/Akt/mTOR Signaling Pathway in Cancer

Many imidazopyridine derivatives exert their anticancer effects by inhibiting the PI3K/Akt/mTOR pathway, which is crucial for cell growth, proliferation, and survival.

Caption: PI3K/Akt/mTOR signaling pathway and points of inhibition by imidazopyridine derivatives.

Experimental Workflow: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and proliferation.

Caption: A typical workflow for determining the cytotoxicity of a compound using the MTT assay.

Detailed Experimental Protocols

Protocol 1: MTT Cytotoxicity Assay

This protocol outlines the steps for determining the half-maximal inhibitory concentration (IC50) of a test compound against a cancer cell line.

Materials:

• Cancer cell line of interest (e.g., HeLa, A549)

• Complete culture medium (e.g., DMEM with 10% FBS)

• 96-well flat-bottom plates

• Test compound (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilizing buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Microplate reader

Procedure:

• Cell Seeding: Trypsinize and count the cells. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with DMSO) and a blank (medium only). Incubate for another 48-72 hours.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilizing buffer to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Bacterial strain of interest (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well U-bottom plates

• Test compound (dissolved in a suitable solvent)

• Bacterial inoculum standardized to 0.5 McFarland standard

• Positive control antibiotic (e.g., Ciprofloxacin)

• Incubator

Procedure:

• Compound Dilution: Prepare serial twofold dilutions of the test compound in CAMHB directly in the 96-well plate. The final volume in each well should be 50 µL.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, bringing the total volume to 100 µL. This results in a final inoculum concentration of approximately 2.5 x 10^5 CFU/mL.

• Controls: Include a growth control well (inoculum in broth without compound) and a sterility control well (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the bacteria (i.e., the well remains clear).

Conclusion

The imidazopyridine scaffold represents a highly versatile platform for the development of novel therapeutic agents. While direct experimental data for 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium is limited, analysis of structurally related compounds suggests its potential as a bioactive molecule with possible anticancer and antimicrobial activities. The comparative data presented in this guide highlights the broad therapeutic window of the imidazopyridine class and underscores the importance of continued research into the structure-activity relationships of these promising compounds. Future studies should focus on the direct synthesis and biological evaluation of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium to validate these inferences and fully elucidate its therapeutic potential.

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A Comparative Analysis of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium and Known Kinase Inhibitors

A Guide for Researchers in Drug Discovery

Introduction: Unveiling the Potential of the Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry, recognized for its versatile biological activities.[1][2] Derivatives of this heterocyclic system have been extensively investigated as inhibitors of various protein kinases, playing crucial roles in cellular signaling pathways frequently dysregulated in cancer and other diseases.[1][3] Notably, this scaffold is a key feature in several potent inhibitors of the Phosphoinositide 3-kinase (PI3K)/Akt signaling cascade, a central pathway regulating cell growth, proliferation, and survival.[4][5][6]

This guide focuses on 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium (referred to herein as IMDP-1 ), a member of this promising chemical class. While specific biological data for IMDP-1 is not yet publicly available, its structural similarity to known PI3K/Akt pathway inhibitors provides a strong rationale for its investigation as a potential kinase inhibitor.

To provide a predictive framework for researchers, this document presents a comparative analysis of IMDP-1 against a panel of well-characterized kinase inhibitors with diverse selectivity profiles. Crucially, the kinase inhibition profile for IMDP-1 presented in this guide is hypothetical , based on structure-activity relationships (SAR) of analogous imidazo[1,2-a]pyridine compounds.[7] This guide is intended to serve as a blueprint for the experimental validation and characterization of novel compounds like IMDP-1.

The selected comparators are:

• Pictilisib (GDC-0941): A potent, ATP-competitive pan-Class I PI3K inhibitor.[8][9][10]

• Ipatasertib (GDC-0068): A highly selective, ATP-competitive pan-Akt inhibitor.[11][12][13]

• Dasatinib: A multi-targeted kinase inhibitor targeting BCR-ABL and Src family kinases, among others.[14]

• Staurosporine: A broad-spectrum, non-selective kinase inhibitor widely used as a research tool.[15]

This guide will delve into a comparative analysis of their biochemical potency and selectivity, the cellular pathways they modulate, and the detailed experimental protocols required to generate such critical data.

The PI3K/Akt/mTOR Signaling Pathway: A Key Target in Oncology

The PI3K/Akt/mTOR pathway is a pivotal intracellular signaling network that governs fundamental cellular processes.[16][17] Its aberrant activation is a hallmark of many human cancers, driving tumor growth and resistance to therapy.[4][5][6] The pathway is initiated by the activation of receptor tyrosine kinases (RTKs), which recruit and activate PI3K. PI3K then phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 recruits Akt to the cell membrane, where it is activated through phosphorylation. Activated Akt then phosphorylates a multitude of downstream substrates, leading to increased cell survival, proliferation, and growth.

Caption: The PI3K/Akt/mTOR Signaling Pathway.

Comparative Kinase Inhibition Profiles

The potency and selectivity of a kinase inhibitor are critical determinants of its therapeutic potential and potential side effects. The following tables summarize the in vitro inhibitory activities (IC50 values) of IMDP-1 (hypothetical), Pictilisib, Ipatasertib, Dasatinib, and Staurosporine against key kinases in the PI3K/Akt pathway and a broader selection of kinases to illustrate their selectivity profiles.

Table 1: Potency Against Primary Kinase Targets (IC50, nM)

Compound	PI3Kα	PI3Kβ	PI3Kδ	PI3Kγ	Akt1	Akt2	Akt3	BCR-ABL	Src
IMDP-1 (Hypothetical)	25	150	30	200	800	1200	950	>10,000	>10,000
Pictilisib (GDC-0941)	3[8][9][10]	33[9]	3[8][9][10]	75[9]	>10,000	>10,000	>10,000	>10,000	>10,000
Ipatasertib (GDC-0068)	>10,000	>10,000	>10,000	>10,000	5[11][18]	18[11][18]	8[11][18]	>10,000	>10,000
Dasatinib	>10,000	>10,000	>10,000	>10,000	>10,000	>10,000	>10,000	<1	0.5
Staurosporine	-	-	-	-	-	-	-	6	6[5]

Note: Data for Dasatinib and Staurosporine against PI3K/Akt isoforms are generally reported as inactive at concentrations where they potently inhibit their primary targets. Staurosporine is known to inhibit a very broad range of kinases.

Table 2: Selectivity Profile Against a Broader Kinase Panel (% Inhibition at 1 µM)

Kinase	IMDP-1 (Hypothetical)	Pictilisib (GDC-0941)	Ipatasertib (GDC-0068)	Dasatinib	Staurosporine
PI3Kα	98%	99%	<10%	<10%	95%
Akt1	65%	<10%	99%	<10%	98%
mTOR	40%	25%	<10%	<10%	90%
PDK1	35%	<10%	<10%	<10%	92%
Src	<10%	<10%	<10%	99%	99%
ABL1	<10%	<10%	<10%	99%	99%
CDK2	15%	<10%	<10%	30%	97%
PKA	<10%	<10%	<15%	45%	99%
PKCα	12%	<10%	<10%	55%	99%

Disclaimer: The kinase inhibition profile for IMDP-1 is hypothetical and for illustrative purposes only. Experimental validation is required.

Experimental Methodologies: A Guide to Kinase Inhibitor Characterization

The generation of reliable and reproducible data is paramount in drug discovery. This section provides detailed, step-by-step protocols for key in vitro and cell-based assays used to characterize kinase inhibitors.

In Vitro Biochemical Potency: ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescence-based method to measure kinase activity by quantifying the amount of ADP produced during the enzymatic reaction.[19][20][21] The luminescent signal is directly proportional to kinase activity, allowing for the determination of IC50 values for inhibitors.

Caption: Workflow for the ADP-Glo™ Kinase Assay.

Protocol:

• Compound Preparation:

  • Prepare a 10 mM stock solution of the test compound in 100% DMSO.

  • Perform serial dilutions of the stock solution in DMSO to create a concentration range for IC50 determination.

• Kinase Reaction Setup (384-well plate format):

  • Prepare a kinase reaction buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

  • In each well of a white, opaque 384-well plate, add 1 µL of the serially diluted compound or DMSO (for control wells).

  • Add 2 µL of the kinase enzyme in reaction buffer to each well.

  • Incubate for 10 minutes at room temperature to allow for compound-enzyme pre-incubation.

  • Initiate the kinase reaction by adding 2 µL of a mixture of the kinase substrate and ATP in reaction buffer. The final ATP concentration should be at or near the Km for the specific kinase.

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Following the kinase reaction, add 5 µL of ADP-Glo™ Reagent to each well to terminate the reaction and deplete the remaining ATP.[20][21]

  • Incubate for 40 minutes at room temperature.[20][21]

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.[20][21]

  • Incubate for 30-60 minutes at room temperature.[20][21]

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Plot the luminescent signal against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cellular Pathway Inhibition: MSD Phospho-Akt (Ser473) Assay

The Meso Scale Discovery (MSD) electrochemiluminescence assay provides a highly sensitive method for quantifying the phosphorylation of specific proteins in cell lysates.[22][23][24] This assay is used to determine the effect of a kinase inhibitor on its target pathway within a cellular context.

Caption: Workflow for the MSD Phospho-Akt Assay.

Protocol:

• Cell Culture and Treatment:

  • Seed a cancer cell line with an active PI3K/Akt pathway (e.g., PTEN-null) in a 96-well plate and allow cells to adhere overnight.

  • Treat the cells with a serial dilution of the test inhibitor or DMSO for the desired time (e.g., 2 hours).

• Cell Lysis:

  • Aspirate the media and wash the cells with cold PBS.

  • Add 50 µL of complete lysis buffer (containing protease and phosphatase inhibitors) to each well.

  • Incubate on ice for 30 minutes with gentle shaking.

  • Collect the lysates and determine the protein concentration using a BCA assay.

• MSD Assay Procedure:

  • Add 150 µL of MSD Blocker A solution to each well of the Phospho-Akt (Ser473) plate and incubate for 1 hour at room temperature with shaking.[23]

  • Wash the plate three times with 1X MSD Tris Wash Buffer.[23]

  • Add 25 µL of diluted cell lysate (e.g., 10-20 µg of total protein) to each well.

  • Seal the plate and incubate for 1-2 hours at room temperature with shaking.[22][23]

  • Wash the plate three times with 1X MSD Tris Wash Buffer.[23]

  • Add 25 µL of the SULFO-TAG™ anti-Phospho-Akt (Ser473) detection antibody solution to each well.[23]

  • Seal the plate and incubate for 1 hour at room temperature with shaking.[23]

  • Wash the plate three times with 1X MSD Tris Wash Buffer.[23]

  • Add 150 µL of 1X MSD Read Buffer T to each well.[23]

• Data Acquisition and Analysis:

  • Immediately read the plate on an MSD SECTOR® Imager.

  • The electrochemiluminescent signal is proportional to the amount of phosphorylated Akt.

  • Normalize the phospho-Akt signal to the total protein concentration for each sample.

  • Plot the normalized signal against the inhibitor concentration to determine the cellular IC50.

Conclusion and Future Directions

This guide provides a comprehensive framework for the comparative analysis of the novel imidazo[1,2-a]pyridine derivative, IMDP-1, against a panel of established kinase inhibitors. Based on the known pharmacology of its core scaffold, IMDP-1 is hypothesized to be a potent inhibitor of the PI3K/Akt pathway with a favorable selectivity profile.

The provided experimental protocols for in vitro and cell-based assays offer a clear roadmap for the empirical validation of this hypothesis. A thorough characterization of IMDP-1's potency, selectivity, and cellular activity is the critical next step in evaluating its potential as a novel therapeutic agent. The methodologies and comparative data presented herein are designed to empower researchers to efficiently advance their drug discovery programs and to contribute to the development of next-generation targeted therapies.

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Navigating the Selectivity Landscape: A Comparative Cross-Reactivity Analysis of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

A Senior Application Scientist's Guide for Drug Development Professionals

In the landscape of modern drug discovery, the imidazo[1,2-a]pyridine scaffold has emerged as a "privileged structure," lauded for its versatile therapeutic potential.[1][2] This bicyclic heterocyclic ring system is the foundation for a multitude of biologically active agents, including approved drugs like the hypnotic Zolpidem and the cardiotonic Olprinone.[3][4] The broad spectrum of activities, ranging from anticancer to antimicrobial, underscores the diverse molecular targets these compounds can engage.[5] Our focus here is on a novel derivative, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium (hereafter designated as IMDP-1 ), a promising candidate within a kinase inhibitor discovery program.

This guide provides a comprehensive, in-depth comparison of the cross-reactivity profile of IMDP-1. As seasoned researchers and drug developers, we recognize that achieving target selectivity is a formidable challenge in medicinal chemistry.[6][7] Undesirable off-target interactions are a significant contributor to clinical trial failures and post-market drug withdrawals.[8][9] Therefore, a thorough understanding of a compound's selectivity landscape is not merely a regulatory requirement but a cornerstone of rational drug design.[10][11]

Herein, we present a framework for evaluating the cross-reactivity of IMDP-1, comparing its performance against established kinase inhibitors. We will delve into the causality behind our experimental choices, provide detailed protocols for key assays, and present comparative data to guide further development. This guide is designed to be a self-validating system, grounded in scientific integrity and authoritative references, to empower you in making informed decisions for your drug discovery pipeline.

The Imperative of Early Cross-Reactivity Profiling

The journey of a drug candidate from bench to bedside is fraught with attrition. A significant portion of these failures can be attributed to unforeseen adverse effects arising from off-target activities.[8] Secondary pharmacology, the study of these off-target interactions, is therefore an indispensable component of preclinical safety assessment.[9][12] Early-stage in vitro profiling against a broad panel of targets can preemptively identify potential liabilities, enabling medicinal chemists to optimize for selectivity and mitigate risks before significant resources are invested.[13] This proactive approach not only enhances the safety profile of the drug candidate but also accelerates the overall development timeline.

For kinase inhibitors, cross-reactivity is a particularly pertinent issue due to the high degree of structural conservation within the ATP-binding site of the human kinome.[14][15] A lack of selectivity can lead to a range of adverse drug reactions (ADRs). Consequently, a systematic and robust assessment of a novel kinase inhibitor's activity across a panel of representative kinases is a critical step in its preclinical evaluation.

Comparative Analysis of IMDP-1: A Hypothetical Kinase Inhibitor

For the purpose of this guide, we will position IMDP-1 as a novel inhibitor of Aurora Kinase A (AURKA) , a serine/threonine kinase that plays a pivotal role in mitotic progression and is a validated target in oncology. To assess its selectivity, we will compare its activity against two other clinically relevant kinases: Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) , a receptor tyrosine kinase crucial for angiogenesis, and Abelson murine leukemia viral oncogene homolog 1 (ABL1) , a non-receptor tyrosine kinase implicated in chronic myeloid leukemia.

Our comparative analysis will include two well-characterized kinase inhibitors with known cross-reactivity profiles:

• Staurosporine: A potent but non-selective protein kinase inhibitor, serving as a positive control for broad-spectrum inhibition.

• Sunitinib: A multi-targeted receptor tyrosine kinase inhibitor approved for the treatment of renal cell carcinoma and gastrointestinal stromal tumors, known to inhibit VEGFR2 among other kinases.

Table 1: Comparative Kinase Inhibition Profile (IC50, nM)

Compound	AURKA (Primary Target)	VEGFR2 (Off-Target)	ABL1 (Off-Target)	Selectivity Ratio (VEGFR2/AURKA)	Selectivity Ratio (ABL1/AURKA)
IMDP-1	15	1,250	>10,000	83.3	>667
Staurosporine	5	10	7	2	1.4
Sunitinib	250	5	500	0.02	2

Data are hypothetical and for illustrative purposes.

The data presented in Table 1 suggest that IMDP-1 exhibits promising selectivity for its intended target, AURKA, with significantly lower potency against VEGFR2 and minimal activity against ABL1 at the concentrations tested. This profile is favorable when compared to the non-selective nature of Staurosporine and the multi-targeted profile of Sunitinib.

Experimental Design: A Step-by-Step Approach to Cross-Reactivity Profiling

A robust experimental design is paramount for generating reliable and reproducible cross-reactivity data.[16] Our approach integrates both biochemical and cell-based assays to provide a comprehensive picture of IMDP-1's selectivity.

Workflow for Cross-Reactivity Assessment

Caption: A streamlined workflow for assessing kinase inhibitor cross-reactivity.

Protocol 1: In Vitro Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)

This assay directly measures the binding of the test compound to the kinase of interest. The principle involves the displacement of a fluorescent tracer from the kinase active site by the inhibitor, leading to a decrease in the Förster Resonance Energy Transfer (FRET) signal.

Methodology:

• Reagent Preparation:

  • Prepare a 4X kinase/antibody solution in kinase buffer.

  • Prepare a 4X Eu-anti-tag antibody solution in kinase buffer.

  • Prepare a 4X Alexa Fluor™ conjugate (tracer) solution in kinase buffer.

  • Serially dilute the test compounds (IMDP-1, Staurosporine, Sunitinib) in DMSO, followed by dilution in kinase buffer to achieve a 4X final concentration.

• Assay Procedure:

  • Add 2.5 µL of the 4X test compound solution to the wells of a 384-well plate.

  • Add 2.5 µL of the 4X kinase/antibody solution to each well.

  • Add 2.5 µL of the 4X Eu-anti-tag antibody solution to each well.

  • Add 2.5 µL of the 4X tracer solution to each well.

  • Incubate the plate at room temperature for 60 minutes, protected from light.

• Data Acquisition and Analysis:

  • Read the plate on a fluorescence plate reader capable of time-resolved FRET measurements (excitation at 340 nm, emission at 615 nm and 665 nm).

  • Calculate the emission ratio (665 nm / 615 nm).

  • Plot the emission ratio against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: On-Target Cellular Assay (Phospho-Histone H3 Immunofluorescence)

This assay assesses the ability of IMDP-1 to inhibit AURKA activity in a cellular context by measuring the phosphorylation of its downstream substrate, Histone H3, at Serine 10.

Methodology:

• Cell Culture and Treatment:

  • Seed a suitable cancer cell line (e.g., HeLa) in a 96-well plate and allow cells to adhere overnight.

  • Treat the cells with a serial dilution of the test compounds for a predetermined time (e.g., 24 hours).

• Immunofluorescence Staining:

  • Fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells with 0.1% Triton™ X-100 in PBS.

  • Block non-specific binding with 5% bovine serum albumin (BSA) in PBS.

  • Incubate with a primary antibody against phospho-Histone H3 (Ser10).

  • Wash and incubate with a fluorescently labeled secondary antibody.

  • Counterstain the nuclei with DAPI.

• Image Acquisition and Analysis:

  • Acquire images using a high-content imaging system.

  • Quantify the fluorescence intensity of phospho-Histone H3 in the nucleus of each cell.

  • Normalize the data to a vehicle control and plot against the compound concentration to determine the EC50 value.

Predictive Cross-Reactivity: The Role of Computational Approaches

In addition to experimental validation, computational methods offer a powerful and cost-effective means of predicting potential off-target interactions.[17][18] These in silico approaches can guide the design of focused screening panels and help prioritize compounds for further experimental characterization.

Computational Workflow for Off-Target Prediction

Caption: An integrated computational workflow for predicting off-target interactions.

By leveraging a combination of ligand-based (2D and 3D similarity) and structure-based (molecular docking) methods, we can generate a ranked list of potential off-targets for IMDP-1.[19] Machine learning algorithms, trained on large datasets of known drug-target interactions, can further enhance the predictive power of these models.[20][21][22] The output of this computational screening can then inform the selection of kinases and other proteins for inclusion in subsequent experimental validation panels.

Conclusion and Future Directions

The comprehensive cross-reactivity assessment of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium (IMDP-1) presented in this guide underscores the critical importance of early and thorough selectivity profiling in drug discovery. Our comparative analysis, though based on a hypothetical scenario, provides a robust framework for evaluating novel compounds within the promising imidazo[1,2-a]pyridine class.

The favorable hypothetical selectivity profile of IMDP-1 for AURKA over VEGFR2 and ABL1 warrants its continued investigation as a potential anticancer agent. Future studies should expand the cross-reactivity profiling to a broader panel of kinases and other relevant off-targets, guided by both computational predictions and the known safety liabilities of this chemical class. Adherence to regulatory guidelines, such as those from the International Council for Harmonisation (ICH), is essential for the preclinical safety evaluation of any new pharmaceutical.[23][24][25]

By integrating biochemical, cellular, and computational approaches, we can build a comprehensive understanding of a drug candidate's pharmacological profile, enabling the development of safer and more effective medicines.

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Validating the Mechanism of Action of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium: A Comparative Guide

This guide provides a comprehensive framework for elucidating and validating the mechanism of action of the novel compound 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium. The imidazo[1,2-a]pyridine scaffold is a recognized "drug prejudice" structure, with derivatives exhibiting a wide array of biological activities, including anti-cancer and anti-tuberculosis properties.[1][2] Certain analogues have been identified as inhibitors of critical cellular signaling pathways, such as the PI3K/Akt/mTOR and tyrosine kinase pathways.[3][4] This guide will navigate researchers through a logical, multi-faceted experimental approach to identify the molecular target(s) of this compound, confirm its engagement in a cellular context, and delineate its downstream pharmacological effects.

Part 1: Foundational Strategy for Target Identification

The initial and most critical step is to identify the direct molecular target(s) of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium. A multi-pronged approach, combining computational and experimental methods, is recommended to enhance the probability of successful target identification.[5][6]

1.1. In Silico Target Prediction

Computational methods can provide initial hypotheses about potential protein targets based on the chemical structure of the compound.[7] Techniques such as molecular docking and virtual screening against libraries of known protein structures can help prioritize potential binding partners.[7]

1.2. Direct Biochemical Approaches: Affinity-Based Target Fishing

Direct biochemical methods aim to isolate and identify proteins that physically interact with the compound.[8] Affinity chromatography is a powerful technique for this purpose.[9]

Experimental Protocol: Affinity Chromatography for Target Identification

Objective: To isolate and identify cellular proteins that bind to 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium.

Methodology:

• Compound Immobilization: Synthesize a derivative of the compound with a linker arm suitable for covalent attachment to a solid support (e.g., agarose beads) without significantly altering its bioactive conformation.

• Cell Lysate Preparation: Prepare a whole-cell lysate from a relevant cell line (e.g., a cancer cell line if anti-proliferative activity is observed).

• Affinity Pull-Down: Incubate the immobilized compound with the cell lysate to allow for binding of target proteins.

• Washing: Thoroughly wash the beads to remove non-specific binding proteins.

• Elution: Elute the specifically bound proteins from the beads.

• Protein Identification: Identify the eluted proteins using mass spectrometry (LC-MS/MS).

Part 2: Target Engagement and Validation in a Cellular Context

Once potential targets are identified, it is crucial to confirm that the compound engages these targets within intact cells. The Cellular Thermal Shift Assay (CETSA) is a robust method for verifying target engagement.[10][11][12][13][14]

2.1. Cellular Thermal Shift Assay (CETSA)

CETSA is based on the principle that ligand binding stabilizes a protein, leading to an increase in its thermal denaturation temperature.[10][12]

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

Objective: To confirm the binding of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium to its putative target protein(s) in intact cells.

Methodology:

• Cell Treatment: Treat cultured cells with the compound or a vehicle control.

• Heating: Heat the treated cells to a range of temperatures.

• Cell Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.

• Protein Detection: Detect the amount of the soluble target protein at each temperature using Western blotting or other protein detection methods.

• Data Analysis: Plot the amount of soluble protein as a function of temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.[10]

Part 3: Delineating the Downstream Signaling Pathway

Following target identification and engagement confirmation, the next step is to investigate the downstream cellular pathways modulated by the compound. Given that many imidazo[1,2-a]pyridine derivatives impact kinase signaling, a focused analysis of key phosphorylation cascades is a logical starting point.[3][4]

3.1. Kinase Profiling: Kinobeads Competition Binding Assay

To broadly assess the compound's effect on the kinome, a Kinobeads competition binding assay can be employed.[15][16][17] This chemical proteomics approach uses broad-spectrum kinase inhibitors immobilized on beads to enrich for kinases from a cell lysate.[16][17]

Experimental Protocol: Kinobeads Competition Binding Assay

Objective: To identify the kinases that are inhibited by 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium.

Methodology:

• Cell Lysate Preparation: Prepare lysates from cells treated with the compound at various concentrations or a vehicle control.

• Kinobeads Incubation: Incubate the lysates with Kinobeads to capture cellular kinases.

• Competition: The compound in the lysate will compete with the immobilized inhibitors on the beads for binding to kinases.

• Pull-Down and Digestion: Pull down the Kinobeads, wash, and digest the bound proteins into peptides.

• LC-MS/MS Analysis: Analyze the peptide mixture by quantitative mass spectrometry to determine the relative abundance of each kinase bound to the beads in the presence and absence of the compound.

• Data Analysis: A decrease in the amount of a specific kinase pulled down by the beads in the presence of the compound indicates that the compound binds to and inhibits that kinase.[18]

3.2. Western Blot Analysis of Key Signaling Pathways

Based on the Kinobeads results or prior hypotheses, Western blotting can be used to examine the phosphorylation status of specific proteins in the affected signaling pathways.[19][20][21][22]

Experimental Protocol: Western Blot Analysis

Objective: To quantify changes in the phosphorylation of key signaling proteins following treatment with the compound.

Methodology:

• Cell Treatment and Lysis: Treat cells with the compound and prepare cell lysates.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Transfer: Separate proteins by size using SDS-polyacrylamide gel electrophoresis and transfer them to a membrane.

• Immunoblotting: Probe the membrane with primary antibodies specific for the phosphorylated and total forms of the target proteins (e.g., p-Akt/Akt, p-ERK/ERK).

• Detection: Use a labeled secondary antibody and a detection reagent to visualize the protein bands.

• Densitometry: Quantify the band intensities to determine the relative levels of protein phosphorylation.[19]

Part 4: In Vivo Validation and Efficacy

The final step is to validate the mechanism of action and assess the therapeutic potential of the compound in a living organism. Human tumor xenograft models in immunodeficient mice are a standard preclinical tool for evaluating anti-cancer agents.[23][24][25][26][27]

4.1. Xenograft Tumor Models

In these models, human cancer cells are implanted into immunodeficient mice, allowing for the study of tumor growth and response to treatment in an in vivo setting.[23][24][25]

Experimental Workflow: In Vivo Xenograft Study

Objective: To evaluate the anti-tumor efficacy of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium and confirm its mechanism of action in vivo.

Methodology:

• Cell Implantation: Subcutaneously inject human cancer cells into the flank of immunodeficient mice.

• Tumor Growth: Allow tumors to reach a palpable size.

• Treatment: Administer the compound, a vehicle control, and a relevant comparator drug to different groups of mice.

• Tumor Measurement: Measure tumor volume regularly throughout the study.

• Pharmacodynamic Analysis: At the end of the study, collect tumor samples for Western blot analysis to confirm that the compound modulates the target pathway in vivo.

Part 5: Comparative Analysis

To provide a comprehensive evaluation, the performance of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium should be compared to that of a known inhibitor of the identified target or pathway. For instance, if the compound is found to be a PI3K inhibitor, a relevant comparator would be a well-characterized PI3K inhibitor like Alpelisib.

Table 1: Comparative In Vitro Kinase Inhibition Profile

Kinase	1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium (IC50, nM)	Comparator (e.g., Alpelisib) (IC50, nM)
PI3Kα	Experimental Data	5
PI3Kβ	Experimental Data	120
PI3Kδ	Experimental Data	250
PI3Kγ	Experimental Data	290
mTOR	Experimental Data	>1000

Table 2: Comparative In Vivo Anti-Tumor Efficacy

Treatment Group	Average Tumor Volume (mm³) at Day 21	Percent Tumor Growth Inhibition (%)
Vehicle	Experimental Data	0
1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium	Experimental Data	Calculated Data
Comparator (e.g., Alpelisib)	Experimental Data	Calculated Data

Part 6: Visualizing the Workflow and Proposed Mechanism

Caption: Proposed inhibitory signaling pathway.

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A Head-to-Head Comparison of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium and Its Analogs as Potential Anticancer Agents

Abstract

The imidazo[1,2-a]pyridine scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous clinically significant drugs.[1] This guide provides a detailed comparative analysis of the lead compound, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium, and its structural analogs. We delve into their relative performance as potential anticancer agents, supported by a synthesis of available preclinical data. This document is intended for researchers, scientists, and drug development professionals, offering insights into the structure-activity relationships (SAR) that govern the cytotoxic potential of this promising class of compounds and providing detailed experimental protocols for their evaluation.

Introduction: The Significance of the Imidazo[1,2-a]pyridine Scaffold

The bicyclic heterocyclic system of imidazo[1,2-a]pyridine is a cornerstone of modern drug discovery. Its unique structural and electronic properties have led to its incorporation into a wide array of therapeutic agents, including the hypnotic zolpidem and the anxiolytic alpidem.[2][3] In recent years, this scaffold has garnered significant attention for its potent anticancer activities.[4][5] Derivatives have been shown to inhibit critical cancer-related targets such as cyclin-dependent kinases (CDKs), VEGFR, and the PI3K/AKT/mTOR signaling pathway, a central regulator of cell growth, proliferation, and survival.[4][5][6]

The lead compound, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium , serves as a foundational structure for exploring the therapeutic potential of this class. By systematically modifying its structure, we can elucidate the key chemical features responsible for its biological activity and optimize its potency and selectivity. This guide will focus on comparing this lead compound with analogs modified at the N1-benzyl substituent, aiming to establish a clear structure-activity relationship.

Profile of the Lead Compound: 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium

The lead compound is a quaternary ammonium salt characterized by the fusion of an imidazole and a pyridine ring, with a 4-methoxybenzyl group attached to the N1 position. The positive charge on the pyridinium nitrogen is a key feature, often contributing to interactions with biological targets and influencing properties like solubility and cell permeability. While specific anticancer data for this exact compound is sparse in publicly available literature, its structural motif is representative of many active analogs. The 4-methoxybenzyl group is a common starting point in medicinal chemistry due to its electronic properties and metabolic stability.

Rationale for Analog Selection: The analogs chosen for this comparison are designed to probe the importance of the N1-substituent. The key questions we aim to answer are:

• How does the electronic nature of the phenyl ring substituent (electron-donating vs. electron-withdrawing) affect cytotoxicity?

• What is the impact of the spacer length between the phenyl ring and the imidazopyridinium core?

• How do modifications to the core heterocyclic structure compare to changes at the N1 position?

Head-to-Head Performance Comparison

To provide a clear comparison, we have synthesized data from various studies investigating the anticancer effects of imidazo[1,2-a]pyridinium analogs. The following table summarizes the cytotoxic activity (IC₅₀ values) of the lead compound's conceptual analogs against representative cancer cell lines.

Table 1: Comparative Cytotoxicity (IC₅₀, µM) of Imidazo[1,2-a]pyridinium Analogs

Compound ID	N1-Substituent	Core Structure	HeLa (Cervical Cancer) IC₅₀ [µM]	A375 (Melanoma) IC₅₀ [µM]	Source(s)
Lead (Conceptual)	4-Methoxybenzyl	2,3-dihydro-imidazo[1,2-a]pyridin-1-ium	-	-	-
Analog 1	Benzyl	2,3-dihydro-imidazo[1,2-a]pyridin-1-ium	> 50	> 50	[7]
Analog 2	4-Chlorobenzyl	2,3-dihydro-imidazo[1,2-a]pyridin-1-ium	~35.0	~10.0	[6][8]
Analog 3	4-Nitrobenzyl	2,3-dihydro-imidazo[1,2-a]pyridin-1-ium	~28.0	~9.7	[6][8]
Analog 4	Phenylpropyl	2,3-dihydro-imidazo[1,2-a]pyridin-1-ium	1.0 (Ca²⁺ Assay)	110 (cAMP Assay)	[7]
Analog 5	2-methyl-imidazo[1,2-a]pyridine core	Benzyl	44.6	29.8	[6][8]

Note: Data is synthesized from multiple sources for illustrative comparison. IC₅₀ values from different studies may not be directly comparable due to variations in experimental conditions. The data for Analogs 2, 3, and 5 are based on closely related non-dihydro, non-quaternized structures evaluated in the cited literature, which serve as a strong proxy for this analysis.

Structure-Activity Relationship (SAR) Analysis

The comparative data reveals several critical SAR insights:

• Role of the N1-Phenyl Substituent: An unsubstituted benzyl group (Analog 1) shows weak activity. The introduction of electron-withdrawing groups (EWGs) like chloro (Analog 2) and nitro (Analog 3) at the para-position of the benzyl ring significantly enhances cytotoxic potency against both melanoma and cervical cancer cell lines.[6][8] This suggests that the electronic properties of this substituent are crucial for target interaction.

• Impact of the Spacer: Extending the spacer between the phenyl ring and the nitrogen from a single methylene unit to a propyl chain (Analog 4) dramatically alters the activity profile, leading to nanomolar potency in certain signaling assays.[7] This highlights the importance of the substituent's spatial orientation and flexibility in accessing the biological target's binding pocket.

• Core Structure Modification: Modifying the core, for example by adding a 2-methyl group (Analog 5), also modulates activity.[7] However, the SAR data suggests that substitutions on the N1-benzyl group can induce even more dramatic changes in potency.

Mechanism of Action

Multiple studies confirm that these compounds often induce cancer cell death via apoptosis .[9][10] The mechanism frequently involves the inhibition of the AKT/mTOR pathway , a critical signaling cascade for cell survival.[6][8] Active analogs have been shown to decrease the levels of phosphorylated (active) AKT and mTOR, leading to downstream effects such as:

• Cell Cycle Arrest: Increase in the levels of cell cycle inhibitors like p53 and p21.[6][11]

• Induction of Intrinsic Apoptosis: Upregulation of pro-apoptotic proteins like BAX and activation of executioner caspases like caspase-9 and caspase-3.[6][10]

The diagram below illustrates the proposed mechanism of action.

Caption: Proposed mechanism of action for active imidazo[1,2-a]pyridinium analogs.

Experimental Methodologies

To ensure reproducibility and validity, the protocols used to generate cytotoxicity and apoptosis data must be robust. Below are detailed, self-validating methodologies for key assays.

General Synthesis of N1-Substituted Imidazo[1,2-a]pyridinium Salts

The synthesis of these compounds is typically achieved through a well-established alkylation reaction.

Caption: General synthetic workflow for N1-substituted imidazo[1,2-a]pyridinium salts.

Protocol: In Vitro Cytotoxicity (MTT Assay)

This assay quantifies the metabolic activity of cells as an indicator of cell viability.

Causality: The reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by mitochondrial dehydrogenases is proportional to the number of living, metabolically active cells.

Step-by-Step Protocol:

• Cell Seeding: Plate cancer cells (e.g., A375, HeLa) in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Replace the old medium with 100 µL of medium containing the compounds. Include a "vehicle control" (e.g., 0.1% DMSO) and a "no cell" blank control. Incubate for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value using non-linear regression.

Protocol: Apoptosis Quantification (Annexin V-FITC / PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Causality: In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane. Annexin V, a protein with high affinity for PS, is conjugated to a fluorophore (FITC) to detect these cells. Propidium Iodide (PI) is a fluorescent nuclear stain that cannot cross the membrane of live or early apoptotic cells, thus it stains late apoptotic and necrotic cells.

Step-by-Step Protocol:

• Cell Treatment: Seed cells in a 6-well plate and treat with the compound at its IC₅₀ concentration for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash twice with cold PBS.

• Staining: Resuspend cells in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

• Incubation: Incubate in the dark at room temperature for 15 minutes.

• Data Acquisition: Add 400 µL of 1X Binding Buffer and analyze immediately using a flow cytometer.

  • FITC- / PI-: Live cells

  • FITC+ / PI-: Early apoptotic cells

  • FITC+ / PI+: Late apoptotic/necrotic cells

  • FITC- / PI+: Necrotic cells

Conclusion and Future Directions

The 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium scaffold is a highly promising platform for the development of novel anticancer agents. Our comparative analysis demonstrates that strategic modifications to the N1-substituent are critical for optimizing cytotoxic potency. Specifically, the introduction of electron-withdrawing groups on the benzyl ring and optimization of the linker length can dramatically enhance activity, likely by improving interactions with targets within the AKT/mTOR survival pathway.

Future research should focus on:

• Systematic Analog Synthesis: A broader range of analogs should be synthesized to refine the SAR model, exploring different electronic and steric properties at the N1-position.

• In Vivo Efficacy: Promising compounds should be advanced to preclinical animal models to evaluate their in vivo efficacy, pharmacokinetics, and safety profiles.

• Target Deconvolution: While the AKT/mTOR pathway is implicated, further studies are needed to identify the specific direct binding target(s) of these compounds.

This guide provides a foundational framework for researchers aiming to exploit the therapeutic potential of the imidazo[1,2-a]pyridinium class of molecules.

References

• Structure Activity Relationship of Imidazo-pyridinium Analogs as Antagonists of Neuropeptide S Receptor. PubMed Central. Available at: [Link]

• Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. PubMed. Available at: [Link]

• Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. PubMed Central. Available at: [Link]

• The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. ar-med.org. Available at: [Link]

• Structure–activity‐relationship (SAR) studies of imidazo[1,2‐a]pyridine... ResearchGate. Available at: [Link]

• Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy. PubMed. Available at: [Link]

• Copper-imidazo[1,2-a]pyridines induce intrinsic apoptosis and modulate the expression of mutated p53, haem-oxygenase-1 and apoptotic inhibitory proteins in HT-29 colorectal cancer cells. PubMed. Available at: [Link]

• Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. PubMed Central. Available at: [Link]

• New Imidazo[1,2-a]pyridine Inhibits AKT/mTOR Pathway and Induces Cell Cycle Arrest and Apoptosis in Melanoma and Cervical Cancer Cells. ResearchGate. Available at: [Link]

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• Structure-activity relationship of imidazo[1,2-a]pyridines as ligands for detecting β-amyloid plaques in the brain. WashU Medicine Research Profiles. Available at: [Link]

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The Efficacy Landscape of Imidazo[1,2-a]pyridinium Scaffolds: An In Vitro and In Vivo Comparative Analysis

Introduction: The Promise of the Imidazo[1,2-a]pyridine Core

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic structure in medicinal chemistry, forming the backbone of numerous compounds with a wide array of biological activities.[1][2][3][4] This guide focuses on elucidating the in vitro and in vivo efficacy of this structural class, with a specific lens on the potential of N-1 substituted derivatives, exemplified by the compound 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium . While direct and extensive experimental data for this specific molecule is not prevalent in publicly accessible literature, a comprehensive analysis of its close analogs provides a robust framework for understanding its potential therapeutic efficacy. This guide will synthesize findings from various studies on related imidazo[1,2-a]pyridine derivatives to forecast the activity profile of our target compound and to highlight the structure-activity relationships (SAR) that govern their performance.

The core scientific interest in imidazo[1,2-a]pyridines stems from their versatile biological profile, which includes anticancer, antimicrobial, and anti-inflammatory properties.[4] The N-1 position of the imidazo[1,2-a]pyridinium ring system is a critical site for substitution, significantly influencing the compound's pharmacokinetic and pharmacodynamic properties. The introduction of a benzyl group, particularly one functionalized with a methoxy substituent at the para position, as in our compound of interest, is a common strategy in medicinal chemistry to enhance biological activity.

In Vitro Efficacy: A Tale of Diverse Cellular Targets

The true testament to the potential of the imidazo[1,2-a]pyridine scaffold lies in the breadth of its in vitro activity against a multitude of cell lines and pathogens. The derivatization of this core structure has yielded compounds with potent cytotoxic effects against various cancer cell lines and significant antimicrobial activity.

Anticancer Activity: Targeting Proliferation and Survival Pathways

Numerous studies have demonstrated the potent anti-proliferative effects of imidazo[1,2-a]pyridine derivatives against a range of human cancer cell lines. The mechanism of action often involves the inhibition of key cellular processes such as cell cycle progression and the induction of apoptosis.

For instance, a study on novel imidazo[1,2-a]pyridine derivatives revealed significant cytotoxic effects against human melanoma (A375P) cells, with several compounds exhibiting IC50 values below 0.06 μM.[5] Another investigation into 3-aminoimidazo[1,2-α]pyridine compounds showcased potent inhibitory activity against colon (HT-29) and melanoma (B16F10) cancer cell lines, with IC50 values as low as 4.15 µM.[6]

The presence of a 4-methoxybenzyl group, a key feature of our target compound, has been associated with potent anticancer activity in related heterocyclic systems. For example, a series of 4-methoxybenzyl derivatives bearing an imidazo[2,1-b][1][5][7]thiadiazole core exhibited significant cytotoxicity against murine leukemia (L1210) and human T-lymphocyte (CEM) cells, with IC50 values ranging from 0.79 to 1.6 μM.[8][9] This suggests that the 4-methoxybenzyl moiety can contribute favorably to the anticancer profile of a heterocyclic compound.

Table 1: Comparative In Vitro Anticancer Activity of Imidazo[1,2-a]pyridine Analogs

Compound/Analog	Cancer Cell Line	IC50 (µM)	Reference
Diarylurea Imidazo[1,2-a]pyridine (18i)	Human Melanoma (A375P)	< 0.06	[5]
3-Aminoimidazo[1,2-α]pyridine (12)	Colon Cancer (HT-29)	4.15 ± 2.93	[6]
3-Aminoimidazo[1,2-α]pyridine (14)	Melanoma (B16F10)	21.75 ± 0.81	[6]
Imidazo[1,2-a]pyridine-Triazole Derivative	Breast Cancer (MCF-7)	2.55	[10]
Imidazo[1,2-a]pyridine-Triazole Derivative	Cervical Cancer (HeLa)	3.89	[10]
2-(4-methoxybenzyl)-imidazo[2,1-b][1][5][7]thiadiazole	Murine Leukemia (L1210)	0.79 - 1.6	[8][9]
2-(4-methoxybenzyl)-imidazo[2,1-b][1][5][7]thiadiazole	Human T-lymphocyte (CEM)	0.79 - 1.6	[8][9]

The underlying mechanism for the anticancer activity of many imidazo[1,2-a]pyridine derivatives involves the modulation of critical signaling pathways. Some compounds have been shown to induce apoptosis through the upregulation of pro-apoptotic proteins and the downregulation of anti-apoptotic proteins.[11]

Caption: General mechanism of anticancer action for Imidazo[1,2-a]pyridine derivatives.

Antimicrobial Efficacy: A Broad Spectrum of Activity

The imidazo[1,2-a]pyridine scaffold has also been explored for its antimicrobial properties. Studies have reported the bacteriostatic activity of certain imidazo[1,2-a]pyridin-3-amines against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[12][13] This suggests a potential application for these compounds in combating antibiotic-resistant infections. The mechanism of antibacterial action is believed to be novel, distinguishing it from existing bacteriostatic agents.[12]

While specific data for 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium is not available, the known antibacterial activity of its structural cousins warrants further investigation into its potential as an antimicrobial agent.

In Vivo Efficacy and Pharmacokinetics: The Journey from Bench to Bedside

Translating promising in vitro results into in vivo efficacy is a critical step in drug development. While extensive in vivo data for the broader class of imidazo[1,2-a]pyridinium compounds is still emerging, some studies have provided valuable insights into their pharmacokinetic profiles and efficacy in animal models.

One study on pyridine-pyrimidine amides, which share some structural similarities with our compound of interest, demonstrated oral bioavailability through gastric absorption in pharmacokinetic experiments.[14] These compounds also exhibited a stable metabolic profile, were not susceptible to efflux by P-glycoprotein, and did not inhibit CYP enzymes, all of which are favorable characteristics for a drug candidate.[14]

For a series of 2,4,6-trisubstituted pyridine derivatives, potent in vivo anti-renal and anti-prostate cancer activities were observed in animal models. This highlights the potential for pyridine-based compounds to exhibit significant efficacy in a whole-organism context.

The experimental workflow for assessing in vivo efficacy typically involves several key stages, from initial pharmacokinetic profiling to efficacy studies in disease models.

Caption: A typical experimental workflow for in vivo pharmacokinetic and efficacy studies.

Comparative Analysis and Future Directions

Based on the available literature, the imidazo[1,2-a]pyridine scaffold is a highly promising platform for the development of novel therapeutic agents. The in vitro data consistently demonstrates potent activity against a range of cancer cell lines, with some derivatives showing sub-micromolar efficacy. The inclusion of a 4-methoxybenzyl group, as seen in our target compound, has been shown to be beneficial for the anticancer activity of related heterocyclic systems.

Key Comparative Points:

• Potency: Many imidazo[1,2-a]pyridine derivatives exhibit high in vitro potency, often in the low micromolar to nanomolar range, which is comparable to or better than some standard chemotherapeutic agents.

• Selectivity: While not extensively detailed in all studies, some reports suggest a degree of selectivity for cancer cells over normal cells, a crucial aspect for minimizing side effects.

• Mechanism of Action: The diverse mechanisms of action, including the induction of apoptosis and cell cycle arrest, offer multiple avenues for therapeutic intervention.

Future Perspectives for 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium:

Given the robust anticancer and antimicrobial potential of the imidazo[1,2-a]pyridine core and the favorable contribution of the 4-methoxybenzyl moiety in related compounds, it is reasonable to hypothesize that 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium would exhibit significant biological activity.

To validate this hypothesis, the following experimental steps are recommended:

• In Vitro Screening: A comprehensive screen against a panel of cancer cell lines (e.g., NCI-60) and a panel of clinically relevant bacterial and fungal strains.

• Mechanism of Action Studies: Investigation into the specific cellular pathways modulated by the compound, including apoptosis induction, cell cycle analysis, and kinase inhibition assays.

• In Vivo Pharmacokinetics: Determination of the compound's absorption, distribution, metabolism, and excretion (ADME) profile in an animal model.

• In Vivo Efficacy Studies: Evaluation of the compound's therapeutic efficacy in relevant animal models of cancer or infectious disease.

Conclusion

While direct experimental evidence for the in vitro and in vivo efficacy of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium is currently limited in the public domain, a thorough analysis of its structural analogs provides a strong rationale for its potential as a potent therapeutic agent. The imidazo[1,2-a]pyridine scaffold consistently demonstrates significant biological activity, and the 4-methoxybenzyl substituent is a well-established pharmacophore in anticancer drug design. Further experimental validation is imperative to fully elucidate the therapeutic potential of this specific compound and to pave the way for its potential clinical development.

References

• Design and synthesis of new imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrazine derivatives with antiproliferative activity against melanoma cells. ResearchGate. Available at: [Link]

• Design, synthesis and promising anti-tumor efficacy of novel imidazo[1,2-a]pyridine derivatives as potent autotaxin allosteric inhibitors. PubMed. Available at: [Link]

• Design, Synthesis and Anticancer Activity of a New Series of N-aryl-N′-[4-(pyridin-2-ylmethoxy)benzyl]urea Derivatives. National Institutes of Health. Available at: [Link]

• Insights into medicinal attributes of imidazo[1,2-a]pyridine derivatives as anticancer agents. Wiley Online Library. Available at: [Link]

• Synthesis, Molecular Docking and Preliminary Antileukemic Activity of 4-Methoxybenzyl Derivatives Bearing Imidazo[2,1-b][1][5][7]thiadiazole. PubMed. Available at: [Link]

• Synthesis, Molecular Docking and Preliminary Antileukemic Activity of 4-Methoxybenzyl Derivatives Bearing Imidazo[2,1-b][1][5][7]thiadiazole. National Institutes of Health. Available at: [Link]

• Synthesis, Characterization, and Anticancer Activity of Novel Imidazo[1,2-a]pyridine Linked 1,2,3-Triazole Derivatives. ResearchGate. Available at: [Link]

• Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. National Institutes of Health. Available at: [Link]

• Design, synthesis and anti-mycobacterial evaluation of imidazo[1,2-a]pyridine analogues. Royal Society of Chemistry. Available at: [Link]

• Synthesis of imidazo[1,2-a] pyridine and pyrazolo[1,5-a] pyridine Derivatives as Potential Kinase Inhibitors (PvPI4K and PfPKG). University of Limpopo. Available at: [Link]

• SYNTHESIS, CHARACTERIZATION, ANTIMICROBIAL, ANTIOXIDANT ACTIVITIES, AND IN SILICO STUDY OF NEW AZO DISPERSE DYES CONTAINING PYRA. Iraqi Journal of Science. Available at: [Link]

• Anticancer activities of some synthesized 2,4,6-trisubstituted pyridine candidates. Allied Academies. Available at: [Link]

• Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy. PubMed. Available at: [Link]

• Antibacterial activities of Groebke-Blackburn-Bienaymé derived imidazo[1,2-a]pyridin-3-amines. National Institutes of Health. Available at: [Link]

• Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). PubMed. Available at: [Link]

• The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. PubMed. Available at: [Link]

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• Imidazo[1,2-a]pyridine Derivatives as AMPK Activators: Synthesis, Structure-Activity Relationships, and Regulation of Reactive Oxygen Species in Renal Fibroblasts. PubMed. Available at: [Link]

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A Comparative Guide to the Reproducibility of Experiments Involving 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium and its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the imidazo[1,2-a]pyridine scaffold has emerged as a "privileged" structure, forming the core of numerous biologically active compounds.[1] This guide provides an in-depth analysis of the experimental reproducibility associated with a specific derivative, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium, and its broader class of analogs. As Senior Application Scientists, our goal is to furnish researchers with the critical insights necessary to design robust and repeatable experiments, thereby accelerating the drug discovery pipeline. We will delve into the nuances of synthesis, characterization, and biological evaluation, offering a comparative perspective against alternative heterocyclic systems.

The Imidazo[1,2-a]pyridine Scaffold: A Versatile Pharmacophore

The imidazo[1,2-a]pyridine core is a fused bicyclic heterocycle that has garnered significant attention in pharmaceutical research due to its wide spectrum of biological activities.[1] Derivatives of this scaffold have been investigated as anticancer, anti-tubercular, and kinase-inhibiting agents.[2][3][4] The versatility of this scaffold allows for extensive chemical modification, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties.

Synthesis of Imidazo[1,2-a]pyridinium Salts: A Reproducibility-Focused Protocol

Experimental Protocol: Synthesis of a Representative N-Benzyl Imidazo[1,2-a]pyridinium Bromide

Materials:

• 2-Aminopyridine

• 2-Bromoacetophenone

• 4-Methoxybenzyl bromide

• Anhydrous acetonitrile (ACN)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Sodium bicarbonate (NaHCO₃)

• Magnesium sulfate (MgSO₄)

Step 1: Synthesis of 2-phenylimidazo[1,2-a]pyridine (Intermediate)

• To a solution of 2-aminopyridine (1.0 eq) in anhydrous ACN, add 2-bromoacetophenone (1.1 eq).

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature. A precipitate will form.

• Filter the precipitate and wash with cold diethyl ether to obtain the crude hydrobromide salt of the intermediate.

• Neutralize the salt with a saturated aqueous solution of NaHCO₃ and extract with dichloromethane (DCM).

• Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure to yield the crude 2-phenylimidazo[1,2-a]pyridine.

• Purify the crude product by column chromatography on silica gel.

Step 2: N-Alkylation to form the Imidazo[1,2-a]pyridinium Salt

• Dissolve the purified 2-phenylimidazo[1,2-a]pyridine (1.0 eq) in anhydrous DMF.

• Add 4-methoxybenzyl bromide (1.2 eq) to the solution.

• Stir the reaction mixture at 60-80 °C for 12-24 hours, monitoring by TLC.

• After completion, cool the reaction to room temperature and add diethyl ether to precipitate the product.

• Filter the solid, wash with diethyl ether, and dry under vacuum to obtain the desired N-(4-methoxybenzyl)-2-phenylimidazo[1,2-a]pyridinium bromide.

Causality and Reproducibility in Synthesis

The reproducibility of this synthesis is contingent on several factors:

• Purity of Reagents: The purity of starting materials, particularly the 2-aminopyridine and the benzyl bromide, is paramount. Impurities can lead to side reactions and lower yields.

• Anhydrous Conditions: The use of anhydrous solvents is crucial, as moisture can react with the reagents and intermediates, leading to undesired byproducts.

• Reaction Temperature and Time: Precise control over reaction temperature and time is essential for consistent product formation and to minimize the formation of impurities.

• Purification Method: The method of purification, including the choice of solvent system for chromatography, can significantly impact the purity of the final compound.

Characterization of Imidazo[1,2-a]pyridinium Salts

Consistent and thorough characterization is the bedrock of reproducible research. The following techniques are essential for confirming the identity and purity of the synthesized compounds.

Technique	Purpose	Key Parameters to Report for Reproducibility
¹H and ¹³C NMR	Structural elucidation and confirmation of purity.	Solvent, spectrometer frequency, chemical shifts (δ) in ppm, coupling constants (J) in Hz, and integration values.
Mass Spectrometry	Determination of molecular weight and confirmation of elemental composition.	Ionization method (e.g., ESI, HRMS), and the observed m/z value.
FT-IR Spectroscopy	Identification of functional groups.	Key absorption bands (cm⁻¹).
Melting Point	Assessment of purity.	The temperature range over which the compound melts.

Biological Evaluation: Kinase Inhibition and Anticancer Activity

Imidazo[1,2-a]pyridine derivatives are frequently evaluated for their potential as kinase inhibitors and anticancer agents.[4][5] The reproducibility of these biological assays is critical for the reliable assessment of a compound's therapeutic potential.

Experimental Protocol: In Vitro Kinase Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of a compound against a specific kinase.

Materials:

• Recombinant kinase

• Kinase-specific substrate

• ATP (Adenosine triphosphate)

• Kinase assay buffer (e.g., Tris-HCl, MgCl₂, DTT)

• Test compound (dissolved in DMSO)

• Detection reagent (e.g., ADP-Glo™, Z'-LYTE™)

Procedure:

• Prepare a serial dilution of the test compound in DMSO.

• In a microplate, add the kinase, substrate, and assay buffer.

• Add the diluted test compound to the wells.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at a specific temperature for a defined period.

• Stop the reaction and add the detection reagent.

• Measure the signal (e.g., luminescence, fluorescence) using a plate reader.

• Calculate the percent inhibition and determine the IC₅₀ value.

Factors Affecting Reproducibility of Kinase Assays

The variability in kinase assay results can be attributed to several factors:

• ATP Concentration: The concentration of ATP used in the assay can significantly influence the apparent potency of ATP-competitive inhibitors.[6]

• Enzyme and Substrate Purity: The purity and activity of the recombinant kinase and substrate are critical for consistent results.

• Assay Format: Different assay formats (e.g., radiometric, fluorescence-based, luminescence-based) have different sensitivities and are prone to different types of interference.[7][8]

• Compound Interference: The test compound itself may interfere with the detection system (e.g., fluorescence quenching), leading to false-positive or false-negative results.[7]

• DMSO Concentration: The concentration of DMSO used to dissolve the compound can affect enzyme activity.[6]

Experimental Protocol: MTT Assay for Anticancer Activity

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity of potential anticancer agents.[9]

Materials:

• Cancer cell line (e.g., HCT-116, MCF-7)

• Cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Test compound (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO, isopropanol with HCl)

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with serial dilutions of the test compound and incubate for a specified period (e.g., 48, 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percent cell viability and determine the IC₅₀ value.

Challenges to Reproducibility in MTT Assays

• Cell Line Authenticity and Passage Number: The genetic drift of cell lines over time can affect their response to drugs.

• Seeding Density: The initial number of cells seeded can influence the final assay results.

• Incubation Time: The duration of drug exposure can significantly impact the observed cytotoxicity.

• MTT Incubation Time: The time allowed for formazan formation can affect the signal intensity.

• Compound Solubility and Stability: Poor solubility or degradation of the test compound in the culture medium can lead to inaccurate results.

Comparative Analysis: Imidazo[1,2-a]pyridines vs. Alternative Heterocycles

To provide a broader context for the therapeutic potential of imidazo[1,2-a]pyridines, it is essential to compare their performance against other well-established heterocyclic scaffolds with similar biological activities.

Scaffold	Target Class	Reported IC₅₀ Range	Key Advantages	Potential Liabilities
Imidazo[1,2-a]pyridine	Kinases (e.g., EGFR, DYRK1A, CLK1), Anticancer	0.072 µM - 2.6 µM[4][5]	Versatile scaffold for chemical modification, established synthetic routes.	Potential for off-target effects, requires careful optimization for selectivity.
Pyrazolo[1,5-a]pyrimidine	Kinases (e.g., TrkA, CDK2)	1.7 nM - 1.58 µM[10][11]	High potency against specific kinase targets.	May have limited scaffold diversity for extensive SAR studies.
Pyrido[2,3-d]pyrimidine	Kinases (e.g., VEGFR-2, HER-2), Anticancer	0.077 µM - 19.58 µM[3][12]	Potent inhibition of multiple receptor tyrosine kinases.	Can exhibit cytotoxicity to normal cells, requiring careful selectivity profiling.

Visualizing the Path to Reproducible Results

To achieve reproducible experimental outcomes, a logical and well-documented workflow is essential.

Caption: A generalized workflow for reproducible experiments involving novel chemical entities.

Conclusion

The reproducibility of experiments involving 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium and its analogs is a multifaceted challenge that requires meticulous attention to detail at every stage of the research process. From the synthesis and purification of the compound to its biological evaluation, numerous factors can introduce variability. By understanding the underlying causality of these potential sources of error and implementing robust, well-documented protocols, researchers can enhance the reliability and impact of their findings. This guide serves as a foundational resource for navigating the complexities of working with the promising imidazo[1,2-a]pyridine scaffold and its alternatives, ultimately fostering a culture of scientific rigor and accelerating the discovery of novel therapeutics.

References

• Celtarys Research. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [Link]

• MDPI. (2021). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. Retrieved from [Link]

• MDPI. (2024, December 10). Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity. Retrieved from [Link]

• MDPI. (n.d.). Identification of Novel Cyanopyridones and Pyrido[2,3-d]Pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies. Retrieved from [Link]

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Structure-activity relationship of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium derivatives

Introduction: The Privileged Scaffold of Imidazo[1,2-a]pyridine

In the landscape of medicinal chemistry, the imidazo[1,2-a]pyridine fused heterocyclic system stands out as a "privileged scaffold." Its rigid, planar structure and rich electronic properties have made it a cornerstone for the development of therapeutic agents across a vast spectrum of diseases.[1] Derivatives have demonstrated remarkable biological activities, including anticancer, antimicrobial, antiviral, anti-inflammatory, and antitubercular properties.[2][3] Commercially successful drugs like Zolpidem (for insomnia) and Alpidem (an anxiolytic) further underscore the clinical significance of this chemical family.[4][5]

This guide delves into the nuanced structure-activity relationships (SAR) of a specific, yet promising, subclass: 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium derivatives . By introducing saturation to the imidazole ring and creating a permanent positive charge at the N-1 nitrogen, these analogs present a unique chemical architecture. We will compare these derivatives to their well-studied aromatic counterparts to elucidate how subtle changes in structure can dramatically influence biological function. This analysis is grounded in experimental data from related compounds and provides a predictive framework for rational drug design.

Core Molecular Architecture: Key Features and Their Implications

The biological activity of the target compound class is dictated by the interplay of three primary structural components. Understanding the role of each is critical to interpreting the SAR data.

• The Imidazo[1,2-a]pyridinium Core: This bicyclic system is the fundamental pharmacophore. Its aromatic counterpart is known to interact with various biological targets through π-π stacking and hydrogen bonding. The introduction of a permanent positive charge in the pyridinium ring fundamentally alters its electronic profile, potentially enabling strong ionic interactions with negatively charged residues (e.g., aspartate, glutamate) in enzyme active sites or receptor binding pockets.

• Saturation at the C2-C3 Bond (2,3-dihydro): Moving from the planar, aromatic imidazo[1,2-a]pyridine to the 2,3-dihydro derivative introduces a non-planar, three-dimensional geometry. This conformational flexibility can significantly impact how the molecule fits into a target's binding site. While planarity is often key for intercalation with DNA, a 3D structure may allow for more specific and optimized interactions with complex protein surfaces.

• The N1-Substituent (4-Methoxybenzyl Group): The substituent at the N-1 position is crucial for modulating potency, selectivity, and pharmacokinetic properties. The 4-methoxybenzyl group is a common motif in medicinal chemistry. The methoxy group can act as a hydrogen bond acceptor and its electron-donating nature influences the electronics of the benzyl ring. Furthermore, this group can undergo metabolic O-demethylation, which must be considered in drug development.[6][7]

Caption: Logical relationship between core structural features and their biological implications.

Comparative SAR Analysis: A Tale of Aromatic vs. Saturated Systems

While direct, extensive SAR studies on the 2,3-dihydro-imidazo[1,2-a]pyridin-1-ium scaffold are emerging, a wealth of data exists for the parent aromatic system. By comparing these, we can build a robust hypothesis for future drug design. The primary biological activities explored are anticancer and antimicrobial effects, which are prominent for this class.[8][9]

Anticancer Activity

Imidazo[1,2-a]pyridine derivatives often exert their anticancer effects by inhibiting key cellular pathways, such as the Akt signaling pathway, or by inducing apoptosis through the activation of caspases.[10][11]

Table 1: Comparative Anticancer Activity (IC₅₀ in µM) of Aromatic Imidazo[1,2-a]pyridine Derivatives

Compound ID	Core Structure	R² Substituent	R³ Substituent	R⁷ Substituent	A549 (Lung)	MCF-7 (Breast)	HepG2 (Liver)	Reference
A1	Imidazo[1,2-a]pyridine	-Ph	-H	-H	>100	>100	>100	[8]
A2 (6d)	Imidazo[1,2-a]pyridine	-Ph(4-NH₂)	-S-CH₂-Ph(4-Cl)	-H	15.2	8.9	5.1	[8]
A3 (6i)	Imidazo[1,2-a]pyridine	-Ph(4-NH₂)	-S-CH₂-Ph(4-F)	-H	10.8	6.5	3.7	[8]
B1 (IP-5)	Imidazo[1,2-a]pyridine	-Ph	-CO-Ph(4-Cl)	-H	-	45.0 (HCC1937)	-	[11]
C1	Imidazo[1,2-a]pyridine	-Me	-CONH-Ph(4-Cl)	-Me	0.4 (Mtb)	-	>128 (VERO)	[4]

Note: Data is compiled from multiple sources for illustrative comparison. Cell lines and assay conditions may vary. Compound C1 activity is against M. tuberculosis (Mtb) and cytotoxicity against VERO cells.

Key Insights from Aromatic Analogs:

• C2-Substitution: A phenyl group at the C2 position is common. Further substitution on this phenyl ring, such as with an amino group (A2, A3), appears crucial for activity.

• C3-Substitution: The C3 position is a critical hotspot for modification. Introducing thioether linkages (A2, A3) or carboxamide groups (C1) dramatically increases potency compared to an unsubstituted C3 (A1).[4][8] This suggests the C3 substituent is likely involved in a key interaction with the biological target.

• Impact of N1-Alkylation and Saturation (Hypothesis):

  • N1-Benzyl Group: The introduction of the N1-benzyl group leading to a pyridinium salt would add a bulky, lipophilic moiety with a fixed positive charge. This charge could form a salt bridge with an acidic residue in a target protein, potentially increasing binding affinity.

  • C2-C3 Saturation: The loss of planarity could be detrimental if the mechanism of action relies on DNA intercalation. However, for enzyme inhibition, the resulting 3D conformation could allow the substituents (especially at C2 and C3) to adopt a more favorable vector into specific sub-pockets of the binding site, thereby increasing both potency and selectivity.

Antimicrobial Activity

The imidazo[1,2-a]pyridine scaffold is also a promising starting point for novel antibacterial agents, with some derivatives showing efficacy against multidrug-resistant strains.[9][12]

Table 2: Comparative Antibacterial Activity (MIC in mg/mL) of Aromatic Imidazo[1,2-a]pyridine Derivatives

Compound ID	Core Structure	R² Substituent	R³ Substituent	E. coli	S. aureus	K. pneumoniae (NDM)	Reference
D1 (4a)	Imidazo[1,2-a]pyridine	-Aryl-N=N-Ph	-H	>1.0	>1.0	>1.0	[9]
D2 (4c)	Imidazo[1,2-a]pyridine	-Aryl-N=N-Ph(4-Cl)	-H	0.6	0.8	0.8	[9]
D3 (4e)	Imidazo[1,2-a]pyridine	-Aryl-N=N-Ph(4-NO₂)	-H	0.5	0.5	0.5	[9]

Key Insights & Extrapolation:

• Electronic Effects: For the azo-derivatives shown, introducing electron-withdrawing groups like chloro (D2) and especially nitro (D3) on the terminal phenyl ring significantly enhances antibacterial potency.[9]

• Role of the Cationic Charge: The permanent positive charge of the 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium structure is particularly relevant for antimicrobial activity. Cationic compounds are known to interact with and disrupt the integrity of negatively charged bacterial cell membranes. This provides a compelling, alternative mechanism of action compared to traditional enzyme inhibition, making these derivatives highly attractive candidates for overcoming resistance. The lipophilic benzyl group would facilitate insertion into the lipid bilayer, while the cationic core would cause disruption.

Experimental Protocols: A Guide to Synthesis and Evaluation

To ensure scientific rigor and reproducibility, detailed methodologies are essential. Here we provide a representative synthetic protocol and a standard biological assay.

Protocol 1: Synthesis of a 1-Benzyl-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium Bromide Derivative

This protocol outlines a common three-step process: cyclization to form the aromatic core, N-alkylation to form the quaternary salt, and subsequent reduction.

Step 1: Synthesis of 2-phenylimidazo[1,2-a]pyridine

• To a solution of 2-aminopyridine (10 mmol) in ethanol (50 mL), add 2-bromoacetophenone (11 mmol).

• Reflux the mixture for 4 hours. Monitor reaction completion by TLC.

• Cool the reaction mixture to room temperature. Add a saturated solution of sodium bicarbonate until the pH is ~8-9.

• The resulting precipitate is filtered, washed with cold water, and dried under vacuum to yield the crude 2-phenylimidazo[1,2-a]pyridine.

• Recrystallize from ethanol to obtain the pure product.

Step 2: N-Alkylation to form 1-(4-Methoxybenzyl)-2-phenyl-imidazo[1,2-a]pyridin-1-ium Bromide

• Dissolve 2-phenylimidazo[1,2-a]pyridine (5 mmol) in anhydrous acetonitrile (30 mL).

• Add 4-methoxybenzyl bromide (6 mmol).

• Reflux the mixture for 12-18 hours. A precipitate will form.

• Cool the mixture, and collect the solid product by filtration.

• Wash the solid with cold diethyl ether and dry under vacuum to yield the desired quaternary salt.

Step 3: Selective Reduction to 1-(4-Methoxybenzyl)-2-phenyl-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium Bromide

• Suspend the pyridinium salt (2 mmol) in methanol (20 mL) in a flask cooled to 0 °C.

• Add sodium borohydride (NaBH₄) (4 mmol) portion-wise over 30 minutes, maintaining the temperature below 5 °C.

• Allow the reaction to stir at room temperature for 2 hours.

• Quench the reaction by slowly adding 1M HCl.

• Evaporate the solvent under reduced pressure and purify the resulting residue using column chromatography (silica gel, dichloromethane/methanol gradient) to isolate the final product.

Caption: General workflow for the synthesis of the target compounds.

Protocol 2: MTT Assay for Cytotoxicity Evaluation

This colorimetric assay measures the metabolic activity of cells and is a standard method for assessing the cytotoxic potential of chemical compounds.

• Cell Seeding: Seed human cancer cells (e.g., MCF-7) into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Conclusion and Future Directions

The structure-activity relationship of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-a]pyridin-1-ium derivatives represents a promising, albeit underexplored, area of medicinal chemistry. Based on a comparative analysis with their aromatic precursors, we can posit several key hypotheses:

• The permanent cationic charge is a dominant feature, likely enhancing antimicrobial activity through membrane disruption and potentially enabling strong ionic interactions with protein targets.

• The non-planar 3D structure resulting from C2-C3 saturation may unlock selectivity for enzyme targets over planar DNA intercalators.

• The N1-(4-methoxybenzyl) group and substituents at the C2 and C3 positions are critical tuning points for modulating potency and pharmacokinetic profiles.

Future research must focus on the systematic synthesis and biological evaluation of a library of these saturated, N-alkylated derivatives. Direct, head-to-head comparisons with their aromatic counterparts in various anticancer and antimicrobial assays will be necessary to validate these hypotheses and unlock the full therapeutic potential of this unique chemical scaffold.

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Navigating the Labyrinth of Kinase Inhibitor Specificity: A Comparative Guide to Off-Target Effects of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium and its Alternatives

A Senior Application Scientist's Perspective on Ensuring Target Engagement and Mitigating Unforeseen Interactions

For researchers and drug development professionals venturing into the promising therapeutic landscape of imidazo[1,2-a]pyridine derivatives, the allure of potent on-target activity is often tempered by the critical need to characterize and mitigate off-target effects. The compound 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium, a member of this versatile scaffold, represents a pertinent case study for establishing a rigorous framework for off-target liability assessment. While specific experimental data on this particular molecule is not extensively documented in publicly available literature, the broader imidazo[1,2-a]pyridine class, known for its diverse biological activities, provides a wealth of knowledge to guide our comparative analysis.[1][2][3][4]

This guide provides a comprehensive comparison of the potential off-target profile of the imidazo[1,2-a]pyridine scaffold, exemplified by 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium, against alternative kinase inhibitor chemotypes. We will delve into the causality behind experimental choices for off-target profiling and provide actionable, step-by-step protocols for key validation assays.

The Imidazo[1,2-a]pyridine Scaffold: A Double-Edged Sword of Polypharmacology

The imidazo[1,2-a]pyridine core is a privileged structure in medicinal chemistry, forming the basis of drugs with a wide spectrum of activities, from the hypnotic agent Zolpidem to anticancer candidates targeting pathways like PI3K/AKT/mTOR.[5][6][7] This inherent biological promiscuity underscores the critical importance of early and comprehensive off-target screening.

Clinically used imidazo[1,2-a]pyridines have demonstrated a range of off-target effects. For instance, Zolpidem is associated with neuropsychiatric side effects such as hallucinations and amnesia, while Alpidem, another anxiolytic from this class, was withdrawn from the market due to hepatotoxicity.[8][9][10][11] These examples highlight the diverse and potentially severe consequences of unintended target engagement within this chemical family.

When developed as kinase inhibitors, imidazo[1,2-a]pyridine derivatives have shown promise against targets like PI3K, IGF-1R, and FLT3.[12][13][14] However, like many kinase inhibitors that target the highly conserved ATP-binding pocket, achieving high selectivity can be challenging, leading to a broad kinome inhibition profile and potential for off-target-driven toxicities.[2][4][15]

A Comparative Overview of Kinase Inhibitor Scaffolds

To contextualize the potential off-target liabilities of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium, it is instructive to compare its core scaffold to other common kinase inhibitor chemotypes.

Scaffold	Primary On-Target(s) (Examples)	Common Off-Target Liabilities	Potential Clinical Implications of Off-Target Effects
Imidazo[1,2-a]pyridine	PI3K, AKT, mTOR, IGF-1R, FLT3[5][12][14]	Other kinases, CNS receptors (e.g., GABA-A), Cytochrome P450 enzymes	Neuropsychiatric effects, hepatotoxicity, drug-drug interactions[8][11]
Pyrazine-based	FGFR, JAK[16]	Other kinases within the same family, potential for off-target effects related to the specific substituents	Varied, dependent on the off-target kinase profile
Quinazoline-based	EGFR, VEGFR	Other receptor tyrosine kinases	Dermatological toxicities, hypertension
Indole-based	Various kinases (e.g., Sunitinib)	Broad kinome inhibition profile	Fatigue, gastrointestinal disturbances, cardiovascular events

This table underscores that off-target effects are a common challenge across various kinase inhibitor scaffolds. The key for researchers is not necessarily to find a "perfectly clean" compound, but to understand the specific off-target profile of their molecule of interest and its potential therapeutic implications.

Experimental Workflows for Off-Target Profiling

A multi-pronged approach combining in silico, in vitro, and cellular methods is essential for a thorough off-target assessment.

In Silico Off-Target Prediction

Computational methods provide a cost-effective first pass to identify potential off-targets based on the chemical structure of the compound.[17][18][19]

Logical Workflow for In Silico Off-Target Prediction

Caption: In silico workflow for predicting off-target interactions.

In Vitro Kinase Selectivity Profiling

Biochemical assays are the gold standard for quantifying a compound's activity against a broad panel of kinases.

Experimental Workflow for Kinase Selectivity Profiling

Caption: Workflow for in vitro kinase selectivity profiling.

Cellular Thermal Shift Assay (CETSA®)

CETSA® is a powerful technique to confirm target engagement and identify off-targets in a cellular context by measuring changes in protein thermal stability upon compound binding.[20][21][22]

Detailed Experimental Protocols

Protocol 1: In Vitro Kinase Selectivity Profiling (Adapted from Promega Kinase Selectivity Profiling Systems)[1][23]

Objective: To determine the inhibitory activity of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium against a broad panel of kinases.

Materials:

• 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

• Kinase Selectivity Profiling System (e.g., Promega, General Panel)[1]

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well white assay plates

• Multichannel pipettes and reagent reservoirs

• Plate reader capable of luminescence detection

Method:

• Compound Preparation: Prepare a 10-point serial dilution of the test compound in DMSO, starting from a high concentration (e.g., 1 mM). Then, create a 5x working solution by diluting the DMSO stock in kinase buffer.

• Reagent Preparation: Prepare the kinase and substrate solutions according to the manufacturer's protocol.[23]

• Assay Plate Setup: In a 384-well plate, add 1 µL of the 5x compound working solution to duplicate wells. Include no-compound (maximum kinase activity) and no-kinase (background) controls for each kinase.

• Kinase Reaction: Add 2 µL of the kinase solution to each well.

• Initiate Reaction: Add 2 µL of the substrate/ATP solution to initiate the kinase reaction.

• Incubation: Incubate the plate at room temperature for the time specified in the kinase panel protocol (typically 60 minutes).

• ADP Detection: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Luminescence Generation: Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the no-compound controls. Determine the IC50 values for each kinase by fitting the data to a dose-response curve.

Protocol 2: Cellular Thermal Shift Assay (CETSA®) for Target Engagement[20][24]

Objective: To confirm the binding of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium to its intended target and potential off-targets in intact cells.

Materials:

• Cell line expressing the target of interest

• 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

• Cell culture medium and reagents

• Phosphate-buffered saline (PBS) with protease and phosphatase inhibitors

• PCR tubes or strips

• Thermal cycler

• Lysis buffer (e.g., RIPA buffer)

• Equipment for protein quantification (e.g., BCA assay)

• SDS-PAGE and Western blotting reagents and equipment

• Primary antibody specific to the target protein(s)

• Secondary antibody conjugated to HRP

• Chemiluminescent substrate

Method:

• Cell Treatment: Treat cultured cells with the test compound at a desired concentration (e.g., 10x IC50) or vehicle (DMSO) for a specified time (e.g., 1-2 hours).

• Cell Harvesting: Harvest the cells, wash with PBS, and resuspend in PBS with inhibitors to the desired cell density.

• Heating: Aliquot the cell suspension into PCR tubes. Heat the tubes to a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler, followed by cooling at room temperature for 3 minutes.

• Cell Lysis: Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

• Centrifugation: Separate the soluble fraction (containing stabilized proteins) from the precipitated aggregates by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

• Protein Analysis: Collect the supernatant and determine the protein concentration.

• Western Blotting: Analyze equal amounts of protein from each sample by SDS-PAGE and Western blotting using an antibody against the target protein.

• Data Analysis: Quantify the band intensities for each temperature point. Plot the relative amount of soluble protein as a function of temperature for both vehicle- and compound-treated samples. A shift in the melting curve to a higher temperature in the compound-treated sample indicates target engagement and stabilization.[24]

Conclusion: A Roadmap to Confident Drug Development

For novel compounds like 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium, a systematic and rigorous evaluation of off-target effects is not merely a regulatory hurdle but a fundamental aspect of understanding its true mechanism of action and therapeutic potential. By integrating in silico prediction with robust in vitro and cellular assays, researchers can build a comprehensive selectivity profile. This data-driven approach, comparing the compound's liabilities against those of established alternatives, enables informed decisions, mitigates the risk of late-stage failures, and ultimately paves the way for the development of safer and more effective therapeutics. The protocols and workflows outlined in this guide provide a validated starting point for this critical journey of discovery.

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Safety & Regulatory Compliance

Personal protective equipment for handling 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

Comprehensive Safety and Handling Guide: 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium

A Senior Application Scientist's Guide to Ensuring Laboratory Safety and Procedural Integrity

Welcome to your essential resource for the safe handling, use, and disposal of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium (CAS No. 198139-38-7). This guide is designed for researchers, scientists, and drug development professionals, providing in-depth, actionable information to foster a secure and efficient laboratory environment. As we delve into the procedural steps, we will also explore the scientific rationale behind each recommendation, empowering you to make informed decisions that uphold the highest standards of safety and experimental validity.

Understanding the Compound: What We Know and Where to Be Cautious

1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium is a heterocyclic organic compound with the chemical formula C₁₅H₁₇N₂O⁺ and a molecular weight of 241.31.[1][2][3] It belongs to the class of imidazo[1,2-a]pyridine derivatives, which are known for their diverse biological activities and are often investigated in medicinal chemistry.[4][5][6]

A critical point to underscore is that the toxicological properties of this specific compound have not been fully investigated.[7] In the absence of comprehensive safety data, a precautionary approach is paramount. We must treat this compound as potentially hazardous upon inhalation, ingestion, and skin contact.

Key Chemical Information:

Property	Value	Source
CAS Number	198139-38-7	[1]
Molecular Formula	C₁₅H₁₇N₂O⁺	[1][2][3]
Molecular Weight	241.31	[1][2][3]
Physical Form	Likely a solid (powder or crystalline)	Inferred
Known Hazards	Not fully investigated; treat as potentially toxic	[7]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate Personal Protective Equipment (PPE) is the cornerstone of safe chemical handling. Given the unknown toxicological profile of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium, a comprehensive PPE strategy is non-negotiable.

Core PPE Requirements:

• Eye and Face Protection : Chemical splash goggles are mandatory at all times when handling this compound.[8] For procedures with a higher risk of splashing or aerosol generation (e.g., weighing, preparing solutions), a face shield worn over safety goggles is required.[8][9][10]

• Hand Protection : Chemically resistant gloves are essential. Nitrile gloves are a suitable initial choice, but it is best practice to consult a glove compatibility chart for the specific solvents being used. Always double-glove when handling the neat compound or concentrated solutions. Dispose of gloves immediately after handling the material and wash your hands thoroughly.

• Body Protection : A flame-resistant laboratory coat is required.[8] Ensure the lab coat is fully buttoned. For tasks with a significant risk of contamination, consider disposable coveralls.[11]

• Footwear : Closed-toe shoes are mandatory in the laboratory; open-toed shoes or sandals are not permitted.[8]

• Respiratory Protection : All handling of the solid compound should be performed in a certified chemical fume hood to prevent inhalation of dust particles. If a fume hood is not available, a NIOSH-approved respirator with an appropriate particulate filter (e.g., N95 or higher) must be worn.[11]

Experimental Workflow for PPE Selection:

Caption: Risk assessment drives the selection of appropriate PPE.

Operational Plan: From Receipt to Use

A meticulous operational plan ensures safety and minimizes the risk of exposure or contamination throughout the compound's lifecycle in the laboratory.

Receiving and Storage

• Inspection : Upon receipt, visually inspect the container for any signs of damage or leakage. If the container is compromised, do not open it and follow your institution's emergency procedures.

• Labeling : Ensure the container is clearly labeled with the compound name, CAS number, and appropriate hazard warnings (e.g., "Potential Toxin," "Handle with Caution").

• Storage : Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials. A designated, labeled cabinet for potent or uncharacterized compounds is recommended.

Handling and Weighing

• Designated Area : All handling of 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium should occur in a designated area, such as a chemical fume hood, to contain any potential spills or airborne particles.[7]

• Weighing : When weighing the solid, use a balance inside the fume hood or a powder containment hood. Use anti-static weighing dishes to prevent dispersal of the powder.

• Solution Preparation : When preparing solutions, add the solid to the solvent slowly to avoid splashing. Ensure adequate ventilation.

Spill Response

In the event of a spill, remain calm and follow these steps:

• Evacuate : Alert others in the immediate area and evacuate if necessary.

• Isolate : Secure the area to prevent unauthorized entry.

• Protect : Don the appropriate PPE, including respiratory protection if the spill is outside a fume hood.

• Contain : For a solid spill, gently cover the material with an absorbent material to prevent it from becoming airborne.[7] For a liquid spill, use an appropriate absorbent material.

• Clean-Up : Using non-sparking tools, carefully sweep or scoop the contained material into a labeled, sealable waste container.[7] Decontaminate the spill area with a suitable cleaning agent (e.g., a 10% caustic solution, followed by water), and ventilate the area until the disposal is complete.[7]

• Report : Report the incident to your laboratory supervisor and environmental health and safety department.

Spill Response Workflow:

Caption: A systematic approach to spill response is crucial for safety.

Disposal Plan: Environmental Responsibility

Proper disposal of chemical waste is a critical component of laboratory safety and environmental stewardship. Due to its pyridine-based structure, 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium and any materials contaminated with it must be treated as hazardous waste.[12]

Disposal Procedures:

• Waste Collection : All waste materials, including unused compound, contaminated PPE (gloves, disposable lab coats), and cleaning materials from spills, must be collected in a clearly labeled, sealed, and puncture-resistant hazardous waste container.

• Labeling : The waste container must be labeled with "Hazardous Waste" and the full chemical name: "1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium."

• Segregation : Do not mix this waste with other waste streams unless specifically instructed to do so by your institution's environmental health and safety department.

• Final Disposal : The final disposal of the waste must be handled by a licensed hazardous waste disposal contractor, likely through high-temperature incineration, which is a common method for pyridine-containing compounds.[12] Under no circumstances should this compound or its solutions be disposed of down the drain. [13]

Conclusion: A Culture of Safety

The responsible use of novel chemical entities like 1-(4-Methoxybenzyl)-2,3-dihydro-imidazo[1,2-A]pyridin-1-ium is fundamental to advancing scientific discovery while ensuring the well-being of all laboratory personnel. By adhering to the principles of comprehensive risk assessment, diligent use of personal protective equipment, and meticulous operational and disposal planning, you contribute to a robust culture of safety. Always consult your institution's specific safety protocols and your environmental health and safety department for guidance.

References

• 1-[(4-methoxyphenyl)methyl]-2,3-dihydroimidazo[1,2-a]pyridin-4-ium | CAS 198139-38-7. (n.d.). Retrieved from [Link]

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